An In-depth Technical Guide to Gemini-Compound-123 (GC-123)
For Researchers, Scientists, and Drug Development Professionals Disclaimer: The compound CAS 379726-07-5 could not be found in publicly available scientific literature. This guide has been generated using a hypothetical...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Disclaimer: The compound CAS 379726-07-5 could not be found in publicly available scientific literature. This guide has been generated using a hypothetical molecule, "Gemini-Compound-123 (GC-123)," to demonstrate the structure and content of an in-depth technical guide as requested. All data presented herein is illustrative.
Introduction
Gemini-Compound-123 (GC-123) is a novel synthetic small molecule that has emerged as a potent and selective inhibitor of the Janus kinase (JAK) family, with particular efficacy against JAK2. Its unique chemical scaffold offers a promising new avenue for the development of therapeutics targeting a range of myeloproliferative neoplasms and autoimmune disorders. This guide provides a comprehensive overview of the physical and chemical properties, synthesis, mechanism of action, and key experimental protocols for GC-123, designed to support researchers in their exploration of this compound.
Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental to its development as a therapeutic agent. These properties influence its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its formulation and delivery.
Property
Value
Molecular Formula
C₂₂H₂₅N₅O₂
Molecular Weight
391.47 g/mol
Appearance
White to off-white crystalline solid
Melting Point
188-192 °C
Solubility
Soluble in DMSO (>20 mg/mL), sparingly soluble in ethanol, and insoluble in water.
LogP
2.8
pKa
7.2 (basic)
Synthesis and Purification
The synthesis of GC-123 is achieved through a multi-step process, beginning with commercially available starting materials. The following protocol outlines the key synthetic and purification steps.
Experimental Protocol: Synthesis of Gemini-Compound-123
Step 1: Suzuki Coupling. A mixture of 2-chloro-4-aminopyrimidine (1.0 eq), (4-methoxyphenyl)boronic acid (1.2 eq), and Pd(PPh₃)₄ (0.05 eq) in 1,4-dioxane and 2M aqueous sodium carbonate is heated to 90°C for 12 hours under a nitrogen atmosphere.
Step 2: Buchwald-Hartwig Amination. The product from Step 1 is reacted with 4-(tert-butoxycarbonyl)piperazine (1.1 eq), BINAP (0.1 eq), and sodium tert-butoxide (1.5 eq) in toluene at 110°C for 8 hours.
Step 3: Deprotection. The Boc-protected intermediate is dissolved in a 1:1 mixture of dichloromethane and trifluoroacetic acid and stirred at room temperature for 2 hours.
Step 4: Amide Coupling. The resulting amine is coupled with 3-cyclopentylpropanoic acid (1.0 eq) using HATU (1.2 eq) and DIPEA (2.0 eq) in DMF at room temperature for 16 hours.
Purification: The crude product is purified by flash column chromatography on silica gel using a gradient of 0-10% methanol in dichloromethane to yield GC-123 as a white solid.
Workflow for Synthesis and Purification
Caption: Synthetic workflow for Gemini-Compound-123.
Mechanism of Action and Biological Activity
GC-123 exerts its biological effects through the potent and selective inhibition of the JAK2 signaling pathway. This pathway is crucial in the signaling of several cytokines and growth factors that are implicated in the pathogenesis of various diseases.
Signaling Pathway
The JAK-STAT signaling cascade is initiated by the binding of a cytokine to its receptor, leading to the dimerization of the receptor and the subsequent activation of receptor-associated JAKs. Activated JAKs then phosphorylate STAT proteins, which dimerize and translocate to the nucleus to regulate gene expression. GC-123 competitively binds to the ATP-binding pocket of JAK2, preventing its autophosphorylation and the subsequent phosphorylation of downstream STAT proteins.
Caption: Inhibition of the JAK-STAT pathway by GC-123.
In Vitro Biological Activity
The inhibitory activity of GC-123 against a panel of kinases was assessed using a biochemical assay.
Kinase
IC₅₀ (nM)
JAK1
150
JAK2
5
JAK3
250
TYK2
180
Experimental Protocols
The following protocols are provided to assist researchers in the biological evaluation of GC-123.
Protocol 4.1: In Vitro Kinase Inhibition Assay
Reagents: Recombinant human JAK enzymes, ATP, and a suitable peptide substrate.
Procedure:
a. Prepare a serial dilution of GC-123 in DMSO.
b. In a 96-well plate, add the kinase, peptide substrate, and GC-123 dilution.
c. Initiate the reaction by adding ATP.
d. Incubate at 30°C for 60 minutes.
e. Terminate the reaction and measure the amount of phosphorylated substrate using a suitable detection method (e.g., luminescence-based assay).
Data Analysis: Calculate the IC₅₀ value by fitting the dose-response curve to a four-parameter logistic equation.
Protocol 4.2: Cell-Based Proliferation Assay
Cell Line: A cytokine-dependent cell line, such as HEL 92.1.7, which harbors a JAK2 V617F mutation.
Procedure:
a. Seed cells in a 96-well plate and allow them to attach overnight.
b. Treat the cells with a serial dilution of GC-123 for 72 hours.
c. Add a cell proliferation reagent (e.g., MTT or CellTiter-Glo®).
d. Measure the absorbance or luminescence to determine cell viability.
Data Analysis: Determine the GI₅₀ (concentration for 50% growth inhibition) from the dose-response curve.
Safety and Handling
GC-123 should be handled by qualified personnel in a laboratory setting. Standard personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn. Avoid inhalation of dust and contact with skin and eyes. In case of contact, wash the affected area thoroughly with water. For detailed safety information, refer to the Material Safety Data Sheet (MSDS).
Exploratory
Introduction: The Significance of the 2-Fluorophenylpiperazine Scaffold
An In-depth Technical Guide to the Biological Activity of 2-Fluorophenylpiperazine Derivatives This guide provides a comprehensive technical overview of the diverse biological activities of 2-Fluorophenylpiperazine (2-FP...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to the Biological Activity of 2-Fluorophenylpiperazine Derivatives
This guide provides a comprehensive technical overview of the diverse biological activities of 2-Fluorophenylpiperazine (2-FPP) derivatives. It is intended for researchers, scientists, and drug development professionals engaged in medicinal chemistry and pharmacology. We will delve into the core pharmacology, structure-activity relationships (SAR), mechanisms of action, and the experimental methodologies used to characterize these versatile compounds.
The piperazine ring is a classic example of a "privileged scaffold" in medicinal chemistry, appearing in numerous FDA-approved drugs.[1] Its derivatives exhibit a wide array of biological activities, including anticancer, antibacterial, and neuroprotective properties.[2][3] The introduction of a 2-fluorophenyl group to this core is a strategic decision that significantly modulates the molecule's properties. The fluorine atom, due to its high electronegativity and small size, can enhance metabolic stability, improve membrane permeability, and increase binding affinity to biological targets.[1] This strategic combination has led to the development of 2-FPP derivatives that are potent and selective modulators of various receptors, enzymes, and transporters.
The diverse biological landscape of 2-FPP derivatives encompasses:
Central Nervous System (CNS) Targets: Including serotonin and dopamine receptors, making them relevant for psychiatric and neurodegenerative disorders.[4][5]
Enzyme Inhibition: Targeting key enzymes like Monoamine Oxidase B (MAO-B) and protein kinases involved in cancer.[1]
Antiproliferative Activity: Inducing apoptosis in cancer cells through mechanisms like BCL2 inhibition.[2]
Transporter Modulation: Acting on crucial cellular transporters such as the Equilibrative Nucleoside Transporters (ENTs).[6][7]
Cardiovascular Effects: Exhibiting beta-adrenolytic and vasodilating properties.[8]
This guide will explore these activities in detail, providing both the mechanistic rationale and the experimental validation required for rigorous scientific inquiry.
Core Biological Targets and Mechanisms of Action
The versatility of the 2-FPP scaffold allows it to interact with a wide range of biological targets. The following sections detail the most significant of these interactions.
Serotonin (5-HT) Receptor Modulation
2-FPP derivatives have shown significant activity at various serotonin (5-HT) receptor subtypes, which are crucial targets for treating CNS disorders.
5-HT1A Receptor Agonism: Many phenylpiperazines act as 5-HT1A receptor agonists.[4][9] This receptor is a G-protein coupled receptor (GPCR) that, upon activation, inhibits adenylyl cyclase, leading to decreased intracellular cAMP levels. This mechanism is associated with anxiolytic and antidepressant effects. Some 2-FPP derivatives have been evaluated for their affinity at the 5-HT1A receptor, with Ki values ranging from the low nanomolar to the micromolar range.[5]
5-HT2A/2C Receptor Affinity: In addition to 5-HT1A, these compounds often show affinity for 5-HT2A and 5-HT2C receptors.[4][9] The functional outcome at these receptors (agonism vs. antagonism) can vary depending on the specific substitutions on the core scaffold. For instance, antagonism at the 5-HT2A receptor is a key mechanism for several atypical antipsychotic drugs.
Caption: BCL2 inhibition by 2-FPP derivatives leading to apoptosis.
Modulation of Equilibrative Nucleoside Transporters (ENTs)
A series of 2-FPP derivatives have been identified as novel inhibitors of Equilibrative Nucleoside Transporters (ENTs), particularly with selectivity for ENT2 over ENT1. [6][7][10]ENTs are vital for nucleoside salvage pathways and for regulating adenosine signaling.
[6][7]
Structure-Activity Relationship (SAR): Studies on FPMINT (4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine) and its analogues have provided key SAR insights. [6][7][10]The presence of a halogen on the fluorophenyl moiety was found to be essential for inhibitory activity on both ENT1 and ENT2. [6][7]Modifications to other parts of the molecule, such as replacing the naphthalene ring with substituted benzene rings, significantly altered the potency and selectivity.
[6][7]* Mechanism of Inhibition: Kinetic studies revealed that the most potent compounds, like analogue 3c , act as irreversible and non-competitive inhibitors. [6][10]They reduce the Vmax of nucleoside uptake without affecting the Km, suggesting they bind to a site distinct from the substrate binding site or covalently modify the transporter.
[6][10]
Quantitative Data Summary
To facilitate comparison, the biological activities of representative 2-FPP derivatives are summarized below.
Table 1: Inhibitory Activity against Kinases and MAO-B
The characterization of 2-FPP derivatives relies on a suite of robust in vitro assays. The following protocols are foundational for assessing their biological activity.
General Workflow for Inhibitor Discovery
The process of identifying and characterizing novel 2-FPP inhibitors follows a systematic workflow from chemical synthesis to detailed biological evaluation.
Caption: General workflow for the discovery of novel 2-FPP inhibitors.<[1]/center>
MTT Assay for Cytotoxicity
Principle: This colorimetric assay measures cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity. Viable cells with active metabolism convert the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan product.
Methodology:
Cell Seeding: Seed cancer cells (e.g., MDA-MB-231) in 96-well plates at a density of ~1.5 x 10⁴ cells/well and allow them to adhere overnight.
[2] 2. Compound Treatment: Treat the cells with varying concentrations of the synthesized 2-FPP derivatives (e.g., 5, 10, 15, 20 µM/mL) for a specified duration (e.g., 24 hours).
[2] 3. MTT Addition: After treatment, add MTT solution (e.g., 0.8 mg/mL) to each well and incubate for 2-4 hours to allow formazan crystal formation.
[2] 4. Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.
Absorbance Reading: Measure the absorbance of the purple solution using a microplate reader at a wavelength of ~570 nm.
Data Analysis: Calculate the percentage of cell viability relative to an untreated control. Plot the viability against compound concentration to determine the IC50 value (the concentration that inhibits 50% of cell growth).
In Vitro Kinase Assay (c-Met/VEGFR-2)
Principle: This assay measures the ability of a compound to inhibit the phosphorylation of a specific substrate by a target kinase.
[1]* Methodology:
Reaction Setup: In a microplate, combine the kinase (e.g., recombinant c-Met or VEGFR-2), a suitable substrate (e.g., a synthetic peptide), ATP, and varying concentrations of the test compound in an appropriate reaction buffer.
Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a set time to allow the phosphorylation reaction to proceed.
Detection: Stop the reaction and quantify the amount of phosphorylated substrate. This is often done using a fluorescence-based method, such as an antibody that specifically recognizes the phosphorylated form of the substrate.
[1]* Data Analysis: The signal (e.g., fluorescence intensity) is inversely proportional to the inhibitory activity of the compound. IC50 values are calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.
DPPH Free Radical Scavenging Assay
Principle: This assay evaluates the antioxidant capacity of a compound by measuring its ability to scavenge the stable free radical DPPH (2,2-diphenyl-1-picrylhydrazyl). When DPPH accepts an electron or hydrogen radical, its deep violet color in solution fades.
Methodology:
Reaction Mixture: Prepare a solution of DPPH in a suitable solvent (e.g., methanol).
Incubation: Add various concentrations of the test compounds to the DPPH solution. Include a positive control (e.g., Ascorbic Acid).
Absorbance Measurement: After a set incubation period in the dark, measure the absorbance of the solution at ~517 nm.
Data Analysis: The percentage of scavenging activity is calculated based on the reduction in absorbance compared to a control without the test compound. The IC50 value represents the concentration of the compound required to scavenge 50% of the DPPH radicals.
Conclusion and Future Directions
Derivatives of 2-fluorophenylpiperazine represent a remarkably versatile and pharmacologically significant class of compounds. Their ability to be chemically modified allows for the fine-tuning of activity across a wide spectrum of biological targets, from GPCRs in the central nervous system to critical enzymes and transporters involved in cancer and neurodegeneration.
[1][2][5][6]
The research highlighted in this guide demonstrates potent activities as:
Anticancer Agents: Through dual kinase inhibition and induction of apoptosis.
[1][2]* Neurotherapeutics: By modulating serotonin and dopamine receptors, inhibiting MAO-B, and showing neuroprotective effects.
[1][4][5][11]* Novel Biological Probes: As selective inhibitors for transporters like ENT2, which can help elucidate their physiological roles.
[6][10]
Future research should focus on optimizing the selectivity and pharmacokinetic profiles of these derivatives. For example, enhancing the selectivity for ENT2 could yield valuable research tools or therapeutic agents. [6][10]Similarly, improving the blood-brain barrier permeability of CNS-targeted compounds is crucial for their in vivo efficacy. The iterative process of design, synthesis, and biological evaluation will undoubtedly continue to uncover new derivatives with improved potency and novel therapeutic applications.
References
Synthesis and spectral properties of new piperazine derivatives and a structural study. (2018). Journal of the Turkish Chemical Society, Section A: Chemistry.
The Pivotal Role of the Fluorophenyl Group in Pyrazine Derivatives: A Structure-Activity Rel
Novel sulfamethoxazole and 1-(2-fluorophenyl) piperazine derivatives as potential apoptotic and antiproliferative agents by inhibition of BCL2; design, synthesis, biological evaluation, and docking studies. (2024). 3 Biotech.
Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. (2022). Frontiers in Pharmacology.
Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. (2022). PubMed.
[Effects of a (fluorophenyl) piperazine derivative (substance IIIv) on cardiovascular function]. (2000). Ceska a Slovenska farmacie.
Structure-activity relationship studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) analogues as inhibitors of human equilibrative nucleoside transporters. (2022). PolyU Institutional Research Archive.
Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. (2026). MDPI.
Potential mechanism of action of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile
An In-depth Technical Guide to the Potential Mechanism of Action of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile For Researchers, Scientists, and Drug Development Professionals Abstract The compound 3-[4-(2-F...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to the Potential Mechanism of Action of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile
For Researchers, Scientists, and Drug Development Professionals
Abstract
The compound 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile belongs to the arylpiperazine class, a scaffold renowned for its privileged status in central nervous system (CNS) drug discovery. Arylpiperazine derivatives have yielded a multitude of clinically significant drugs, primarily through the modulation of aminergic G protein-coupled receptors (GPCRs). This technical guide delineates the probable mechanisms of action for this specific molecule, drawing upon the extensive structure-activity relationship data for the broader arylpiperazine class. We present a series of testable hypotheses centered on its potential interaction with key serotonin and dopamine receptors, which are implicated in a range of neurological and psychiatric disorders. Furthermore, we explore alternative, less canonical potential targets such as equilibrative nucleoside transporters. This document provides a comprehensive framework for the experimental validation of these hypotheses, including detailed in vitro and cell-based assay protocols, thereby serving as a foundational resource for researchers investigating the therapeutic potential of this and related compounds.
Introduction: The Arylpiperazine Scaffold as a "Privileged" Structure in Neuropharmacology
The arylpiperazine moiety is a cornerstone of modern medicinal chemistry, particularly in the development of agents targeting the CNS. Its versatility allows for structural modifications that can fine-tune potency, selectivity, and pharmacokinetic properties, enabling the targeting of a diverse array of molecular entities.[1] A significant number of approved drugs for conditions such as schizophrenia, depression, and anxiety incorporate this key pharmacophore.[2][3]
The molecule of interest, 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile, is characterized by a 2-fluorophenyl group attached to a piperazine ring, which is in turn linked to a propanenitrile moiety. This specific combination of structural features suggests a strong likelihood of interaction with aminergic GPCRs, which are the primary targets for a vast number of arylpiperazine-based therapeutics.[1][2]
This guide will therefore focus on the most probable mechanisms of action, beginning with the well-established role of arylpiperazines as modulators of serotonergic and dopaminergic systems.
Primary Hypothesis: Modulation of Serotonin and Dopamine Receptor Systems
The most empirically supported hypothesis for the mechanism of action of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile is its interaction with serotonin (5-HT) and dopamine (D) receptors. The specific profile of activity (agonist, antagonist, or partial agonist) at these receptors would determine its potential therapeutic application.
Potential Serotonergic Activity
Arylpiperazine derivatives are known to interact with several key 5-HT receptor subtypes, including 5-HT1A, 5-HT2A, and 5-HT7.[2][4]
5-HT1A Receptor: Partial agonism at the 5-HT1A receptor is a hallmark of the anxiolytic drug buspirone.[2] It is plausible that the title compound could exhibit similar activity, potentially leading to anxiolytic or antidepressant effects.[3]
5-HT2A Receptor: Antagonism at the 5-HT2A receptor is a key feature of several atypical antipsychotics, such as aripiprazole.[2] This action is thought to contribute to their efficacy against the negative symptoms of schizophrenia and a lower incidence of extrapyramidal side effects.[5][6]
5-HT7 Receptor: The 5-HT7 receptor is increasingly recognized as a target for the treatment of cognitive deficits and depression. Both agonism and antagonism at this receptor have been explored as potential therapeutic strategies.[4]
Potential Dopaminergic Activity
The dopamine D2 receptor is another primary target for arylpiperazine-based drugs, particularly antipsychotics.[2][7]
D2 Receptor: Partial agonism at the D2 receptor is the defining characteristic of aripiprazole, contributing to its unique profile as a dopamine system stabilizer.[7] This allows it to reduce dopaminergic neurotransmission in a hyperdopaminergic state (as seen in psychosis) and enhance it in a hypodopaminergic state. It is conceivable that 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile could act as a D2 receptor antagonist or partial agonist.
The interplay of activities at these different receptors would define the compound's overall pharmacological profile. For instance, a combined 5-HT2A antagonism and D2 partial agonism is a well-established profile for atypical antipsychotics.[2]
Caption: Hypothesized interactions with key serotonin and dopamine receptors.
Secondary Hypotheses: Exploring Alternative Molecular Targets
While modulation of 5-HT and dopamine receptors represents the most probable mechanism of action, the versatility of the arylpiperazine scaffold allows for the possibility of other interactions.
Inhibition of Equilibrative Nucleoside Transporters (ENTs)
Recent studies have identified arylpiperazine derivatives as inhibitors of ENTs, particularly ENT1 and ENT2.[8][9][10] These transporters are crucial for nucleoside salvage and for regulating adenosine levels, which play a role in neurotransmission and inflammation. A compound with ENT inhibitory activity could have applications in cancer chemotherapy or as an anti-inflammatory agent. The presence of a 2-fluorophenylpiperazine moiety in the title compound makes this a plausible, albeit less common, mechanism to investigate.
Other Potential Activities
The chemical literature contains reports of arylpiperazine derivatives with a wide range of other biological activities, including:
Enzyme Inhibition: Some derivatives have been found to inhibit enzymes such as acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and acyl-CoA: cholesterol O-acyltransferase-1 (ACAT-1).[11][12]
Antimicrobial and Antifungal Activity: Various arylpiperazine compounds have been synthesized and evaluated for their efficacy against bacterial and fungal pathogens.[13][14][15]
Experimental Validation: A Phased Approach
A systematic, phased approach is recommended to elucidate the mechanism of action of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile.
Caption: A phased experimental workflow for mechanism of action studies.
Phase 1: Primary Target Binding Affinity
The initial step is to determine the binding affinity of the compound for the hypothesized primary targets.
Protocol: Radioligand Binding Assay
Objective: To determine the equilibrium dissociation constant (Ki) of the test compound for 5-HT1A, 5-HT2A, 5-HT7, and D2 receptors.
Materials:
Cell membranes expressing the human recombinant receptor of interest (e.g., from CHO or HEK293 cells).
Radioligand specific for each receptor (e.g., [³H]8-OH-DPAT for 5-HT1A, [³H]Ketanserin for 5-HT2A, [³H]LSD for 5-HT7, [³H]Spiperone for D2).
Test compound stock solution (e.g., 10 mM in DMSO).
Non-specific binding competitor (e.g., 10 µM of a known high-affinity ligand for the respective receptor).
Assay buffer (specific to each receptor, typically Tris-based).
96-well microplates.
Scintillation fluid and microplate scintillation counter.
Procedure:
Prepare serial dilutions of the test compound.
In a 96-well plate, add assay buffer, radioligand (at a concentration near its Kd), and either vehicle, test compound, or the non-specific binding competitor.
Add the cell membranes to initiate the binding reaction.
Incubate at a specified temperature and duration to reach equilibrium (e.g., 60 minutes at 25°C).
Terminate the reaction by rapid filtration through glass fiber filters to separate bound from free radioligand.
Wash the filters with ice-cold assay buffer.
Measure the radioactivity retained on the filters using a scintillation counter.
Data Analysis:
Calculate the percentage of specific binding at each concentration of the test compound.
Fit the data to a one-site competition model using non-linear regression to determine the IC50 value.
Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
Table 1: Hypothetical Binding Affinity Data
Receptor
Radioligand
Ki (nM) of Test Compound
5-HT1A
[³H]8-OH-DPAT
25
5-HT2A
[³H]Ketanserin
10
5-HT7
[³H]LSD
150
D2
[³H]Spiperone
40
Phase 2: Functional Activity Characterization
Once binding affinity is established, the functional consequence of this binding (i.e., agonism, antagonism, or inverse agonism) must be determined.
Protocol: cAMP Functional Assay (for Gs/Gi-coupled receptors like 5-HT1A, D2)
Objective: To determine if the compound acts as an agonist, antagonist, or inverse agonist at Gi-coupled receptors by measuring its effect on forskolin-stimulated cAMP levels.
Materials:
Whole cells expressing the receptor of interest (e.g., CHO-K1).
Forskolin.
A known agonist for the receptor.
cAMP detection kit (e.g., HTRF or LANCE).
Procedure (Antagonist Mode):
Plate cells in a 96-well plate and incubate overnight.
Pre-incubate cells with various concentrations of the test compound.
Stimulate the cells with a concentration of the known agonist that elicits a submaximal response (EC80).
Add forskolin to stimulate cAMP production.
Incubate and then lyse the cells.
Measure cAMP levels according to the kit manufacturer's instructions.
Data Analysis:
Plot the cAMP response against the concentration of the test compound.
Fit the data to a sigmoidal dose-response curve to determine the IC50 (for antagonists) or EC50 (for agonists).
Phase 3: Secondary and Off-Target Profiling
If the primary hypotheses are confirmed, or if the compound shows weak activity at the primary targets, screening against secondary targets and a broader panel of receptors and enzymes is warranted to assess selectivity and identify potential off-target liabilities.
Protocol: [³H]Uridine Uptake Assay for ENT1/2 Inhibition
Objective: To assess the inhibitory effect of the compound on ENT1 and ENT2 activity.
Materials:
Nucleoside transporter-deficient cells transfected with human ENT1 or ENT2.
[³H]Uridine.
Known ENT inhibitor (e.g., dilazep) as a positive control.
Procedure:
Plate the cells in a 24-well plate.
Pre-incubate the cells with various concentrations of the test compound or vehicle.
Add [³H]Uridine and incubate for a short period (e.g., 1-5 minutes).
Stop the uptake by washing the cells with ice-cold buffer.
Lyse the cells and measure the intracellular radioactivity using a scintillation counter.
Data Analysis:
Calculate the percentage of inhibition of [³H]Uridine uptake at each compound concentration.
Determine the IC50 value by non-linear regression.
In Silico Modeling and Future Directions
Molecular docking studies can provide valuable insights into the potential binding mode of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile at its target receptors. This can help rationalize the observed structure-activity relationships and guide the design of future analogs with improved potency and selectivity.
Based on the in vitro profile, subsequent in vivo studies in relevant animal models of psychosis, anxiety, or depression would be the logical next step to establish preclinical proof-of-concept.
Conclusion
While the precise mechanism of action of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile remains to be empirically determined, its structural classification as an arylpiperazine provides a strong, data-driven basis for forming testable hypotheses. The most probable mechanism involves the modulation of key serotonin and dopamine receptors, a profile that has proven highly fruitful in the development of CNS therapeutics. The experimental framework outlined in this guide provides a clear and comprehensive path for elucidating its pharmacological profile and evaluating its potential as a novel therapeutic agent.
References
Design and Synthesis of Arylpiperazine Serotonergic/Dopaminergic Ligands with Neuroprotective Properties. PMC. [Link]
A Review on the Arylpiperazine Derivatives as Potential Therapeutics for the Treatment of Various Neurological Disorders. ResearchGate. [Link]
Mechanism Exploration of Arylpiperazine Derivatives Targeting the 5-HT2A Receptor by In Silico Methods. NIH. [Link]
Knowledge-Based Design of Long-Chain Arylpiperazine Derivatives Targeting Multiple Serotonin Receptors as Potential Candidates for Treatment of Autism Spectrum Disorder. ACS Chemical Neuroscience. [Link]
Design, Synthesis and Pharmacological Evaluation of Novel Conformationally Restricted N-arylpiperazine Derivatives Characterized. Semantic Scholar. [Link]
Synthesis and biological activity of some 3-(4-(substituted)-piperazin-1-yl)cinnolines. Molecules. [Link]
Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. PubMed. [Link]
Chain Extension of Piperazine in Ethanol: Synthesis of 2-(4-(2-(Phenylthio)ethyl)piperazinyl)acetonitriles and ACAT-1 Inhibitors. PMC. [Link]
Pharmacological profile of the novel antidepressant 4-(2-fluorophenyl)-6-methyl-2-(1-piperazinyl)thieno-[2,3-d]pyrimidine monohydrate hydrochloride. PubMed. [Link]
Pharmacological and Behavioral Profile of N-(4-Fluorophenylmethyl)-N-(1-methylpiperidin-4-yl)-N'-(4-(2-methylpropyloxy)phenylmethyl) Carbamide (2R,3R)-Dihydroxybutanedioate (2:1) (ACP-103), a Novel 5-Hydroxytryptamine2A Receptor Inverse Agonist. ResearchGate. [Link]
Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. Frontiers in Pharmacology. [Link]
Synthesis of biologically active O-substituted derivatives of 1-[(3, 5- dichloro-2-hydroxyphenyl)sulfonyl]piperidine. Pak. J. Pharm. Sci.. [Link]
Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) analogues as inhibitors of human equilibrative nucleoside transporters. PolyU Institutional Research Archive. [Link]
New piperazine derivative with antianxiety and antidepressant-like effects: Putative role of serotonergic system. PubMed. [Link]
Synthesis and Biological Activity of Some 3-(4-(Substituted)-piperazin-1-yl)cinnolines. MDPI. [Link]
Synthesis and biological activities of piperazine derivatives as antimicrobial and antifungal agents. ResearchGate. [Link]
Literature review of arylpiperazine analogs in drug discovery
An In-depth Technical Guide to Arylpiperazine Analogs in Drug Discovery Introduction: The Versatility of the Arylpiperazine Scaffold The arylpiperazine moiety is a privileged scaffold in medicinal chemistry, representing...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to Arylpiperazine Analogs in Drug Discovery
Introduction: The Versatility of the Arylpiperazine Scaffold
The arylpiperazine moiety is a privileged scaffold in medicinal chemistry, representing a core structural component in a multitude of clinically successful drugs. Its prevalence stems from a unique combination of physicochemical properties and a remarkable ability to interact with a wide array of biological targets, particularly G-protein coupled receptors (GPCRs). This guide provides a comprehensive overview of arylpiperazine analogs, delving into their pharmacology, structure-activity relationships (SAR), therapeutic applications, and synthetic strategies, offering valuable insights for researchers and professionals in the field of drug discovery.
The journey of arylpiperazines in medicine began with the discovery of their potent effects on the central nervous system (CNS). Early research identified their significant affinity for serotonin (5-HT) and dopamine (D) receptors, paving the way for the development of antipsychotics, antidepressants, and anxiolytics. However, the therapeutic potential of this scaffold extends far beyond the CNS, with recent studies exploring its application in oncology, infectious diseases, and cardiovascular disorders. This remarkable versatility underscores the importance of understanding the intricate relationship between the structure of arylpiperazine analogs and their biological activity.
Pharmacology and Mechanism of Action: A Tale of Multi-Target Engagement
A defining characteristic of many arylpiperazine-based drugs is their ability to engage multiple receptor subtypes, often with varying degrees of agonism, antagonism, or partial agonism. This "multi-target" or "promiscuous" pharmacology is not a liability but rather a key therapeutic advantage, allowing for a more nuanced modulation of complex signaling pathways implicated in disease.
The primary targets of arylpiperazine analogs are serotonin and dopamine receptors. For instance, many second-generation antipsychotics, such as aripiprazole and cariprazine, exhibit partial agonism at dopamine D2 receptors and serotonin 5-HT1A receptors, coupled with antagonism at 5-HT2A receptors. This complex pharmacological profile is believed to contribute to their efficacy in treating both the positive and negative symptoms of schizophrenia while minimizing the extrapyramidal side effects associated with first-generation antipsychotics.
Below is a diagram illustrating the general mechanism of action for a typical multi-target arylpiperazine analog in the context of neuropsychiatric disorders.
Caption: Multi-target engagement of an arylpiperazine analog at presynaptic and postsynaptic receptors.
Structure-Activity Relationship (SAR) Studies: Decoding the Molecular Interactions
The pharmacological profile of an arylpiperazine analog is intricately linked to its chemical structure. SAR studies have been instrumental in elucidating the key structural features that govern receptor affinity and functional activity. The arylpiperazine scaffold can be dissected into three main components: the aryl group, the piperazine ring, and a linker connected to a terminal fragment.
Structural Component
Modification
Impact on Biological Activity
Aryl Group
Substitution pattern and nature of substituents on the aromatic ring.
Modulates affinity and selectivity for various receptors. For example, ortho-substitution can favor 5-HT1A receptor binding.
Piperazine Ring
Conformation and substitution on the nitrogen atoms.
Influences the overall shape and basicity of the molecule, which is crucial for receptor interaction.
Linker
Length and flexibility of the alkyl chain connecting the piperazine to the terminal fragment.
Determines the optimal distance and orientation for binding to the receptor pocket.
Terminal Fragment
Nature of the terminal group (e.g., another aromatic ring, a complex heterocycle).
Significantly impacts the overall pharmacological profile, often contributing to interactions with secondary binding pockets.
A generalized workflow for conducting SAR studies on novel arylpiperazine analogs is depicted below.
Caption: A typical workflow for structure-activity relationship (SAR) studies of arylpiperazine analogs.
Therapeutic Applications: A Broad Spectrum of Activity
The diverse pharmacology of arylpiperazine analogs has translated into a wide range of therapeutic applications.
Central Nervous System Disorders:
Schizophrenia and Bipolar Disorder: Drugs like aripiprazole, brexpiprazole, and cariprazine are mainstays in the treatment of these conditions.
Depression and Anxiety: Vilazodone and vortioxetine are examples of antidepressants that incorporate the arylpiperazine scaffold and exhibit multi-target activity.
Oncology:
Some arylpiperazine derivatives have shown promising anti-proliferative activity against various cancer cell lines. Their mechanism of action in this context is often multi-faceted, involving the induction of apoptosis, cell cycle arrest, and inhibition of angiogenesis.
Infectious Diseases:
The arylpiperazine scaffold has been explored for the development of novel antibacterial, antifungal, and antiviral agents.
Synthesis of Arylpiperazine Analogs: A Practical Guide
The synthesis of arylpiperazine analogs typically involves the N-arylation of a piperazine derivative. One of the most common and efficient methods is the Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction.
Experimental Protocol: Synthesis of a Generic Arylpiperazine Analog via Buchwald-Hartwig Amination
Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, combine the aryl halide (1.0 eq), piperazine derivative (1.2 eq), sodium tert-butoxide (1.4 eq), palladium catalyst (0.01-0.05 eq), and ligand (0.01-0.05 eq).
Solvent Addition: Add anhydrous toluene to the flask via a syringe.
Reaction Conditions: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (typically 2-24 hours), monitoring the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the desired arylpiperazine analog.
Characterization: Characterize the final product by nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm its identity and purity.
Future Directions and Challenges
The field of arylpiperazine drug discovery continues to evolve, with ongoing efforts focused on:
Improving Receptor Selectivity: Designing new analogs with enhanced selectivity for specific receptor subtypes to minimize off-target effects.
Exploring New Therapeutic Areas: Investigating the potential of arylpiperazine derivatives in a wider range of diseases, including neurodegenerative disorders and inflammatory conditions.
Developing Novel Synthetic Methodologies: Devising more efficient, cost-effective, and environmentally friendly synthetic routes.
Despite the successes, challenges remain. The inherent flexibility of the piperazine ring can make it difficult to predict the optimal conformation for receptor binding. Furthermore, the multi-target nature of these compounds, while often beneficial, can also lead to unforeseen side effects.
Conclusion
The arylpiperazine scaffold is a testament to the power of privileged structures in drug discovery. Its remarkable versatility and tunable pharmacological properties have led to the development of numerous life-changing medications. A deep understanding of the SAR, pharmacology, and synthetic chemistry of arylpiperazine analogs will continue to be a driving force in the discovery of novel therapeutics for a wide range of human diseases.
References
The versatile arylpiperazine moiety: a treasure in drug design. [Link]
Evolution of Arylpiperazines in Medicinal Chemistry. [Link]
The Role of Arylpiperazine Moiety in the Development of Central Nervous System Agents. [Link]
Recent Advances in the Synthesis of Arylpiperazine Derivatives and Their Biological Applications. [Link]
Aripiprazole and Brexpiprazole: Their Pharmacological and Clinical Profile in Schizophrenia. [Link]
Foundational
Decoding the Pharmacological Potential of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile: A Dual-Scaffold Approach
Abstract: In modern drug discovery, the fusion of privileged pharmacophores is a highly effective strategy for developing multi-target directed ligands (MTDLs). The compound 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxoprop...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract:
In modern drug discovery, the fusion of privileged pharmacophores is a highly effective strategy for developing multi-target directed ligands (MTDLs). The compound 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile (CAS: 379726-07-5) represents a fascinating bivalent chemical entity. It merges an arylpiperazine moiety—a hallmark of neuroactive agents—with a cyanoacetamide (3-oxopropanenitrile) reactive core, a motif frequently utilized in kinase inhibition and allosteric modulation. This technical whitepaper deconstructs the molecule's structural biology, identifies its primary therapeutic targets, and establishes self-validating experimental workflows for target validation.
Structural Deconstruction & Target Rationale
To accurately predict the therapeutic targets of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile, we must analyze the causality behind its structural components. The molecule is not a monolithic entity but a hybrid of two highly validated medicinal chemistry scaffolds.
Moiety A: The 1-(2-Fluorophenyl)piperazine Core
The arylpiperazine structural class is a cornerstone in the design of central nervous system (CNS) therapeutics. The basic piperazine nitrogen (N4) is protonated at physiological pH, allowing it to form a critical salt bridge with a highly conserved aspartate residue (Asp3.32) in the transmembrane domain 3 (TM3) of monoamine G-Protein Coupled Receptors (GPCRs). Furthermore, the 2-fluorophenyl group provides optimal lipophilicity and electron density to engage in
π−π
stacking and hydrophobic interactions with phenylalanine and tryptophan residues in TM6[1].
Moiety B: The 3-Oxopropanenitrile (Cyanoacetamide) Linker
The 3-oxopropanenitrile group is a versatile, electron-withdrawing scaffold. In biological systems, the cyano group (
−C≡N
) and the adjacent carbonyl act as potent hydrogen bond acceptors and donors. This specific geometry is highly complementary to the ATP-binding hinge region of various protein kinases. Additionally, cyanoacetamides are extensively used as precursors in multicomponent reactions (like the Gewald reaction) to synthesize aminothiophenes, which act as allosteric modulators[3][4].
Primary Predicted Targets: Protein Kinases (e.g., JAK, EGFR) and allosteric sites on GPCRs (e.g., Adenosine A1)[5][6].
Mechanistic Pathways & Therapeutic Indications
Based on the pharmacophore deconstruction, the compound exhibits potential across two distinct therapeutic axes: Neuropsychiatry and Oncology/Immunology.
Caption: Proposed GPCR signaling modulation pathway for the arylpiperazine moiety.
Quantitative Target Profiling
To guide High-Throughput Screening (HTS) efforts, the following table summarizes the anticipated pharmacological profile of the compound based on strict scaffold homology and historical structure-activity relationship (SAR) data.
Target Class
Specific Receptor/Enzyme
Structural Driver
Anticipated Affinity (IC50/Ki)
Therapeutic Indication
GPCR
5-HT1A / 5-HT2A
1-(2-fluorophenyl)piperazine
10 - 50 nM
Anxiety, Depression
GPCR
Dopamine D2 / D3
1-(2-fluorophenyl)piperazine
30 - 100 nM
Schizophrenia, Bipolar
Kinase
JAK / EGFR
3-oxopropanenitrile
200 - 800 nM
Oncology, Inflammation
GPCR
Adenosine A1 (Allosteric)
Dual-scaffold synergy
1 - 5 µM
Neuropathic Pain
Self-Validating Experimental Workflows
To empirically validate these targets, researchers must employ robust, self-validating assay systems. The following protocols are designed to establish causality by utilizing internal controls that isolate the specific mechanism of action.
Objective: To determine the binding affinity (
Ki
) at the 5-HT1A receptor and classify the compound as an agonist, partial agonist, or antagonist.
Causality & Design: Radioligand displacement confirms orthosteric binding, but it cannot differentiate functional efficacy. Therefore, a secondary cAMP accumulation assay is mandatory. We utilize [³H]-8-OH-DPAT as the radioligand because of its high selectivity for 5-HT1A[7].
Step-by-Step Methodology:
Membrane Preparation: Harvest CHO cells stably expressing human 5-HT1A receptors. Homogenize in 50 mM Tris-HCl buffer (pH 7.4) and centrifuge at 40,000 x g to isolate the membrane fraction.
Radioligand Incubation: Incubate 15 µg of membrane protein with 1 nM [³H]-8-OH-DPAT and varying concentrations of the test compound (0.1 nM to 10 µM) in a 96-well plate.
Self-Validation (NSB Control): In parallel wells, add 10 µM unlabeled serotonin (5-HT) to define Non-Specific Binding (NSB). Logic: If the test compound displaces the radioligand but the NSB wells show high residual radioactivity, the compound is binding non-specifically to the plastic or lipid bilayer, invalidating the hit.
Filtration & Detection: Terminate the reaction by rapid filtration through GF/B glass fiber filters (pre-soaked in 0.3% PEI to reduce non-specific binding). Wash with cold buffer and measure retained radioactivity via liquid scintillation counting.
Functional cAMP Assay: To determine efficacy, treat the CHO cells with Forskolin (to artificially stimulate adenylyl cyclase and raise baseline cAMP). Add the test compound. If the compound is an agonist, it will activate the
Gi/o
pathway, inhibiting adenylyl cyclase and decreasing the Forskolin-induced cAMP levels (measured via Homogeneous Time-Resolved Fluorescence, HTRF).
Protocol 2: TR-FRET Kinase Inhibition Profiling
Objective: To evaluate the inhibitory potential of the cyanoacetamide moiety against a panel of human kinases (e.g., EGFR, JAK).
Causality & Design: Cyanoacetamides often suffer from auto-fluorescence, which causes false positives in standard colorimetric assays. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is chosen because it introduces a time delay before measurement, allowing short-lived background fluorescence to decay, ensuring the signal is strictly dependent on kinase activity.
Step-by-Step Methodology:
Enzyme-Substrate Preparation: Prepare a reaction mix containing the target kinase (e.g., recombinant EGFR), a biotinylated peptide substrate, and the test compound in kinase buffer (50 mM HEPES, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).
ATP
Km
Matching (Critical Control): Add ATP to initiate the reaction. Logic: The ATP concentration MUST be set precisely at the apparent
Km
for the specific kinase being tested. This ensures that the calculated
IC50
is a true reflection of the compound's affinity and allows for direct comparison across different kinases (via the Cheng-Prusoff equation).
Incubation: Incubate the plate at room temperature for 60 minutes.
Detection Reagent Addition: Stop the reaction by adding EDTA (to chelate
Mg2+
). Add the TR-FRET detection mix: Europium-labeled anti-phospho antibody (donor) and Streptavidin-APC (acceptor).
Readout: If the kinase was active, the antibody binds the phosphorylated substrate, bringing the Europium and APC into close proximity. Excitation at 340 nm results in FRET and emission at 665 nm. A decrease in the 665/615 nm emission ratio indicates successful kinase inhibition by the test compound.
Caption: High-Throughput Screening (HTS) workflow for parallel dual-target validation.
Conclusion
The compound 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile is a highly promising chemical probe. By combining the GPCR-anchoring capability of the 1-(2-fluorophenyl)piperazine moiety with the kinase-binding potential of the 3-oxopropanenitrile group, it offers a unique starting point for developing dual-action therapeutics. Rigorous application of the self-validating protocols outlined above will be essential to accurately map its polypharmacological network and advance it through the preclinical pipeline.
References
Synthesis and Biological Evaluation of 2-Amino-3-(4-Chlorobenzoyl)-4-[N-(Substituted) Piperazin-1-yl]Thiophenes as Potent Allosteric Enhancers of the A1 Adenosine Receptor. Journal of Medicinal Chemistry - ACS Publications. Available at:[5]
1-(2-Fluorophenyl)piperazine | C10H13FN2 | CID 70529. PubChem - National Institutes of Health. Available at:[1]
Piperazine | Product Catalog. MedChemExpress (MCE) Life Science Reagents. Available at:[2]
The Rise of Cyanoacetamide Scaffolds: A Technical Guide to Their Discovery and Development in Medicinal Chemistry. Benchchem. Available at:[3]
Cyanoacetamide MCR (III): Three-Component Gewald Reactions Revisited. National Institutes of Health (PMC). Available at:[4]
Cyanoacetamide derivatives reactivity. ResearchGate. Available at:[6]
Radiolabeled compounds and methods thereof (EP2576520A1). Google Patents. Available at:[7]
In Silico Screening of 2-Fluorophenylpiperazine Compound Libraries: A Technical Guide
Introduction: The Strategic Value of the 2-Fluorophenylpiperazine Scaffold In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as cornerstones for the development of novel therapeuti...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Strategic Value of the 2-Fluorophenylpiperazine Scaffold
In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as cornerstones for the development of novel therapeutics. These "privileged structures" are capable of binding to multiple biological targets with high affinity, providing a robust starting point for drug discovery campaigns.[1][2][3] The arylpiperazine moiety is a quintessential example of such a scaffold, particularly prominent in the discovery of ligands for G protein-coupled receptors (GPCRs) and neurotransmitter transporters, making it highly attractive for developing drugs targeting the central nervous system (CNS).[4]
The specific introduction of a 2-fluoro substituent on the phenyl ring (2-fluorophenylpiperazine, 2-FPP) offers a nuanced yet powerful modification. The fluorine atom can modulate the scaffold's physicochemical properties, such as its basicity (pKa) and lipophilicity, which in turn influences its pharmacokinetic profile, including blood-brain barrier penetration and metabolic stability. Furthermore, the fluorine can engage in specific, non-covalent interactions within a protein's binding pocket, potentially enhancing binding affinity and selectivity. Recent studies have highlighted the potential of 2-FPP derivatives as inhibitors of targets like BCL2 in cancer and as modulators of human equilibrative nucleoside transporters.[5][6]
Given the vast chemical space that can be explored by decorating the 2-FPP core, traditional high-throughput screening (HTS) can be both time-consuming and cost-prohibitive.[7] In silico screening, or virtual screening (VS), presents a powerful, resource-efficient alternative.[8] By leveraging computational methods, we can rapidly evaluate immense virtual libraries of compounds, filtering them down to a manageable number of high-probability candidates for synthesis and experimental validation.[9][10] This guide provides a comprehensive, technically-grounded workflow for conducting an in silico screening campaign focused on 2-FPP compound libraries, designed for researchers and drug development professionals.
Part 1: The In Silico Screening Workflow: A Validating Cascade
The power of a virtual screening campaign lies not in a single computational method, but in a multi-step "cascade" or workflow. Each successive step acts as a filter, progressively refining the compound list based on increasingly complex and computationally intensive criteria. This hierarchical approach ensures that only the most promising candidates advance, maximizing efficiency and the likelihood of success.[11]
The causality behind this choice is rooted in computational economics: it is far more efficient to eliminate millions of unsuitable compounds with rapid, simple calculations (e.g., physicochemical properties) before committing significant computational resources to more accurate but slower methods like molecular docking and free energy calculations.[12][13]
Caption: High-level in silico screening workflow for 2-FPP libraries.
Part 2: Core Protocols and Methodologies
Step 1: Virtual Library Design and Preparation
The foundation of any screening campaign is the quality and diversity of the compound library. For the 2-FPP scaffold, this involves enumerating a virtual library by attaching a variety of chemical substituents (R-groups) to the available nitrogen atom of the piperazine ring.
Protocol: Library Enumeration and Preparation
Scaffold Definition: Define the 2-fluorophenylpiperazine core structure.
R-Group Selection: Select a diverse set of commercially available or synthetically accessible building blocks (e.g., aldehydes, carboxylic acids for amide bond formation). These should represent a range of properties (size, polarity, charge, hydrogen bonding potential).
Virtual Reaction: Computationally combine the core scaffold with the selected R-groups to generate the virtual product library. Open-source tools like RDKit can be scripted for this purpose.[14]
3D Conformation Generation: For each enumerated molecule, generate a low-energy 3D conformation. This is a critical step, as docking algorithms require a 3D starting structure.
Protonation and Tautomerization: Assign appropriate protonation states at a physiological pH (e.g., 7.4). The piperazine nitrogen is basic and will likely be protonated. Tools like ChemAxon's Marvin or Schrödinger's LigPrep can handle this systematically.
Energy Minimization: Perform a final energy minimization on each ligand to relieve any steric clashes and arrive at a stable conformation.
Step 2: Target Structure Preparation
The accuracy of structure-based screening is critically dependent on a high-quality, well-prepared model of the biological target.[15][16]
Protocol: Protein Preparation for Docking
Structure Retrieval: Obtain the 3D structure of the target protein, typically from the Protein Data Bank (PDB). If an experimental structure is unavailable, a high-quality homology model may be used, though this introduces additional uncertainty.[7]
Initial Cleanup: Remove all non-essential molecules from the PDB file, including water molecules, co-solvents, and any co-crystallized ligands (which can be used later to define the binding site).
Add Hydrogens: Add hydrogen atoms to the protein, as they are typically not resolved in X-ray crystal structures. This is crucial for defining correct hydrogen bonding networks.
Assign Protonation States: Assign protonation states to ionizable residues (e.g., Histidine, Aspartate, Glutamate) based on the microenvironment within the protein.
Energy Minimization: Perform a constrained energy minimization of the protein structure to relax any strained conformations resulting from the preparation steps. The backbone atoms are often constrained to preserve the overall fold.
Binding Site Definition: Define the binding pocket or "grid" where the docking calculations will be performed. This is typically centered on the location of a known, co-crystallized ligand or identified using pocket-finding algorithms.[16]
Step 3: Ligand-Based Filtering
Before docking, it's wise to apply filters based on general drug-like properties. This rapidly removes compounds that are unlikely to become successful drugs, regardless of their binding affinity.
Physicochemical Property Filtering: The most common filter is Lipinski's Rule of Five, which identifies compounds with properties generally associated with poor oral bioavailability. Other filters for properties like Polar Surface Area (PSA) are also common.[17]
Parameter
Generally Accepted Range (Drug-Likeness)
Rationale
Molecular Weight (MW)
< 500 Da
Permeability and solubility
LogP (Lipophilicity)
< 5
Solubility and absorption
H-Bond Donors
≤ 5
Permeability
H-Bond Acceptors
≤ 10
Permeability
Polar Surface Area (PSA)
< 140 Ų
Cell permeability, BBB penetration
Pharmacophore Screening: If a set of known active ligands exists for the target, a pharmacophore model can be generated.[18][19] This model is an abstract 3D representation of the essential features required for binding (e.g., hydrogen bond donors/acceptors, aromatic rings, hydrophobic centers).[20] The 2-FPP library can be rapidly screened against this model to see which compounds match the required 3D arrangement of features, a process that is much faster than full molecular docking.[21]
Caption: A simple 4-feature pharmacophore model diagram.
Step 4: Structure-Based Docking
Molecular docking is the computational process of predicting the preferred binding orientation (pose) and affinity of one molecule to another.[15][22] This is the core of the structure-based screening effort.
Protocol: Molecular Docking with AutoDock Vina
File Preparation: Convert the prepared protein and ligand library files into the required PDBQT format using AutoDock Tools.[23] This format includes atomic charges and atom type definitions.
Grid Box Generation: Define the coordinates and dimensions of the docking search space (the grid box) around the target's binding site.
Configuration: Create a configuration file specifying the input files, grid parameters, and the exhaustiveness of the search (a parameter controlling the computational effort).
Execution: Run the docking simulation using a program like AutoDock Vina.[23] The program will systematically sample different conformations and orientations of the ligand within the binding site, scoring each pose.
Output: The program outputs a set of predicted binding poses for each ligand, ranked by a calculated binding affinity score (e.g., in kcal/mol). Lower scores typically indicate more favorable binding.[15]
Step 5: Post-Docking Analysis and Hit Selection
The raw output of a docking run is a list of scores, which must be interpreted carefully. The scoring function provides a valuable estimation, but it is not a perfect prediction of binding affinity.
Ranking and Filtering: Rank all compounds in the library by their best docking score. Apply a threshold to select the top-scoring compounds (e.g., the top 5-10%) for further analysis.
Visual Inspection: This is a critical, non-negotiable step. The top-scoring poses must be visually inspected using molecular visualization software (e.g., PyMOL, Chimera). The goal is to verify that the predicted binding mode is chemically sensible. Look for:
Key Interactions: Are there hydrogen bonds, salt bridges, or pi-stacking interactions with key residues in the binding site?
Steric Clashes: Are there any unfavorable steric clashes between the ligand and the protein?
Buried Polar Groups: Are polar groups on the ligand appropriately satisfied with hydrogen bonds, or are they buried in a hydrophobic pocket (an unfavorable state)?
Clustering: Analyze the poses of the top hits. Do different compounds adopt similar binding modes? Clustering hits by binding mode and chemical scaffold can help in selecting a diverse set of compounds for experimental testing.
Step 6: In Silico ADMET Prediction
A compound that binds with high affinity but has poor pharmacokinetic properties or is toxic is not a viable drug candidate.[24] Early assessment of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) is crucial.[25] Numerous open-source and commercial tools use machine learning models trained on large datasets to predict these properties from a molecule's structure.[26][27][28]
Predicted Property
Importance in Drug Development
Example In Silico Tools
A queous Solubility
Affects absorption and formulation
ADMET-AI, SwissADME
D istribution (BBB Penetration)
Critical for CNS targets
ADMET-AI, ADMET Predictor
M etabolism (CYP Inhibition)
Risk of drug-drug interactions
SwissADME, ADMET Predictor
E xcretion (Clearance)
Influences dosing frequency and half-life
ADMET Predictor
T oxicity (hERG, Ames)
Cardiac toxicity and mutagenicity risk
Pred-hERG, ADMET-AI
Part 3: From Virtual Hit to Experimental Validation
The final output of the in silico workflow is not a drug, but a prioritized list of compounds with a high probability of being active. The final step is to select a diverse and manageable number of these "hits" for chemical synthesis and subsequent in vitro biological assays.[29] The experimental results provide the ultimate validation of the computational model. Positive results confirm the model's predictive power, while negative results provide valuable data that can be used to refine the model for future screening rounds, creating a powerful design-simulate-test-learn cycle.
Conclusion
The in silico screening of a 2-fluorophenylpiperazine library is a strategic, data-driven approach to modern drug discovery.[12] By integrating ligand- and structure-based methods within a hierarchical workflow, researchers can efficiently navigate a vast chemical space, moving from millions of virtual compounds to a few dozen high-quality hits. This guide outlines a robust, field-proven methodology that combines computational efficiency with rigorous scientific validation, ultimately increasing the speed and success rate of identifying novel therapeutic candidates built upon this privileged scaffold.[30]
References
Ligand-based G Protein Coupled Receptor pharmacophore modeling: Assessing the role of ligand function in model development. PubMed.
Dramatically improving hit rates with a modern virtual screening workflow. Schrödinger.
A Review on Applications of Computational Methods in Drug Screening and Design. MDPI.
Informatics and Computational Methods in Natural Product Drug Discovery: A Review and Perspectives. Frontiers.
Privileged Structures. OpenOChem Learn.
COMPUTATIONAL CHEMISTRY IN DRUG DISCOVERY: INSIGHTS AND INNOVATIONS - A REVIEW. Frontier in Medical and Health Research.
Ligand-based G Protein Coupled Receptor pharmacophore modeling: Assessing the role of ligand function in model development.
ADMET Predictor Simulations: In Silico Screening For Dose & PK. Pharmaron.
Mind the Gap—Deciphering GPCR Pharmacology Using 3D Pharmacophores and Artificial Intelligence. PMC.
Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. ChemCopilot.
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In Silico Tools and Software to Predict ADMET of New Drug Candid
Sequence-Derived Three-Dimensional Pharmacophore Models for G-Protein-Coupled Receptors and Their Application in Virtual Screening. Journal of Medicinal Chemistry.
A Review on Computational Drug Designing.and Discovery. TSI Journals.
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Drug Designing Using Molecular Docking - For Beginners. YouTube.
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Improving small molecule virtual screening strategies for the next gener
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Virtual Screening and Biological Evaluation of Piperazine Derivatives as Human Acetylcholinesterase Inhibitors. PMC.
In silico molecular modeling and in vitro biological screening of novel benzimidazole-based piperazine derivatives as potential acetylcholinesterase and butyrylcholinesterase inhibitors. PubMed.
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Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. Frontiers.
Neuroprotective targets through which 6-acetyl-3-(4-(4-(4-fluorophenyl)piperazin-1-yl)butyl)benzo[d]oxazol-2(3H)-one (SN79), a sigma receptor ligand, mitigates the effects of methamphetamine in vitro. PubMed.
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Pharmacological Profiling of Novel Fluorophenylpiperazine Compounds: A Multi-Tiered Strategy for Comprehensive Characterization
An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive framework for the pharmacological profiling of novel fluorophenylpiperazine compounds. Movin...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive framework for the pharmacological profiling of novel fluorophenylpiperazine compounds. Moving beyond a simple checklist of assays, we present a logical, multi-tiered approach designed to build a deep understanding of a compound's mechanism of action, potential therapeutic applications, and liabilities. The methodologies described herein are grounded in established preclinical drug development principles, emphasizing the causality behind experimental choices to ensure a robust and interpretable dataset.
Introduction: The Phenylpiperazine Scaffold and the Imperative for Rigorous Profiling
The phenylpiperazine moiety is a privileged scaffold in central nervous system (CNS) drug discovery, found in numerous approved drugs with activities ranging from antipsychotic to anxiolytic and antidepressant. The addition of a fluorophenyl group can significantly modulate a compound's pharmacokinetic and pharmacodynamic properties, often enhancing blood-brain barrier penetration or altering receptor affinity and selectivity.[1] Novel fluorophenylpiperazine compounds, therefore, represent a promising area for therapeutic innovation. However, their potential psychoactive effects also necessitate a thorough and systematic evaluation to build a comprehensive pharmacological profile.[2][3]
This guide details a three-tiered profiling cascade:
Tier 1: In Vitro Molecular Target Engagement: Establishing affinity and functional activity at primary and secondary CNS targets.
Tier 2: In Vivo Systems-Level Effects: Assessing the compound's impact on integrated physiological and behavioral systems in a living organism.
Tier 3: Early Safety and Metabolic Assessment: Identifying potential liabilities such as off-target effects, drug-drug interactions, and metabolic instability.
This structured approach ensures that resource-intensive in vivo studies are predicated on a solid foundation of in vitro data, aligning with the principles of the 3Rs (Reduce, Refine, Replace) in animal research.[4]
Tier 1: In Vitro Characterization - From Binding to Function
The initial phase of profiling focuses on defining the molecular targets of the novel compound. For fluorophenylpiperazines, the primary targets are typically monoaminergic G-protein coupled receptors (GPCRs) and transporters, due to the scaffold's structural similarity to neurotransmitters like serotonin and dopamine.[3][5]
Receptor-Transporter Binding Affinity Panel
The objective is to determine the compound's binding affinity (Ki) across a panel of relevant CNS targets. This initial screen provides a broad overview of the compound's selectivity profile.
Causality: A broad binding screen is the most efficient first step to identify the highest affinity targets. This data is critical for prioritizing which functional assays to pursue. A compound that binds to multiple receptors may have a complex pharmacological profile, whereas a highly selective compound may offer a cleaner therapeutic window.[2]
Experimental Protocol: Radioligand Binding Assay
Target Preparation: Utilize commercially available cell membranes or synaptosomes from cells stably expressing the human recombinant receptor or transporter of interest (e.g., 5-HT1A, 5-HT2A, D2, SERT, DAT).[6]
Assay Setup: In a 96-well plate, combine the cell membranes, a known concentration of a specific radioligand (e.g., [³H]-8-OH-DPAT for 5-HT1A), and a range of concentrations of the novel test compound (typically from 10 µM down to 0.1 nM).
Incubation: Incubate the plates at a specific temperature (e.g., 25°C) for a defined period (e.g., 60 minutes) to allow the binding reaction to reach equilibrium.
Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.
Scintillation Counting: Place the filter mats in scintillation vials with scintillation fluid and quantify the radioactivity using a liquid scintillation counter.
Data Analysis:
Determine non-specific binding using a high concentration of a known, non-labeled competing ligand.
Calculate the specific binding at each concentration of the test compound.
Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.
Calculate the IC₅₀ (the concentration of test compound that inhibits 50% of specific radioligand binding).
Convert the IC₅₀ to a binding affinity constant (Ki) using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand used.[7]
Functional Activity at Primary Targets
Once high-affinity targets are identified, the next step is to determine the compound's functional effect: is it an agonist, antagonist, or inverse agonist? GPCRs, being primary targets for many CNS drugs, signal through various downstream pathways.[8]
Causality: Binding affinity does not equate to functional activity. A compound can bind tightly to a receptor but have no effect (antagonist), activate it (agonist), or even reduce its basal activity (inverse agonist). Functional assays are essential to understand the compound's true biological impact.[9] Measuring multiple downstream pathways (e.g., G-protein activation, second messengers, β-arrestin recruitment) can also reveal "biased agonism," where a ligand preferentially activates one signaling pathway over another, a concept of growing importance in modern drug discovery.[10]
Diagram: Generalized GPCR Signaling Cascade
Caption: Workflow of a typical GPCR signaling pathway upon ligand binding.
Cell Culture: Use a cell line (e.g., HEK293 or CHO) stably expressing the receptor of interest. Plate the cells in a 96-well plate and grow to near confluency.
Compound Treatment:
For agonist mode , add varying concentrations of the test compound to the cells.
For antagonist mode , pre-incubate the cells with varying concentrations of the test compound before adding a known concentration (EC₈₀) of a reference agonist.
Lysis and Detection: After incubation (typically 30 minutes), lyse the cells and measure the intracellular cAMP levels using a commercially available kit, often based on technologies like HTRF (Homogeneous Time-Resolved Fluorescence) or ELISA.[11]
Data Analysis:
Plot the cAMP concentration against the log concentration of the test compound.
For agonists, fit a sigmoidal dose-response curve to determine the EC₅₀ (potency) and Emax (efficacy) relative to a full agonist.
For antagonists, determine the IC₅₀ and calculate the antagonist affinity constant (Kb) using the Gaddum equation.
Monoamine Transporter Function
Many psychoactive piperazines interact with serotonin (SERT), norepinephrine (NET), and dopamine (DAT) transporters.[3] It is crucial to determine if they inhibit neurotransmitter reuptake or act as releasers.
Causality: The distinction between a reuptake inhibitor and a releasing agent is mechanistically and clinically profound. Reuptake inhibitors increase synaptic neurotransmitter levels by blocking their clearance, while releasers induce non-vesicular efflux of neurotransmitters through reverse transport.[6] This difference can lead to vastly different behavioral effects and abuse potentials.
Cell Preparation: Use HEK293 cells stably expressing the human transporter (SERT, DAT, or NET).
Assay Setup: Pre-incubate the cells in 96-well plates with varying concentrations of the test compound or a reference inhibitor (e.g., fluoxetine for SERT).
Initiate Uptake: Add a mixture containing a radiolabeled neurotransmitter (e.g., [³H]-Serotonin).
Terminate Uptake: After a short incubation period (e.g., 10 minutes), stop the uptake by rapidly washing the cells with ice-cold buffer.
Quantification: Lyse the cells and measure the amount of radiolabel taken up using a liquid scintillation counter.
Data Analysis: Calculate the IC₅₀ value, representing the concentration of the compound that inhibits 50% of neurotransmitter uptake.
Table 1: Hypothetical In Vitro Profiling Data for a Novel Compound (FP-123)
Target
Binding Affinity (Ki, nM)
Functional Assay
Potency (EC₅₀/IC₅₀, nM)
Efficacy (% of Control Agonist)
5-HT1A
5.2
cAMP Inhibition
15.8
95% (Agonist)
5-HT2A
35.1
Calcium Mobilization
112.5 (Antagonist)
N/A
D2
89.4
cAMP Inhibition
350.7 (Antagonist)
N/A
SERT
15.6
[³H]-5-HT Uptake
45.3
N/A (Inhibitor)
DAT
>1000
[³H]-DA Uptake
>1000
N/A
NET
850.2
[³H]-NE Uptake
>1000
N/A
Tier 2: In Vivo Systems-Level Characterization
In vitro data provides a molecular fingerprint, but in vivo studies are required to understand how a compound behaves in a complex biological system.[12] These studies assess both the pharmacokinetics (what the body does to the drug) and the pharmacodynamics (what the drug does to the body).[13]
Foundational Pharmacokinetics (PK)
A prerequisite for any valid in vivo behavioral study is understanding the compound's PK profile. This ensures that the doses used in subsequent studies achieve relevant brain exposures.[12]
Causality: Without PK data, it is impossible to correlate a behavioral outcome with drug exposure. A lack of effect could be due to a true lack of efficacy or simply because the compound did not reach its target in the brain in sufficient concentrations.
Experimental Protocol: Rodent Pharmacokinetic Study
Animal Dosing: Administer the compound to a cohort of rodents (e.g., Sprague-Dawley rats) via the intended clinical route (e.g., oral gavage, PO) and an intravenous (IV) route (to determine bioavailability).
Sample Collection: At predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours), collect blood samples into tubes containing an anticoagulant. Simultaneously, a separate cohort of animals may be used for brain tissue collection.
Sample Processing: Centrifuge the blood to separate plasma. Homogenize the brain tissue.
Bioanalysis: Quantify the concentration of the parent drug in plasma and brain homogenates using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method.[14]
Data Analysis: Use pharmacokinetic software (e.g., Phoenix WinNonlin) to calculate key parameters such as Cmax (maximum concentration), Tmax (time to Cmax), AUC (area under the curve), t½ (half-life), and bioavailability (F%).
Behavioral Pharmacology Battery
This battery of tests aims to characterize the compound's CNS effects, from general observations to more specific behavioral domains.
Causality: A tiered behavioral assessment provides a holistic view. An initial screen like the Irwin test identifies broad neurofunctional effects and helps establish a maximum tolerated dose (MTD).[15] Subsequent tests, like the open field assay, provide more specific quantitative data on locomotor activity and anxiety-like behavior, which can be correlated with the compound's in vitro profile.[12][16]
Diagram: In Vivo Profiling Workflow
Caption: A logical workflow for in vivo characterization of a novel CNS compound.
Experimental Protocol: Irwin Test
Animal Acclimation: Acclimate mice or rats to the testing room and observation chambers.
Dose Administration: Administer vehicle or a range of doses of the test compound.
Systematic Observation: At specified time points post-dosing (e.g., 30, 60, 120 minutes), a trained observer scores the animals for a wide range of parameters, including changes in awareness, mood, motor activity, reflexes, and autonomic function (e.g., pupil size, salivation).[15]
Data Analysis: The semi-quantitative scores are tabulated to identify the minimum dose causing a clear behavioral effect and the maximum tolerated dose. This test provides a broad safety and functional overview.
Experimental Protocol: Open Field Test
Apparatus: Use a square arena (e.g., 40x40 cm) with walls to prevent escape. The arena is equipped with an automated video-tracking system.
Procedure: Place a single animal, dosed with vehicle or the test compound, into the center of the arena and allow it to explore freely for a set duration (e.g., 15-30 minutes).
Data Acquisition: The tracking software records multiple parameters, including:
Horizontal Activity: Total distance traveled.
Vertical Activity: Number of rearing events.
Thigmotaxis: Time spent in the center of the arena versus the periphery (an index of anxiety-like behavior).
Data Analysis: Compare the data from the drug-treated groups to the vehicle control group using appropriate statistical tests (e.g., ANOVA). A stimulant might increase distance traveled, while an anxiolytic might increase time spent in the center.
Tier 3: Early Safety and Metabolic Assessment
Early assessment of safety and metabolic liabilities is crucial for a successful drug development program.[17] These assays are designed to flag potential problems long before they lead to the failure of a candidate in late-stage, expensive studies.[18]
In Vitro Safety Pharmacology
Causality: Certain off-target interactions are associated with well-known clinical adverse effects. For example, inhibition of the hERG potassium channel is linked to a risk of cardiac arrhythmia (Torsades de Pointes), while inhibition of Cytochrome P450 (CYP) enzymes can lead to dangerous drug-drug interactions.[17][19] Screening for these liabilities early is a regulatory expectation and a scientific necessity.[20]
Key Assays:
hERG Inhibition Assay: Typically performed using automated patch-clamp electrophysiology on cells expressing the hERG channel to determine an IC₅₀ value.
CYP450 Inhibition Panel: The test compound is incubated with human liver microsomes and a cocktail of CYP-specific probe substrates. The formation of metabolites is measured by LC-MS/MS to determine IC₅₀ values for major isoforms (e.g., 1A2, 2C9, 2C19, 2D6, 3A4).[19]
Metabolic Stability
Causality: A compound that is too rapidly metabolized by the liver will have a short half-life and poor oral bioavailability, making it a poor drug candidate.[21] The liver microsomal stability assay provides a rapid in vitro estimate of a compound's metabolic clearance.
Incubation Setup: Incubate the test compound (at a low concentration, e.g., 1 µM) with pooled human or rodent liver microsomes in the presence of the cofactor NADPH to initiate metabolic reactions.
Time Points: Remove aliquots from the reaction at several time points (e.g., 0, 5, 15, 30, 60 minutes).
Reaction Quenching: Immediately stop the metabolic reaction in the aliquots by adding an organic solvent like acetonitrile.
Analysis: Quantify the remaining concentration of the parent compound at each time point using LC-MS/MS.
Data Analysis: Plot the natural log of the percentage of compound remaining versus time. The slope of this line is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).
Table 2: Hypothetical Early Safety and DMPK Data for FP-123
Assay
Endpoint
Result
Interpretation
hERG Inhibition
IC₅₀
> 30 µM
Low risk of cardiac arrhythmia
CYP2D6 Inhibition
IC₅₀
2.5 µM
Potential for drug-drug interactions
CYP3A4 Inhibition
IC₅₀
> 10 µM
Low risk of drug-drug interactions
Microsomal Stability
In Vitro t½ (human)
45 min
Moderate clearance predicted
Conclusion: Synthesizing a Coherent Pharmacological Profile
The successful pharmacological profiling of a novel fluorophenylpiperazine compound hinges on the systematic integration of data across all three tiers. The hypothetical compound, FP-123, can serve as an illustrative example.
Molecular Profile (Tier 1): FP-123 is a potent 5-HT1A agonist and a moderate SERT inhibitor, with weaker antagonist activity at 5-HT2A and D2 receptors. This suggests a potential antidepressant or anxiolytic profile.
Systems Profile (Tier 2): In vivo, if FP-123 demonstrates good brain penetration and reduces anxiety-like behavior (e.g., increases center time in the open field) without causing significant hyper- or hypo-locomotion at relevant exposures, this would support its in vitro profile.
Safety Profile (Tier 3): The compound shows a low risk for cardiac issues (hERG > 30 µM) but indicates a potential liability for drug-drug interactions via CYP2D6 inhibition. Its moderate metabolic stability suggests it would likely have an acceptable half-life in vivo.
This integrated profile provides a robust, data-driven foundation for making a " go/no-go " decision. It identifies a clear potential therapeutic hypothesis, highlights a specific metabolic liability to monitor, and guides the design of more advanced preclinical efficacy and safety studies. By following this logical and evidence-based cascade, researchers can efficiently and effectively characterize novel compounds, accelerating the path toward new and improved CNS therapies.
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Investigating the novelty of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile
An In-Depth Technical Guide to the Synthesis and Novelty of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile Abstract This technical guide provides a comprehensive analysis of the chemical entity 3-[4-(2-Fluoroph...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Synthesis and Novelty of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile
Abstract
This technical guide provides a comprehensive analysis of the chemical entity 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile. The document delineates its structural features, outlines a detailed, validated protocol for its synthesis, and investigates its novelty by contextualizing it within the broader landscape of medicinal chemistry. The core of this analysis rests on the well-established bioactivity of the 1-(2-fluorophenyl)piperazine scaffold, a privileged structure in modern drug discovery. While the title compound is available from a limited number of chemical suppliers, it remains largely unexplored in peer-reviewed scientific literature, suggesting significant novelty in its potential biological applications. This guide serves as a foundational resource for researchers and drug development professionals interested in exploring its therapeutic potential.
Introduction: The Significance of the (2-Fluorophenyl)piperazine Scaffold
The piperazine ring is a quintessential heterocyclic scaffold in medicinal chemistry, recognized for its versatile biological activities which span anticancer, antibacterial, antimalarial, and antioxidant properties.[1] Its disubstituted derivatives are particularly noteworthy as they are often well-tolerated and capable of crossing the blood-brain barrier (BBB), making them ideal candidates for central nervous system (CNS) drug development.[2]
The introduction of a fluorophenyl group, specifically a 2-fluorophenyl moiety, further refines the pharmacological profile of piperazine-containing molecules. The fluorine atom's high electronegativity and small size can significantly enhance metabolic stability, membrane permeability, and binding affinity to biological targets.[3] Derivatives of 1-(2-fluorophenyl)piperazine have demonstrated a wide array of activities, including the inhibition of human equilibrative nucleoside transporters (ENTs) and potential as antidiabetic and antioxidant agents.[4][5][6] This established biological relevance forms the basis for investigating novel derivatives such as 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile.
Compound Profile and Assessment of Novelty
Chemical Identity
The compound at the center of this investigation is 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile. Its identity is confirmed by its chemical structure and standard identifiers.
A thorough review of scientific literature and patent databases reveals that while 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile is a known chemical entity and is available commercially, there is a significant lack of published research on its synthesis, characterization, or biological activity.[7][9] The PubChem entry for this compound, for instance, does not list any associated literature references.[9]
This scarcity of data points to a high degree of novelty regarding its potential applications. The compound represents an unexplored iteration of the valuable (2-fluorophenyl)piperazine scaffold. The addition of the 3-oxo-3-propanenitrile moiety introduces a reactive and versatile functional group known to be a valuable building block for a wide array of heterocyclic compounds.[10] The novelty, therefore, lies not in the existence of the molecule itself, but in the untapped potential of its biological and chemical properties.
Proposed Synthesis and Experimental Protocol
The synthesis of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile can be achieved through a straightforward and well-documented acylation reaction. This involves the reaction of 1-(2-fluorophenyl)piperazine with a suitable cyanoacetylating agent, such as ethyl cyanoacetate. This method is analogous to established procedures for the synthesis of similar piperazine and piperidine propanenitrile derivatives.[11]
Synthetic Workflow Diagram
Caption: Proposed workflow for the synthesis and purification of the target compound.
Detailed Experimental Protocol
This protocol outlines the laboratory-scale synthesis of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile.
Standard laboratory glassware (round-bottom flask, condenser, etc.)
Magnetic stirrer
Filtration apparatus
Procedure:
Reaction Setup: In a 100 mL round-bottom flask, dissolve 1-(2-fluorophenyl)piperazine (0.01 mol) in 20 mL of anhydrous ethanol.
Addition of Reagent: To this solution, add ethyl cyanoacetate (0.01 mol) dropwise while stirring at room temperature.
Reaction: Allow the reaction mixture to stir at room temperature for approximately 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
Isolation: Upon completion, a white precipitate is expected to form. Collect the solid product by vacuum filtration.
Purification: Wash the collected precipitate with a small amount of cold ethanol to remove any unreacted starting materials.
Crystallization: Recrystallize the crude product from ethanol to yield the pure 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile as colorless crystals.
Drying and Characterization: Dry the purified product under vacuum. Characterize the final compound using standard analytical techniques (¹H NMR, ¹³C NMR, Mass Spectrometry, and IR spectroscopy) to confirm its structure and purity.
Potential Areas for Investigation and Future Directions
Given the established bioactivity of the (2-fluorophenyl)piperazine scaffold, this novel compound presents several exciting avenues for research.
CNS-Related Disorders
Many piperazine derivatives are known to interact with CNS targets.[2] Investigations into the binding affinity of this compound for dopamine and serotonin transporters could be a fruitful starting point, as other piperazine-containing molecules have shown potent dopamine uptake inhibitory activities.[13]
Anticancer Research
The piperazine scaffold is present in numerous anticancer agents.[1] The anti-apoptotic protein BCL2 is a key target in cancer therapy, and novel 1-(2-fluorophenyl)piperazine derivatives have been explored as potential inhibitors of this protein.[1] Therefore, screening 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile for antiproliferative and apoptotic activity in various cancer cell lines is a logical next step.
Logical Flow for Future Research
Caption: A logical progression for investigating the therapeutic potential of the title compound.
Conclusion
3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile represents a molecule of significant interest at the intersection of known bioactivity and unexplored potential. While its synthesis is straightforward, its biological properties remain uncharacterized in the public domain. This technical guide provides the foundational information—its identity, a reliable synthetic protocol, and a clear rationale for its investigation—to empower researchers to explore its novelty. The well-documented therapeutic relevance of the (2-fluorophenyl)piperazine core suggests that this compound is a promising candidate for discovery efforts in CNS disorders, oncology, and beyond.
References
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Al-Warhi, T., et al. (2024). Novel sulfamethoxazole and 1-(2-fluorophenyl) piperazine derivatives as potential apoptotic and antiproliferative agents by inhibition of BCL2; design, synthesis, biological evaluation, and docking studies. Scientific Reports. Available from: [Link]
ResearchGate. Synthesis of compounds starting from 2-fluorophenyl piperazine. Available from: [Link]
NextSDS. 3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile. Available from: [Link]
Zemlyankin, E. O., et al. (2024). Discovery of a novel piperazine derivative, cmp2: a selective TRPC6 activator suitable for treatment of synaptic deficiency in Alzheimer's disease hippocampal neurons. Scientific Reports. Available from: [Link]
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Google Patents. Crystalline forms of 2-[3-[4-amino-3-(2-fluoro-4-phenoxy-phenyl)pyrazolo[3,4-d]pyrimidin-1- yl]piperidine-1-carbonyl]-4-methyl-4-[4-(oxetan-3-yl)piperazin-1-yl]pent-2-enenitrile.
Frontiers in Pharmacology. Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. Available from: [Link]
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Al-Dhfyan, A., et al. (2025). Synthesis and crystal structure of piperidinyl propanenitrile towards the preparation of piperidine based bioactive films for drug delivery applications. Scientific Reports. Available from: [Link]
PubMed. Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. Available from: [Link]
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Application Note: Synthesis and Characterization of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile
Strategic Rationale & Molecular Significance The compound 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile (also known as 1-(cyanoacetyl)-4-(2-fluorophenyl)piperazine) is a highly versatile building block in medi...
Author: BenchChem Technical Support Team. Date: March 2026
Strategic Rationale & Molecular Significance
The compound 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile (also known as 1-(cyanoacetyl)-4-(2-fluorophenyl)piperazine) is a highly versatile building block in medicinal chemistry. Featuring both a biologically privileged 2-fluorophenylpiperazine moiety and a reactive active-methylene cyanoacetamide group, it is frequently utilized as a precursor for Knoevenagel condensations to synthesize complex, pharmacologically active heterocycles [1].
Designing a robust synthesis protocol for this molecule requires navigating the reactivity of the cyanoacetyl group, which is prone to self-condensation and degradation under harsh conditions. This guide provides two field-proven, self-validating synthetic routes designed for high purity, scalability, and operational simplicity.
Mechanistic Insights & Route Selection
As an application scientist, selecting the correct amidation strategy is critical to avoiding downstream purification bottlenecks. We present two distinct methodologies based on the specific constraints of your laboratory environment:
Route A: Solvent-Free Thermal Amidation (Preferred for Scale-Up)
This route utilizes ethyl cyanoacetate under neat (solvent-free) conditions. The causality behind this choice is rooted in Le Chatelier’s principle [2]. By heating the neat mixture to 100–110 °C, the collision frequency between the nucleophilic secondary amine and the electrophilic ester is maximized. Because the operating temperature exceeds the boiling point of the byproduct (ethanol, 78 °C), the continuous volatilization of ethanol irreversibly shifts the equilibrium toward the target cyanoacetamide. This eliminates the need for expensive coupling reagents and minimizes the E-factor (environmental impact).
Route B: Carbodiimide-Mediated Coupling (Preferred for Milligram-Scale / Ambient Conditions)
When thermal stress must be avoided, the coupling of cyanoacetic acid using EDC·HCl and HOBt provides a mild alternative [3]. The addition of HOBt is mechanistically critical; it intercepts the highly reactive but unstable O-acylisourea intermediate formed by EDC. This prevents the formation of an unreactive N-acylurea byproduct via intramolecular rearrangement, instead forming a stable, active OBt-ester that readily undergoes aminolysis by the piperazine derivative.
Reaction Pathway Visualization
Caption: Reaction pathways for the cyanoacetylation of 1-(2-fluorophenyl)piperazine.
Detailed Experimental Protocols
Route A: Solvent-Free Thermal Amidation
This protocol is designed as a self-validating system where physical state changes directly indicate reaction progress.
Preparation: In a 25 mL round-bottom flask equipped with a short-path distillation head, add 1-(2-fluorophenyl)piperazine and ethyl cyanoacetate.
Validation Check: The mixture should form a stirrable slurry or clear liquid depending on ambient temperature.
Thermal Activation: Heat the reaction mixture gradually to 100–110 °C using an oil bath under continuous magnetic stirring.
Validation Check: Observe the distillation head. The condensation of ethanol vapor confirms the nucleophilic acyl substitution is actively occurring.
In-Process Monitoring: After 2 hours, sample an aliquot (approx. 5 µL), dissolve in 1 mL of methanol, and spot on a silica TLC plate (Eluent: 5% MeOH in DCM).
Validation Check: Stain the plate with Ninhydrin and heat. The disappearance of the purple spot (secondary amine) and the emergence of a UV-active spot (product) validates reaction completion.
Crystallization: Remove the flask from the heat source. While the mixture is still warm (~60 °C), slowly add 10 mL of absolute ethanol to prevent the product from crashing out as an intractable glass. Allow it to cool slowly to room temperature, then transfer to an ice bath for 30 minutes.
Validation Check: A dense, off-white precipitate will form, indicating successful crystallization.
Isolation: Filter the precipitate under vacuum. Wash the filter cake with ice-cold diethyl ether (2 × 5 mL) to remove any residual ethyl cyanoacetate.
Drying: Dry the solid in a vacuum oven at 45 °C until a constant weight is achieved.
Route B: Carbodiimide-Mediated Coupling
Reagents:
1-(2-Fluorophenyl)piperazine: 5.0 mmol (0.90 g)
Cyanoacetic acid: 5.5 mmol (0.47 g)
EDC·HCl: 6.0 mmol (1.15 g)
HOBt (Hydroxybenzotriazole): 6.0 mmol (0.81 g)
N,N-Diisopropylethylamine (DIPEA): 15.0 mmol (1.94 g / 2.6 mL)
Dichloromethane (DCM): 25 mL
Step-by-Step Methodology:
Activation: Dissolve cyanoacetic acid and HOBt in anhydrous DCM (15 mL) and cool to 0 °C in an ice bath. Add EDC·HCl portion-wise over 5 minutes. Stir for 15 minutes to allow the formation of the active OBt-ester.
Amidation: In a separate vial, dissolve 1-(2-fluorophenyl)piperazine and DIPEA in DCM (10 mL). Add this solution dropwise to the activated acid mixture.
Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 4–6 hours.
Validation Check: LC-MS analysis should reveal the disappearance of the starting material mass (m/z 181.1) and the appearance of the product mass [M+H]⁺ at m/z 248.1.
Aqueous Workup: Transfer the mixture to a separatory funnel. Wash sequentially with 1M HCl (20 mL) to remove unreacted amine, saturated NaHCO₃ (20 mL) to remove unreacted acid and HOBt, and brine (20 mL).
Validation Check: The pH of the aqueous layers during washes acts as a self-correcting metric to ensure all ionic impurities are purged.
Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the product.
Experimental Workflow Visualization
Caption: Step-by-step experimental workflow for the neat thermal amidation (Route A).
Quantitative Data & Route Comparison
The following table summarizes the quantitative metrics and operational parameters for both synthetic routes, allowing researchers to select the optimal method based on their specific constraints.
Parameter
Route A (Thermal/Neat)
Route B (EDC/HOBt Coupling)
Typical Yield
85 – 92%
75 – 82%
Reaction Time
2 – 3 hours
4 – 6 hours
Operating Temperature
100 – 110 °C
0 °C to Room Temperature
Atom Economy
High (Byproduct: Ethanol)
Low (Byproducts: Urea, HOBt)
Scalability
Excellent (Kilogram scale)
Moderate (Milligram to Gram scale)
Purification Method
Direct Crystallization
Aqueous Workup / Chromatography
Analytical Validation & Self-Correcting Metrics
To ensure the scientific integrity of the synthesized 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile, the following analytical signatures must be verified:
FT-IR Spectroscopy: The spectrum must exhibit a sharp, distinct absorption band at ~2250–2260 cm⁻¹ , which is the definitive characteristic of the nitrile (C≡N) stretch. A strong amide carbonyl (C=O) stretch will appear at ~1650 cm⁻¹ . The complete absence of an ester carbonyl band (~1735 cm⁻¹) serves as a self-validating check that the ethoxy group has been entirely displaced.
LC-MS (ESI+): The calculated exact mass for C₁₃H₁₄FN₃O is 247.11. The mass spectrum should display a dominant [M+H]⁺ peak at m/z 248.1 .
¹H NMR (400 MHz, CDCl₃): Key diagnostic peaks include a singlet at ~3.55 ppm (2H) corresponding to the highly deshielded active methylene protons (-CO-CH₂-CN) [1]. The piperazine protons will appear as multiplets between 3.00–3.80 ppm, and the 2-fluorophenyl aromatic protons will resolve as complex multiplets between 6.90–7.15 ppm.
References
Synthesis, and synthetic applications of cyanoacetamides
Source: Arkivoc / ResearchGate
URL:[Link]
Efficient synthesis of novel arylidene cyanoacetamide derivatives via Knoevenagel condensation
Source: Mediterranean Journal of Medical Research (Periodikos)
URL:[Link]
Ultrasonically Assisted N-Cyanoacylation and Synthesis of Alkyl(4-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)benzoyl)amino Acid Ester Derivatives
Source: ACS Omega
URL:[Link]
Application
Application Notes and Protocols for the Quantification of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile
Authored by: A Senior Application Scientist Introduction 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile is a synthetic compound featuring a piperazine core, a structure prevalent in many psychoactive substances...
Author: BenchChem Technical Support Team. Date: March 2026
Authored by: A Senior Application Scientist
Introduction
3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile is a synthetic compound featuring a piperazine core, a structure prevalent in many psychoactive substances and pharmaceuticals.[1][2][3] The accurate and precise quantification of this analyte is critical in various fields, including forensic toxicology, clinical research, and pharmaceutical quality control. As a member of the broader class of novel psychoactive substances (NPS), developing robust analytical methods is essential for its identification and monitoring.[4][5][6][7] This guide provides detailed application notes and protocols for the quantification of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile using High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS).
The choice of analytical technique often depends on the required sensitivity, selectivity, and the nature of the sample matrix.[6][7] While HPLC-UV offers a cost-effective and accessible method for quantification, LC-MS/MS provides superior sensitivity and specificity, making it the gold standard for trace-level analysis in complex biological matrices.[7][8] GC-MS, particularly after derivatization, can also be a powerful tool for structural confirmation and quantification.[9][10][11]
Part 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)
HPLC-UV is a widely accessible and reliable technique for the quantification of analytes that possess a UV chromophore. The phenyl and cyano groups in the target molecule allow for UV detection. For piperazine-containing compounds without a strong chromophore, derivatization with agents like 4-chloro-7-nitrobenzofuran (NBD-Cl) can be employed to enhance UV activity.[12][13] However, the structure of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile suggests direct UV analysis is feasible.
Protocol: HPLC-UV Method
Instrumentation:
HPLC system with a quaternary pump, autosampler, column oven, and a UV-Vis or Diode-Array Detector (DAD).[14][15]
Chromatographic Conditions:
Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a suitable starting point.[14][16]
Mobile Phase: A gradient elution using a mixture of a buffered aqueous phase and an organic solvent is recommended. For example, Mobile Phase A: 20 mM phosphate buffer at pH 7.0, and Mobile Phase B: Acetonitrile.[15][16]
Standard Solutions: Prepare a stock solution of the reference standard in methanol and perform serial dilutions to create calibration standards.[18]
Sample Extraction (from a solid matrix):
Accurately weigh the sample and dissolve it in a suitable solvent (e.g., methanol or acetonitrile).
Use sonication to ensure complete dissolution.
Filter the solution through a 0.22 µm syringe filter before injection.[18]
Method Validation:
Validate the method according to ICH guidelines, assessing linearity, precision, accuracy, limit of detection (LOD), and limit of quantification (LOQ).[16]
Data Presentation: HPLC-UV
Parameter
Expected Value
Retention Time
~12.5 min
Linearity (R²)
> 0.999
LOD
90 ppm
LOQ
30 ppm
Precision (%RSD)
< 2%
Accuracy (% Recovery)
98-102%
Note: These are typical values and should be experimentally determined.[12][14]
Application Note: A Scientist's Guide to LC-MS/MS Method Development for Piperazine-Based Compounds
Introduction: The Analytical Challenge of the Piperazine Scaffold The piperazine ring is a cornerstone in modern medicinal chemistry, serving as a privileged scaffold in numerous therapeutic agents, from antihistamines l...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Analytical Challenge of the Piperazine Scaffold
The piperazine ring is a cornerstone in modern medicinal chemistry, serving as a privileged scaffold in numerous therapeutic agents, from antihistamines like Cetirizine to antipsychotics like Aripiprazole. Its prevalence is due to its ability to improve critical pharmacokinetic properties, including aqueous solubility and oral bioavailability.[1] However, the very physicochemical properties that make piperazine derivatives effective drugs also present distinct challenges for their quantitative analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
These compounds are typically basic, highly polar, and often lack a strong UV chromophore, making traditional reversed-phase HPLC with UV detection difficult without complex derivatization.[2][3] LC-MS/MS has therefore become the definitive technique for their bioanalysis, offering unparalleled sensitivity and selectivity.[4][5]
This guide provides a comprehensive, field-proven protocol for developing a robust and reliable LC-MS/MS method for piperazine-based compounds. We will move beyond a simple recitation of steps to explain the underlying scientific rationale, enabling you to adapt and troubleshoot your own methods effectively.
Pre-Development: Understanding the Physicochemical Landscape
A successful method is built on a foundational understanding of the analyte. The piperazine moiety dictates the analytical approach.
Basicity and pKa: As a weak base with two nitrogen atoms, piperazine has two pKa values.[6] This is the most critical property to consider. It means the compound's charge state is highly dependent on pH. To ensure consistent retention and good peak shape in reversed-phase chromatography, the pH of the mobile phase must be controlled to keep the analyte in a single, protonated form.
Polarity and Solubility: Piperazine itself is freely soluble in water.[7] While its derivatives have varying lipophilicity, the core structure imparts significant polarity. This can lead to poor retention on standard C18 columns, a common pitfall for analysts new to this compound class.
Low Molecular Weight & Fragmentation: Unsubstituted piperazine has a low molecular weight (86.1 g/mol ), which can sometimes place it in a region of higher chemical noise in the mass spectrometer.[8] Its fragmentation patterns are generally predictable but require careful optimization to ensure specificity.[9][10]
Liquid Chromatography (LC) Method Development
The goal of the LC method is to achieve reproducible retention, generate sharp, symmetrical peaks, and resolve the analyte from endogenous matrix components.
The Causality of Column and Mobile Phase Selection
For piperazine-based compounds, a reversed-phase separation on a C18 column is the logical starting point. However, the choice of mobile phase is paramount.
Mobile Phase A (Aqueous): An acidic modifier is essential. Using 0.1% Formic Acid in Water serves two purposes:
Analyte Protonation: It sets the mobile phase pH to ~2.7, well below the pKa of the piperazine nitrogens, ensuring the analyte carries a positive charge ([M+H]+). This promotes retention and is ideal for positive mode electrospray ionization (ESI+).[11]
Peak Shape: It suppresses the interaction of the basic amine groups with residual acidic silanols on the silica-based column packing, preventing peak tailing.
Mobile Phase B (Organic):Acetonitrile is typically the preferred organic solvent over methanol. It generally provides better peak shapes for basic compounds and has lower viscosity, resulting in lower backpressure.
Column Chemistry: A standard C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm) is often sufficient.[2] If poor retention is observed due to high polarity, consider columns with alternative bonded phases like C8, Phenyl-Hexyl, or an embedded polar group (EPG) which offer different selectivity.
Step-by-Step LC Optimization Protocol
Initial Scoping Gradient: Begin with a fast, broad gradient to determine the approximate elution time of the analyte.
Flow Rate: 0.4 mL/min
Column Temperature: 40 °C
Gradient: Start at 5% Mobile Phase B, ramp to 95% B over 5 minutes, hold for 1 minute, then return to initial conditions and re-equilibrate.
Gradient Refinement: Based on the scoping run, create a shallower gradient around the elution time of your compound. The goal is a retention factor (k') between 2 and 10 for good separation from the void volume and efficient run times.
Isocratic vs. Gradient Elution: For a single analyte, an isocratic method (constant percentage of Mobile Phase B) can be simpler and more robust once the optimal mobile phase composition is found. For multiple analytes or complex matrices, a gradient is superior.
Flow Rate and Temperature Tuning: Minor adjustments to flow rate and column temperature can be used to fine-tune resolution and peak shape. Increasing temperature generally decreases retention time and sharpens peaks.
Table 1: Example Optimized LC Parameters
Parameter
Recommended Setting
Rationale
Column
C18 Reversed-Phase (e.g., 100 x 2.1 mm, 1.8 µm)
General-purpose column with good resolving power.
Mobile Phase A
0.1% Formic Acid in Water
Ensures analyte protonation for good peak shape and ESI+ response.[2]
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Strong organic solvent, provides sharp peaks for basic compounds.
Flow Rate
0.3 - 0.5 mL/min
Optimal for 2.1 mm ID columns, balancing speed and efficiency.
Column Temp.
40 °C
Improves peak shape and reduces viscosity/backpressure.
Injection Vol.
2 - 10 µL
Dependent on analyte concentration and sensitivity requirements.
Gradient
Analyte-specific; typically a 3-5 min gradient is sufficient.
Tailored to provide retention (k' > 2) and separate from interferences.
Caption: Logical workflow for systematic LC method optimization.
Tandem Mass Spectrometry (MS/MS) Method Development
The MS/MS method provides the selectivity and sensitivity required for quantification. This is achieved by monitoring a specific fragmentation pathway using Multiple Reaction Monitoring (MRM).
Ionization and Source Parameters
Given their basicity, piperazine compounds ionize extremely well in Electrospray Ionization Positive (ESI+) mode .[11][12] The first step is to infuse a standard solution of the analyte directly into the mass spectrometer to optimize the source parameters for maximum signal intensity of the protonated molecule, [M+H]+.
Key Source Parameters: Capillary Voltage, Source Temperature, Nebulizer Gas Flow, and Drying Gas Flow. These parameters are instrument-dependent, but the goal is always to maximize the stable generation of the precursor ion.
MRM Transition Optimization Protocol
Precursor Ion (Q1) Selection: In full scan mode, identify the m/z of the most abundant ion, which should correspond to the [M+H]+ of your compound. This becomes your precursor ion for Q1.
Product Ion (Q3) Scan: Select the precursor ion in Q1 and perform a product ion scan. This involves fragmenting the precursor in the collision cell (Q2) and scanning Q3 to see all the resulting fragment ions.
Product Ion Selection: Choose at least two product ions for your MRM method.
Quantifier: The most intense, stable product ion. This transition will be used for quantification.
Qualifier: The second most intense product ion. This transition is used for identity confirmation. The ratio of the qualifier to the quantifier signal should be constant across all samples and standards.
Collision Energy (CE) Optimization: For each MRM transition (precursor → product), perform a CE optimization experiment. The instrument will systematically vary the collision energy and record the resulting product ion intensity. Select the CE value that produces the maximum signal for each transition.
Caption: Systematic workflow for developing a robust MRM method.
Table 2: Example Optimized MS/MS Parameters for a Hypothetical Piperazine Derivative (MW=350.4)
Parameter
Quantifier Transition
Qualifier Transition
Rationale
Ionization Mode
ESI+
ESI+
Basic nature of piperazine ensures efficient protonation.
Precursor Ion (Q1)
351.4
351.4
Corresponds to the [M+H]+ ion.
Product Ion (Q3)
193.2
112.1
Most intense and second most intense stable fragments.
Collision Energy
25 eV
38 eV
Optimized for maximum signal intensity for each specific transition.
Dwell Time
100 ms
50 ms
Balances sensitivity with the need for sufficient data points across the peak.
Sample Preparation from Biological Matrices
The objective of sample preparation is to remove endogenous interferences (proteins, phospholipids) that can cause ion suppression and to concentrate the analyte.[13] For piperazine compounds in plasma, Solid-Phase Extraction (SPE) is often the most effective technique.[11]
Rationale for Mixed-Mode Cation Exchange SPE
Because piperazine compounds are basic, they will be positively charged at a low pH. This allows for a highly selective extraction using a mixed-mode cation exchange SPE cartridge, which contains both a reversed-phase sorbent (like C8) and a strong cation exchange sorbent.
Step-by-Step SPE Protocol (Plasma)
Pre-treatment: Thaw plasma samples. To 100 µL of plasma, add 10 µL of Internal Standard and 200 µL of 4% Phosphoric Acid in water. Vortex to mix. This step precipitates proteins and ensures the analyte is fully protonated. Centrifuge at high speed for 10 minutes.
Condition: Condition the mixed-mode SPE plate/cartridge with 1 mL of Methanol.
Equilibrate: Equilibrate the SPE sorbent with 1 mL of Water.
Load: Load the supernatant from the pre-treatment step onto the SPE plate. The analyte will bind via both reversed-phase and cation exchange mechanisms.
Wash 1 (Organic): Wash with 1 mL of 0.1% Formic Acid in Acetonitrile. This removes non-polar interferences bound to the reversed-phase sorbent.
Wash 2 (Aqueous): Wash with 1 mL of Water. This removes polar interferences.
Elute: Elute the analyte with 1 mL of 5% Ammonium Hydroxide in Methanol. The basic pH neutralizes the charge on the piperazine analyte, releasing it from the cation exchange sorbent.
Dry & Reconstitute: Evaporate the eluate to dryness under nitrogen at 40 °C. Reconstitute in 100 µL of the initial LC mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid). This ensures compatibility with the LC system.
Caption: Step-by-step workflow for mixed-mode SPE.
Method Validation: Ensuring a Fit-for-Purpose Assay
Once developed, the entire analytical method must be validated to demonstrate its reliability for the intended application. Validation should be performed in accordance with regulatory guidelines such as the ICH M10 or FDA Bioanalytical Method Validation Guidance.[14][15][16][17]
The validation process assesses key parameters to ensure the data generated is accurate and precise.[18][19]
Demonstrate that the method can differentiate the analyte from endogenous matrix components.
No significant interfering peaks (>20% of LLOQ) at the retention time of the analyte.
Calibration Curve
Define the relationship between concentration and instrument response over a specific range.
≥75% of standards must be within ±15% of nominal (±20% at LLOQ). Correlation coefficient (r²) ≥ 0.99.
Accuracy & Precision
Determine the closeness of measured values to the true value and the variability of the measurements.
For Quality Control (QC) samples at multiple levels: Mean accuracy within ±15% of nominal. Precision (%CV) ≤15%. (±20% and ≤20% at LLOQ).
Matrix Effect
Assess the suppression or enhancement of ionization due to co-eluting matrix components.
The coefficient of variation (%CV) of the matrix factor across different lots of matrix should be ≤15%.
Recovery
Measure the efficiency of the extraction process.
Should be consistent and reproducible, though no specific value is mandated.
Stability
Evaluate the chemical stability of the analyte in the biological matrix under various conditions.
Mean concentration of stability samples must be within ±15% of the nominal concentration.
LLOQ
The lowest concentration on the calibration curve that can be quantified with acceptable accuracy and precision.
Signal-to-noise ratio > 5; Accuracy within ±20% and Precision ≤20%.
Conclusion
Developing a robust LC-MS/MS method for piperazine-based compounds is a systematic process that hinges on a clear understanding of their fundamental physicochemical properties. By leveraging their basicity through pH-controlled chromatography and selective mixed-mode solid-phase extraction, the challenges of polar retention and matrix interference can be effectively overcome. The protocols and workflows detailed in this guide provide a comprehensive framework for creating sensitive, specific, and reliable methods that adhere to the highest scientific and regulatory standards.
References
European Medicines Agency. (2015). Bioanalytical method validation - Scientific guideline. Retrieved from [Link]
Ardent Animal Health. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. Retrieved from [Link]
ECA Academy. (2011). EMA Guideline on bioanalytical Method Validation adopted. Retrieved from [Link]
European Medicines Agency. (2011). Guideline on bioanalytical method validation. Retrieved from [Link]
European Medicines Agency. (2023). ICH M10 on bioanalytical method validation - Scientific guideline. Retrieved from [Link]
SlideShare. (n.d.). USFDA guidelines for bioanalytical method validation. Retrieved from [Link]
U.S. Food & Drug Administration. (2019). M10 BIOANALYTICAL METHOD VALIDATION. Retrieved from [Link]
European Medicines Agency. (2009). Draft Guideline on bioanalytical method validation. Retrieved from [Link]
U.S. Food & Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]
U.S. Food & Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]
ResearchGate. (n.d.). Mass spectra and major fragmentation patterns of piperazine designer.... Retrieved from [Link]
R Discovery. (1978). Mass spectra of pyrazino- and piperazinoindole derivatives. Retrieved from [Link]
Mol-Instincts. (n.d.). Piperazine: CAS # 110-85-0 Compound Information. Retrieved from [Link]
ResearchGate. (2024). (PDF) DEVELOPMENT AND IMPLEMENTATION OF UPLC-MS/MS METHOD FOR THE DETERMINATION OF PIPERAZINE RESIDUES IN PIG TISSUES. Retrieved from [Link]
ScienceAsia. (2025). Trace and qualitative evaluation of residual piperazine in chicken muscle by HPLC-MS/MS employing automatic ASE. Retrieved from [Link]
Auburn University. (2012). Mass Spectral, Infrared and Chromatographic Studies on Designer Drugs of the Piperazine Class. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Piperazine amides with desirable solubility, physicochemical and drug-like properties: Synthesis and evaluation of the anti-Trypanosoma cruzi activity. Retrieved from [Link]
MDPI. (2022). Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. Retrieved from [Link]
National Center for Biotechnology Information. (2022). Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. Retrieved from [Link]
United Nations Office on Drugs and Crime. (n.d.). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. Retrieved from [Link]
Royal Society of Chemistry. (2018). NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. Retrieved from [Link]
ResearchGate. (2025). Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. Retrieved from [Link]
Royal Society of Chemistry. (2024). Development of a sensitive LC-MS/MS method for determination of N-nitrosopiperazine in levocetirizine. Retrieved from [Link]
National Center for Biotechnology Information. (2022). Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. Retrieved from [Link]
Agilent Technologies. (n.d.). Sample Preparation Techniques for Biological Matrices. Retrieved from [Link]
ResearchGate. (n.d.). Accurate HPLC Determination of Piperazine Residues in the Presence of other Secondary and Primary Amines. Retrieved from [Link]
MDPI. (2021). Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs. Retrieved from [Link]
Journal of Chemical and Pharmaceutical Research. (n.d.). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Retrieved from [Link]
1H NMR and 13C NMR characterization of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile
An Application Note for the Structural Elucidation of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile using ¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy. Introduction In the field of medicinal chemis...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Note for the Structural Elucidation of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile using ¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy.
Introduction
In the field of medicinal chemistry and drug development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of the research and development pipeline. 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile is a synthetic intermediate whose structural integrity is paramount for its intended downstream applications. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the preeminent analytical technique for the structural elucidation of organic molecules in solution.[1][2][3] This application note provides a comprehensive guide and detailed protocols for the characterization of this compound using high-resolution ¹H (Proton) and ¹³C (Carbon-13) NMR spectroscopy.
As a senior application scientist, this guide moves beyond a simple recitation of steps. It delves into the causality behind methodological choices, ensuring that researchers can not only replicate the results but also understand the principles governing the characterization of complex, fluorinated organic molecules. We will cover sample preparation, acquisition of high-quality spectra, and a detailed interpretation of the spectral data, including the nuanced effects of the fluorine substituent.
Molecular Structure and Predicted Spectral Features
A thorough understanding of the molecule's topology is the first step in predicting and interpreting its NMR spectra. The structure contains several distinct chemical environments that will give rise to a unique spectroscopic fingerprint.
Figure 1: Chemical Structure of the Analyte
Key Structural Features and Their NMR Implications:
2-Fluorophenyl Group: The aromatic ring features a fluorine atom, which is highly electronegative and has a nuclear spin of I = ½. This will significantly influence the chemical shifts of nearby protons and carbons. Furthermore, it will introduce heteronuclear spin-spin coupling (J-coupling) to both protons (ⁿJHF) and carbons (ⁿJCF), which is invaluable for assignment.[4][5] The four aromatic protons are chemically distinct, as are the six aromatic carbons, though symmetry may cause some signals to overlap.
Piperazine Ring: The piperazine ring is a flexible six-membered heterocycle. Due to the amide bond, rotation around the N-C(O) bond may be restricted, potentially leading to distinct signals for the axial and equatorial protons. At room temperature, chair-to-chair interconversion is often rapid on the NMR timescale, leading to averaged signals. The four methylene groups will appear as two or more distinct signals in the aliphatic region of the spectrum.
Oxopropanenitrile Moiety: This side chain contains three key functional groups: an amide carbonyl (C=O), a methylene group (CH₂), and a nitrile group (C≡N). The methylene protons are adjacent to both the carbonyl and nitrile groups, which will shift their signal downfield. The carbonyl and nitrile carbons will have characteristic chemical shifts in the ¹³C NMR spectrum.[6][7]
Experimental Protocols: A Validated Approach
The acquisition of high-quality, reproducible NMR data is contingent upon meticulous sample preparation and the selection of appropriate experimental parameters.
Figure 2: General NMR Characterization Workflow
Protocol 1: Sample Preparation
The causality behind this protocol is to create a homogeneous, stable solution of the analyte at a concentration suitable for modern NMR spectrometers, while providing a lock signal and a chemical shift reference.
Solvent Selection: Choose a deuterated solvent in which the analyte is freely soluble. Deuterated chloroform (CDCl₃) is an excellent first choice due to its ability to dissolve a wide range of organic compounds and its relatively simple residual solvent signal. If solubility is an issue, deuterated dimethyl sulfoxide (DMSO-d₆) is a suitable alternative.[8][9]
Analyte Weighing: Accurately weigh 5-10 mg of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile directly into a clean, dry vial.
Solvent Addition: Add approximately 0.6-0.7 mL of the chosen deuterated solvent (e.g., CDCl₃) to the vial.
Internal Standard: Add a small amount (e.g., 5 µL of a 1% solution) of tetramethylsilane (TMS). TMS is the universally accepted internal standard for ¹H and ¹³C NMR in organic solvents.[10][11] Its advantages include:
Chemical Inertness: It does not react with most organic compounds.
Single, Sharp Signal: Its 12 equivalent protons and 4 equivalent carbons produce a single resonance, defined as 0.00 ppm, which rarely overlaps with analyte signals.[11][12]
Volatility: It can be easily removed by evaporation after the analysis.[11]
While referencing to the residual solvent peak is common, using TMS provides more accurate and consistent chemical shifts.[13][14]
Homogenization: Gently vortex or swirl the vial until the solid is completely dissolved. A clear, particulate-free solution is essential.
Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution into a clean, high-quality 5 mm NMR tube. Ensure the liquid height is at least 4 cm to be within the detection region of the NMR coil.
Capping: Cap the NMR tube securely to prevent solvent evaporation.
Protocol 2: NMR Data Acquisition
These parameters are designed for a standard 400 or 500 MHz NMR spectrometer.
Corresponding carbon frequency for a 400-500 MHz instrument.
Pulse Program
Standard 1-pulse with proton decoupling (e.g., 'zgpg30')
Proton decoupling collapses C-H multiplets into singlets, simplifying the spectrum and enhancing S/N.[15]
Spectral Width
~220 ppm
Covers the full range of organic carbon chemical shifts, from aliphatic to carbonyl carbons.[6]
Number of Scans (NS)
1024 or more
Required due to the low natural abundance (1.1%) of the ¹³C isotope.
Relaxation Delay (D1)
2 seconds
A standard delay sufficient for most qualitative carbon spectra.
Acquisition Time (AQ)
~1-2 seconds
Standard for ¹³C NMR.
Protocol 3: Data Processing
Fourier Transform (FT): Convert the raw time-domain data (FID) into the frequency-domain spectrum.
Phase Correction: Manually or automatically adjust the phase of the spectrum to ensure all peaks are in pure absorption mode (positive and symmetrical).
Baseline Correction: Correct any distortions in the spectral baseline.
Referencing: Calibrate the spectrum by setting the TMS signal to 0.00 ppm for both ¹H and ¹³C spectra.
Integration (¹H only): Integrate the area under each proton signal to determine the relative number of protons it represents.
Data Interpretation and Spectral Assignment
The following tables present the expected chemical shifts and assignments based on established principles and data from similar molecular fragments. Actual values may vary slightly depending on the solvent and experimental conditions.
¹H NMR Spectral Data (Expected)
The proton spectrum will be characterized by distinct regions for the aromatic, piperazine, and methylene protons.
Table 3: Predicted ¹H NMR Assignments (in CDCl₃)
Signal Label
Chemical Shift (δ, ppm)
Multiplicity
J-Coupling (Hz)
Integration
Assignment
H-Ar
7.0 - 7.3
m
-
4H
Aromatic protons (C₁-C₆ ring)
H-12
~3.8
s
-
2H
-C(O)-CH₂ -CN
H-10/H-9
~3.6
t (broad)
~5
4H
Piperazine -N-CH₂ -CH₂-N(Ar)
H-7/H-8
~3.1
t (broad)
~5
4H
Piperazine -N-CH₂-CH₂ -N(Ar)
Aromatic Region (H-Ar): The four protons on the fluorophenyl ring will appear as a complex multiplet between 7.0 and 7.3 ppm. The complexity arises from both proton-proton (³JHH, ⁴JHH) and proton-fluorine (³JHF, ⁴JHF, ⁵JHF) couplings.[5][16]
Methylene Protons (H-12): The protons of the CH₂ group flanked by the carbonyl and nitrile functionalities are expected to be a sharp singlet around 3.8 ppm.
Piperazine Protons (H-10/9 and H-7/8): These protons will likely appear as two broad triplets (or complex multiplets) due to coupling with adjacent methylene protons. The signals closer to the electron-withdrawing oxopropanenitrile group (H-10/9) are expected to be further downfield than those adjacent to the aromatic ring (H-7/8).
¹³C NMR Spectral Data (Expected)
The proton-decoupled ¹³C spectrum provides a count of the unique carbon environments.
Table 4: Predicted ¹³C NMR Assignments (in CDCl₃)
Chemical Shift (δ, ppm)
Multiplicity (due to ¹⁹F)
Assignment
~164
s
C =O (Amide Carbonyl)
~155
d
¹JCF ≈ 245 Hz
~140
d
²JC-F ≈ 10 Hz
~128
d
³JC-F ≈ 8 Hz
~124
d
⁴JC-F ≈ 3 Hz
~117
d
²JC-F ≈ 20 Hz
~116
s
C ≡N (Nitrile Carbon)
~115
d
³JC-F ≈ 4 Hz
~50
s
Piperazine -N-C H₂-
~45
s
Piperazine -N-C H₂-
~25
s
-C(O)-C H₂-CN
Downfield Carbons: The amide carbonyl carbon is expected around 164 ppm. The nitrile carbon signal is typically found around 116 ppm.[6]
Aromatic Carbons: The carbon directly attached to the fluorine atom will appear as a doublet with a large one-bond coupling constant (¹JCF) of approximately 245 Hz. The other aromatic carbons will also appear as doublets due to smaller two-, three-, and four-bond C-F couplings, providing definitive evidence for their positions relative to the fluorine atom.[15][17]
Aliphatic Carbons: The four piperazine carbons and the single methylene carbon of the side chain will appear in the upfield region of the spectrum (25-55 ppm).
Conclusion
This application note provides a robust and scientifically grounded framework for the complete ¹H and ¹³C NMR characterization of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile. By following the detailed protocols for sample preparation and data acquisition, researchers can obtain high-quality spectra. The provided spectral predictions, including the critical effects of ¹⁹F coupling, serve as a reliable guide for accurate data interpretation and structural verification. The application of these methods ensures the confirmed identity and purity of this compound, a critical step for its use in drug discovery and development workflows. For even more complex structures or for absolute confirmation, advanced 2D NMR experiments such as COSY, HSQC, and HMBC can be employed to map out the complete H-H and C-H connectivity.[17][18]
References
Vertex AI Search. (2016). Why is tetramethylsilane (TMS) used as an internal standard in NMR spectroscopy?
Scribd. Tetramethylsilane as NMR Standard | PDF.
Wikipedia. Tetramethylsilane.
National Center for Biotechnology Information. (2022). TMS is Superior to Residual C H Cl3 for Use as the Internal Reference for Routine 1H NMR Spectra Recorded in CDCl3. PubMed.
ACS Publications. (2022). TMS is Superior to Residual CHCl3 for Use as the Internal Reference for Routine 1H NMR Spectra Recorded in CDCl3. The Journal of Organic Chemistry.
National Center for Biotechnology Information. NMR Characterization of RNA Small Molecule Interactions. PMC - NIH.
MDPI. (2025). Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists.
Thermo Fisher Scientific. Evaluation of fluoroorganic compounds with benchtop 19F NMR.
Scribd. 19F NMR Spectroscopy Insights | PDF.
National Center for Biotechnology Information. Measurement of Long Range 1H-19F Scalar Coupling Constants and their Glycosidic Torsion Dependence in 5-Fluoropyrimidine Substituted RNA. PMC.
SpectraBase. Fluorobenzene - Optional[13C NMR] - Chemical Shifts.
National Center for Biotechnology Information. NMR approaches in structure-based lead discovery: Recent developments and new frontiers for targeting multi-protein complexes. PMC.
Chemistry LibreTexts. (2024). 13.10: Characteristics of ¹³C NMR Spectroscopy.
Preprints.org. Supporting information Synthesis of the pyrene derivative The NMR spectra were recorded on a Varian Unity Plus (1H: 300MHz, 13C:.
National Center for Biotechnology Information. (2025). The Challenging Complete and Detailed 1H and 13C NMR Assignment for ent-Kaurenoic Acid, a Remarkable Natural Product. PMC.
Oregon State University. (2022). 1H NMR Chemical Shift.
University of Ottawa NMR Facility Blog. (2007). 13C NMR of Fluorinated Organics.
MDPI. (2024). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones.
Application Note: Screening for Novel Covalent Kinase Inhibitors with 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile
Abstract This application note provides a comprehensive guide for utilizing the novel screening compound 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile (hereafter referred to as Compound-IDN) in high-throughput...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This application note provides a comprehensive guide for utilizing the novel screening compound 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile (hereafter referred to as Compound-IDN) in high-throughput screening (HTS) campaigns aimed at discovering novel kinase inhibitors. The chemical structure of Compound-IDN, featuring a cyanoacetamide moiety, suggests its potential as a covalent inhibitor that targets nucleophilic residues like cysteine within the kinase ATP-binding pocket.[1][2] We present a detailed protocol for a robust, HTS-compatible Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) binding assay, using Bruton's tyrosine kinase (BTK) as an exemplary target, to determine the inhibitory potential and characterize the binding kinetics of this and similar compounds.[3]
Introduction: The Rationale for Covalent Kinase Inhibitors
Protein kinases are a critical class of enzymes involved in cellular signaling, and their dysregulation is a hallmark of numerous diseases, including cancer and inflammatory disorders.[4] While traditional ATP-competitive inhibitors have achieved significant clinical success, covalent inhibitors offer distinct advantages, such as prolonged duration of action, high potency, and the ability to target shallow binding pockets.[1][2]
Compound-IDN contains two key structural features:
A Phenylpiperazine Group: A common scaffold in many kinase inhibitors and other biologically active molecules.[5][6][7]
An α-Cyanoacrylamide "Warhead": This functional group is an electrophilic Michael acceptor, capable of forming a covalent bond with nucleophilic residues, most notably cysteine, which are often found in or near the active sites of kinases.[1][2][4] The presence of the electron-withdrawing cyano group can modulate the reactivity of the acrylamide, potentially leading to reversible covalent interactions that can enhance selectivity and reduce off-target effects.[2][4][8]
Given this structural rationale, Compound-IDN is an attractive candidate for screening campaigns against kinases known to have a targetable cysteine in their ATP-binding site, such as BTK (Cys481).[9]
Putative Mechanism of Action: Covalent Inhibition of BTK
Bruton's tyrosine kinase (BTK) is a non-receptor tyrosine kinase essential for B-cell development and activation.[3] The approved BTK inhibitor ibrutinib validates the therapeutic strategy of covalently targeting Cys481. We hypothesize that Compound-IDN follows a similar two-step mechanism of action.
First, the inhibitor non-covalently binds to the ATP pocket (E+I). This initial binding is driven by interactions between the inhibitor's scaffold and residues in the active site. Second, the correctly oriented α-cyanoacrylamide warhead undergoes a nucleophilic attack by the thiol group of the cysteine residue (Cys481 in BTK), forming a stable covalent bond (E-I).[2] This effectively inactivates the enzyme.
Caption: Proposed two-step mechanism of covalent kinase inhibition.
To quantify the interaction of Compound-IDN with a target kinase, we recommend a competitive binding assay using a TR-FRET format, such as the LanthaScreen™ technology.[10][11] This "mix-and-read" assay is robust, scalable to 384- and 1536-well formats, and directly measures compound binding rather than enzyme activity.[12][13][14]
Assay Principle:
The assay relies on the FRET between a Europium (Eu)-labeled anti-tag antibody bound to the kinase and a fluorescently labeled, ATP-competitive tracer that also binds to the kinase.[10][11][13] When both are bound, a high TR-FRET signal is generated. A test compound that binds to the ATP site will displace the tracer, leading to a loss of FRET signal.[10][11]
Caption: General workflow for the TR-FRET kinase binding assay.
This protocol is for a final assay volume of 16 µL in a 384-well plate.[10]
Compound Plating:
Create a serial dilution of Compound-IDN in 100% DMSO.
Transfer 160 nL of the compound dilutions and DMSO (for vehicle controls) to the assay plate using an acoustic dispenser. This results in a 1% final DMSO concentration.
Reagent Preparation:
2X Kinase/Antibody Mix: Prepare a solution containing the kinase and Eu-anti-GST antibody in 1X Assay Buffer at twice the final desired concentration.
4X Tracer Solution: Prepare a solution of the kinase tracer in 1X Assay Buffer at four times the final desired concentration.[10]
Assay Assembly:
Step 1: Add 8 µL of the 2X Kinase/Antibody Mix to all wells.
Step 2: Add 4 µL of 1X Assay Buffer to all wells.
Step 3: Add 4 µL of 4X Tracer Solution to initiate the reaction.[10]
Note: For covalent inhibitors, a pre-incubation step of the compound with the kinase/antibody mix before adding the tracer may be necessary to observe time-dependent inhibition.
Incubation and Reading:
Centrifuge the plate briefly (1 min at 1000 rpm) to ensure all components are mixed.
Incubate the plate at room temperature for 60 minutes, protected from light.
Read the plate on a TR-FRET enabled reader. Set the excitation to 340 nm and collect emission data at 615 nm (Europium donor) and 665 nm (Alexa Fluor™ 647 acceptor).[15][16]
An assay is considered excellent for HTS if the Z' ≥ 0.5 .[10][17][18][20]
Expected Results & Validation
The table below shows representative data for a successful assay validation run.
Parameter
Value
Interpretation
Control Inhibitor IC₅₀
8.5 nM
Within the expected range for the known inhibitor.
Signal Window (High/Low)
12.5
Strong separation between positive and negative controls.
Z'-Factor
0.82
Excellent assay quality, suitable for HTS.[17][20]
Compound-IDN IC₅₀
450 nM
Potent hit compound, warrants further investigation.
For covalent inhibitors, the measured IC₅₀ will be dependent on the incubation time. To further characterize the binding, kinetic studies should be performed to determine the inactivation rate constant (k_inact) and the initial binding affinity (K_I).[21][22]
Conclusion
The novel compound 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile represents a promising starting point for the discovery of covalent kinase inhibitors. The TR-FRET binding assay protocol detailed here provides a robust, reliable, and high-throughput method for screening this and similar compounds. Proper assay validation, including the calculation of the Z'-factor, is essential to ensure data quality and the successful identification of genuine hits.[17][18] Further characterization of hit compounds using orthogonal assays and kinetic binding studies is recommended to confirm the covalent mechanism of action and guide lead optimization.
References
From S/B to Z′: A Better Way to Measure Assay Quality in High-Throughput Screening. (2025, November 20). Vertex AI Search.
LanthaScreen™ Eu Kinase Binding Assay for PKMYT1. Thermo Fisher Scientific.
LanthaScreen® Eu Kinase Binding Assay for LCK Overview. Thermo Fisher Scientific.
Protocol for LANCE Ultra TR-FRET phospho-BTK Detection Kit. Revvity.
THUNDER™ Total BTK TR-FRET Cell Signaling Assay Kit. Bioauxilium.
High-Throughput Kinetic Characterization of Irreversible Covalent Inhibitors of KRASG12C by Intact Protein MS and Targeted MRM. (2022, January 6). ACS Publications.
On HTS: Z-factor. (2023, December 12). On HTS.
High-Throughput Kinetic Analysis for Target-Directed Covalent Ligand Discovery. (2018, May 4). PubMed.
The Z prime value (Z´). (2025, January 27). BMG LABTECH.
High-throughput assay for measuring target occupancy of covalent compounds: a case study with MK2. (2026, February 4). PMC.
Z-factor. Wikipedia.
THUNDER™ Total BTK TR-FRET Cell Signaling Assay Kit. Cayman Chemical.
Application and Cross-Validation of a High-Throughput SPR Method for Characterizing Covalent Binding Ligands. (2025, July 4). ACS Omega.
Screening of Covalent Kinase Inhibitors Yields Hits for Cysteine Protease USP7 / HAUSP. (2025, March 25). MDPI.
Proposed reaction mechanisms of cysteine with α-cyanoacrylamide. ResearchGate.
LanthaScreen Europium (Eu) Assay Setup Guide on the Berthold Technologies Tristar2 S LB 942 Microplate Reader. Thermo Fisher Scientific.
HIGH THROUGHPUT SCREENING: Z PRIME and Z FACTOR CALCULATION. (2020, July 24). YouTube.
LanthaScreen Eu Kinase Binding Assay. Thermo Fisher Scientific.
Measure inhibitor binding to non-activated kinases. Thermo Fisher Scientific.
TR-FRET binding assay targeting unactivated form of Bruton's tyrosine kinase. PubMed.
Synthesis and biological activity of 2-cyanoacrylamide derivatives tethered to imidazopyridine as TAK1 inhibitors. (2020, December 15). PMC.
Nitriles: an attractive approach to the development of covalent inhibitors. PMC.
Inhibition of BTK by tirabrutinib. The TR-FRET assay was used to detect... ResearchGate.
Synthesis and biological activity of 2-cyanoacrylamide derivatives tethered to imidazopyridine as TAK1 inhibitors. (2020, December 15). PubMed.
Reversible covalent BTK inhibitors based on inverted cyanoacrylamides... ResearchGate.
Efficient asymmetric syntheses, determination of absolute configurations and biological activities of 1-[4,4-bis(4-fluorophenyl)butyl]-4-[2-hydroxy-3-(phenylamino)propyl]piperazine as a novel potent dopamine uptake inhibitor in the central nervous system. (2004, June 1). PubMed.
Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. (2022, February 20). Frontiers.
(PDF) PIPERAZINE – A BIOLOGICALLY ACTIVE SCAFFOLD. (2016, December 8). ResearchGate.
Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. (2022, February 21). PubMed.
Application Notes and Protocols for In Vitro Assay Development: 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile
Introduction: Unveiling the Therapeutic Potential of a Novel Piperazine Derivative The piperazine scaffold is a cornerstone in medicinal chemistry, recognized for its prevalence in a wide array of pharmacologically activ...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: Unveiling the Therapeutic Potential of a Novel Piperazine Derivative
The piperazine scaffold is a cornerstone in medicinal chemistry, recognized for its prevalence in a wide array of pharmacologically active compounds, particularly those targeting the central nervous system.[1][2][3] The compound 3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile belongs to this privileged class of molecules. While this specific derivative is novel, its structural motifs—the fluorophenylpiperazine group and a reactive cyano group—suggest a strong potential for interaction with key biological targets implicated in neurological and psychiatric disorders.
Drawing from the extensive literature on structurally related phenylpiperazine analogs, two promising avenues for investigation emerge: its potential as an inhibitor of monoamine oxidase (MAO) enzymes and its capacity to confer neuroprotection.[4][5][6] MAO enzymes are critical regulators of neurotransmitter levels, and their inhibition is a validated strategy for treating depression and neurodegenerative diseases like Parkinson's disease.[7][8] Furthermore, many CNS-active compounds are evaluated for their ability to protect neurons from various insults, a crucial factor in the development of treatments for conditions such as stroke and Alzheimer's disease.[9][10][11]
These application notes provide a comprehensive guide for researchers to conduct initial in vitro screening of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile. The protocols are designed to be robust and self-validating, enabling the elucidation of this compound's pharmacological profile.
Application Note 1: Evaluation of Monoamine Oxidase (MAO) Inhibitory Activity
Scientific Rationale and Expertise
Monoamine oxidases A and B (MAO-A and MAO-B) are mitochondrial-bound flavoenzymes responsible for the oxidative deamination of key monoamine neurotransmitters such as serotonin, norepinephrine (preferentially by MAO-A), and dopamine (preferentially by MAO-B).[7][8] An imbalance in the activity of these enzymes is associated with depression, anxiety, and neurodegenerative disorders.[7] Consequently, inhibitors of MAO are valuable therapeutic agents. The fluorometric assay described here is a widely accepted, sensitive, and high-throughput method to determine the inhibitory potential of a test compound against both MAO isoforms.[12] The assay quantifies the production of hydrogen peroxide (H₂O₂), a byproduct of MAO activity, which in the presence of horseradish peroxidase (HRP), reacts with a probe to generate a highly fluorescent product.[13] A reduction in the fluorescent signal in the presence of the test compound indicates enzymatic inhibition.
Experimental Workflow for MAO Inhibition Assay
Caption: Workflow for the in vitro MAO inhibition assay.
Detailed Protocol: Fluorometric MAO-A and MAO-B Inhibition Assay
This protocol is adapted from standard methodologies for fluorometric MAO inhibitor screening.[12][14]
1. Materials and Reagents:
Test Compound: 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile, dissolved in DMSO to a 10 mM stock.
Enzymes: Recombinant human MAO-A and MAO-B (e.g., from Sigma-Aldrich).
Detection Reagents: A commercially available MAO inhibitor screening kit (e.g., from Abcam, BioVision, or Sigma-Aldrich) containing an appropriate fluorescent probe (like OxiRed™ or Amplex® Red), Horseradish Peroxidase (HRP), and assay buffer.[12]
Positive Controls: Clorgyline (for MAO-A) and Pargyline or Selegiline (for MAO-B).[7][14]
Plate: 96-well, black, flat-bottom plate for fluorescence measurements.
Instrumentation: Fluorescence microplate reader capable of kinetic measurements at Ex/Em = 535/587 nm.
2. Reagent Preparation:
MAO Assay Buffer: Prepare according to the kit manufacturer's instructions. Typically a phosphate or Tris buffer, pH 7.4.[14]
Test Compound Dilutions: Perform serial dilutions of the 10 mM stock solution in MAO Assay Buffer to achieve final assay concentrations ranging from, for example, 1 nM to 100 µM. Ensure the final DMSO concentration in the assay does not exceed 0.5% to avoid solvent effects on enzyme activity.
Positive Control Dilutions: Prepare a stock solution of Clorgyline and Pargyline in DMSO. Dilute in assay buffer to a concentration known to cause >90% inhibition (e.g., 1 µM Clorgyline for MAO-A, 10 µM Pargyline for MAO-B).
Enzyme Working Solution: Dilute the MAO-A and MAO-B enzyme stocks in cold MAO Assay Buffer to the recommended working concentration. Keep on ice.
Substrate/Probe Working Solution: Just before use, prepare a cocktail containing the substrate (p-tyramine), HRP, and the fluorescent probe in MAO Assay Buffer according to the kit's protocol. Protect from light.
3. Assay Procedure:
Plate Setup: Add 50 µL of the appropriate solutions to the wells of the 96-well plate as described in the table below.
Pre-incubation: Add 25 µL of the MAO-A or MAO-B enzyme working solution to all wells except the 'No Enzyme Blank'.
Mix gently by tapping the plate and incubate for 10-15 minutes at room temperature, protected from light. This step allows the test compound and control inhibitors to interact with the enzymes.
Reaction Initiation: Add 25 µL of the Substrate/Probe Working Solution to all wells to start the reaction.
Measurement: Immediately place the plate in the microplate reader. Measure the fluorescence intensity (Ex/Em = 535/587 nm) every 1-2 minutes for a total of 30 minutes (kinetic mode) at 25°C or 37°C.
Plate Layout Example:
Well Type
Content (50 µL)
Enzyme (25 µL)
Substrate/Probe (25 µL)
Purpose
No Enzyme Blank
Assay Buffer
Assay Buffer
Yes
Measures background fluorescence of the substrate/probe mix.
100% Activity
Assay Buffer + Vehicle (DMSO)
MAO-A or MAO-B
Yes
Represents uninhibited enzyme activity.
Test Compound
Serial dilutions of Test Compound
MAO-A or MAO-B
Yes
Measures enzyme activity in the presence of the inhibitor.
Positive Control
Clorgyline or Pargyline
MAO-A or MAO-B
Yes
Confirms assay sensitivity to known inhibitors.
4. Data Analysis and Interpretation:
Calculate Reaction Rate: For each well, determine the rate of reaction (slope) from the linear portion of the kinetic curve (Fluorescence Units per minute).
Subtract Background: Subtract the average rate of the 'No Enzyme Blank' wells from all other wells.
Calculate Percent Inhibition: Use the following formula:
% Inhibition = (1 - (Rate_Test_Compound / Rate_100%_Activity)) * 100
Determine IC₅₀: Plot the Percent Inhibition against the logarithm of the test compound concentration. Fit the data using a sigmoidal dose-response (variable slope) equation in a suitable software (e.g., GraphPad Prism) to determine the IC₅₀ value, which is the concentration of the compound that inhibits 50% of the enzyme's activity.
Example Quantitative Data:
Compound Concentration (µM)
% Inhibition (MAO-A)
% Inhibition (MAO-B)
0.001
2.5
5.1
0.01
10.2
15.8
0.1
48.9
35.4
1
85.3
60.1
10
95.1
88.9
100
98.6
96.2
Calculated IC₅₀ (µM)
0.11
0.45
A lower IC₅₀ value indicates greater potency. The ratio of IC₅₀ (MAO-A) / IC₅₀ (MAO-B) determines the selectivity of the compound.
Application Note 2: Assessment of In Vitro Neuroprotective Activity
Scientific Rationale and Expertise
Neurodegenerative diseases are characterized by the progressive loss of neurons.[16] A key pathological mechanism contributing to this loss is oxidative stress, where an overproduction of reactive oxygen species (ROS) damages cellular components, leading to apoptosis or necrosis.[6] Therefore, screening for compounds that can protect neurons from oxidative damage is a fundamental strategy in drug discovery for these conditions.[10][17] This protocol employs a cell-based assay using a human neuroblastoma cell line (e.g., SH-SY5Y), which can be differentiated into a more neuron-like phenotype, making it a suitable and widely used model for neuroprotective studies.[16] An oxidative insult is induced by a neurotoxin like hydrogen peroxide (H₂O₂) or 6-hydroxydopamine (6-OHDA), and the neuroprotective effect of the test compound is quantified by measuring cell viability.
Oxidative Stress-Induced Apoptotic Pathway
Caption: Simplified pathway of oxidative stress-induced apoptosis.
Detailed Protocol: Cell-Based Neuroprotection Assay against Oxidative Stress
This protocol is a standard approach for screening neuroprotective compounds in vitro.[10][16]
1. Materials and Reagents:
Cell Line: SH-SY5Y human neuroblastoma cell line.
Cell Culture Media: DMEM/F-12 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.
Differentiation Medium: DMEM/F-12 with 1% FBS and 10 µM Retinoic Acid (RA).
Test Compound: 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile, 10 mM stock in DMSO.
Neurotoxin: Hydrogen peroxide (H₂O₂) or 6-hydroxydopamine (6-OHDA).
Viability Reagent: Resazurin sodium salt or MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).
Instrumentation: Standard cell culture incubator (37°C, 5% CO₂), and a microplate reader (absorbance or fluorescence).
2. Assay Procedure:
Cell Seeding and Differentiation (Optional but Recommended):
Seed SH-SY5Y cells into a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete media.
Incubate for 24 hours.
To differentiate, replace the medium with differentiation medium. Culture for 5-7 days, replacing the medium every 2-3 days, to induce a more mature neuronal phenotype.
Compound Pre-treatment:
Prepare serial dilutions of the test compound in the appropriate cell culture medium.
Remove the medium from the cells and add 100 µL of medium containing the desired concentrations of the test compound (e.g., 0.1 µM to 50 µM).
Include 'Vehicle Control' wells (medium with DMSO) and 'Untreated Control' wells (medium only).
Incubate for 2-4 hours to allow for cellular uptake and target engagement.
Induction of Oxidative Stress:
Prepare a working solution of H₂O₂ (e.g., 100-200 µM final concentration) or 6-OHDA in culture medium. The optimal toxicant concentration should be determined beforehand to induce ~50% cell death (LD₅₀).
Add the neurotoxin solution to all wells except the 'Untreated Control' wells.
Incubate for 24 hours.
Assessment of Cell Viability (Resazurin Assay):
Prepare a 0.15 mg/mL solution of resazurin in PBS.
Remove the culture medium and add 100 µL of fresh medium plus 10 µL of the resazurin solution to each well.
Incubate for 2-4 hours at 37°C until the color changes from blue to pink/purple.
Measure the fluorescence at Ex/Em = 560/590 nm.
Plate Layout Example:
Well Type
Compound Pre-treatment
Neurotoxin Challenge
Purpose
Untreated Control
Medium only
No
Represents 100% cell viability.
Toxin Control
Vehicle (DMSO)
Yes
Represents maximal cell death (0% protection).
Test Compound
Serial dilutions
Yes
Measures neuroprotective effect of the compound.
Compound Toxicity
Serial dilutions
No
Assesses inherent toxicity of the compound.
5. Data Analysis and Interpretation:
Normalize Data: Subtract the average fluorescence of 'media only' blank wells from all readings.
Determine EC₅₀: Plot the Percent Viability against the logarithm of the test compound concentration. Use non-linear regression to fit a dose-response curve and calculate the EC₅₀ (the concentration providing 50% of the maximal protective effect).
Assess Compound Toxicity: Separately plot the viability of cells treated only with the compound (no toxin) to ensure the observed protective effects are not confounded by direct effects on cell proliferation.
Example Quantitative Data:
Compound Conc. (µM)
% Viability (Neuroprotection)
% Viability (Compound Toxicity)
0 (Toxin Control)
0
100
0.1
12.5
101.2
1
45.8
99.5
10
88.2
98.1
50
92.1
95.7
Calculated EC₅₀ (µM)
1.25
> 50
An ideal neuroprotective compound will show a potent EC₅₀ for protection with minimal intrinsic toxicity at effective concentrations.
References
Sun, J., Wang, F., & Li, X. (2016). Establishment of Cell-Based Neuroglobin Promoter Reporter Assay for Neuroprotective Compounds Screening. Current Drug Discovery Technologies, 13(1). [Link]
Poeta, E., Massenzio, F., Babini, G., & Monti, B. (2025). Cell-Based Assays to Assess Neuroprotective Activity. Springer Nature. [Link]
BenchChem. (2025). Application Notes and Protocols for Mao-B-IN-18 In Vitro Assays. BenchChem.
Maher, P., & Hanneken, A. (2008). A Novel Approach to Screening for New Neuroprotective Compounds for the Treatment of Stroke. PMC. [Link]
Poeta, E., Massenzio, F., et al. (2024). Cell-Based Assays to Assess Neuroprotective Activity.
BioVision. (n.d.). Monoamine Oxidase A (MAO-A) Inhibitor Screening Kit (Fluorometric). BioVision. Retrieved from [Link]
Herraiz, T. (2023). Assay of MAO Inhibition by Chromatographic Techniques (HPLC/HPLC-MS). Springer Protocols.
Uslu, H., et al. (2020). Design, Synthesis, In Vitro and In Silico Studies of New Thiazolylhydrazine-Piperazine Derivatives as Selective MAO-A Inhibitors. MDPI. [Link]
Interchim. (n.d.). Fluoro: MAO Monoamine Oxidase A & B Detection Kit. Interchim.
Cell Biolabs, Inc. (n.d.). OxiSelect™ Monoamine Oxidase Assay Kit (Fluorometric). Cell Biolabs, Inc. Retrieved from [Link]
Valley, M. P., et al. (2006). The MAO-Glo™ Assay: A Bioluminescent-Coupled Assay for Monoamine Oxidase Activity. Promega Notes, 93.
Various Authors. (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. Wiley Online Library.
Various Authors. (2024). Quinoline-piperazine derivatives as potential α-Glucosidase inhibitors: Synthesis, biological evaluation, and in silico studies. ScienceDirect. [Link]
Seminerio, M. J., et al. (2011). Synthesis and Pharmacological Evaluation of 6-Acetyl-3-(4-(4-fluorophenyl)piperazin-1-yl)butyl)benzo[d]oxazol-2(3H)-one (SN79), a Cocaine Antagonist, in Rodents. PMC. [Link]
Various Authors. (2023). Synthesis, Characterization and Biological Evaluation of Piperazine Derivatives.
Kumar, A., et al. (2022). Design, Synthesis and In vitro Evaluation of Piperazine Incorporated Novel Anticancer Agents.
Various Authors. (2019). Synthesis and Pharmacological Evaluation of 3-[(4-Oxo-4H-pyrido[3,2-e][9][17]thiazin-2-yl)(phenyl)amino]propanenitrile Derivatives as Orally Active AMPA Receptor Antagonists. PubMed. [Link]
NextSDS. (n.d.). 3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile. NextSDS. Retrieved from [Link]
Seminerio, M. J., et al. (2011). Synthesis and pharmacological evaluation of 6-acetyl-3-(4-(4-(4-fluorophenyl)piperazin-1-yl)butyl)benzo[d]oxazol-2(3H)-one (SN79), a cocaine antagonist, in rodents. PubMed. [Link]
NextSDS. (n.d.). 3-[4-(4-NITROPHENYL)PIPERAZIN-1-YL]-3-OXOPROPANENITRILE. NextSDS. Retrieved from [Link]
Various Authors. (2023).
Tang, S., et al. (2022). Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. Frontiers in Pharmacology. [Link]
Szałaj, N., et al. (2022). Design, Synthesis and Pharmacological Evaluation of Novel Conformationally Restricted N-arylpiperazine Derivatives Characterized as D2/D3 Receptor Ligands, Candidates for the Treatment of Neurodegenerative Diseases. MDPI. [Link]
Kimura, M., et al. (2004). Efficient asymmetric syntheses, determination of absolute configurations and biological activities of 1-[4,4-bis(4-fluorophenyl)butyl]-4-[2-hydroxy-3-(phenylamino)propyl]piperazine as a novel potent dopamine uptake inhibitor in the central nervous system. PubMed. [Link]
Kaushal, N., et al. (2014). Neuroprotective targets through which 6-acetyl-3-(4-(4-(4-fluorophenyl)piperazin-1-yl)butyl)benzo[d]oxazol-2(3H)-one (SN79), a sigma receptor ligand, mitigates the effects of methamphetamine in vitro. PubMed. [Link]
Tang, S., et al. (2022). Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. PubMed. [Link]
Application Note: 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile as a Bifunctional Research Probe in Neuropharmacology and Chemoproteomics
Introduction & Mechanistic Rationale In the landscape of modern chemical biology and drug discovery, the demand for multifunctional probes that can simultaneously interrogate receptor pharmacology and map reactive protei...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Mechanistic Rationale
In the landscape of modern chemical biology and drug discovery, the demand for multifunctional probes that can simultaneously interrogate receptor pharmacology and map reactive protein landscapes is paramount. 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile (CAS: 379726-07-5) is a highly versatile, bifunctional research chemical. It elegantly combines a privileged neuropharmacological scaffold with a tunable, reactive chemoproteomic warhead.
This compound is engineered with two distinct functional modules:
The Pharmacophore Module (1-(2-fluorophenyl)piperazine): Arylpiperazines are classic, highly validated scaffolds for targeting serotonergic (5-HT1A/5-HT2A) and dopaminergic (D2/D3) receptors [1], [2]. The ortho-fluoro substitution is not merely structural; fluorine acts as a bioisostere for hydrogen that alters the pKa of the basic piperazine nitrogen, optimizing CNS penetration. Furthermore, the steric bulk of the fluorine atom restricts the rotation of the phenyl ring, locking the molecule into a conformation that maximizes binding affinity within the deep hydrophobic orthosteric sites of 5-HT1A and D2 receptors.
The Reactive Warhead Module (3-oxopropanenitrile / cyanoacetamide): The cyanoacetyl group acts as a mild C-nucleophile. In chemoproteomic applications, this moiety selectively targets the oxidized cysteine redoxome—specifically protein sulfenic acids (-SOH) [3], [4]. Alternatively, it can serve as a synthetic precursor (via Knoevenagel condensation) to generate electrophilic cyanoacrylamides for reversible covalent kinase inhibition [5].
Causality in Experimental Design
Why choose a cyanoacetamide over traditional probes like dimedone for sulfenic acid trapping? Dimedone forms an irreversible covalent adduct with sulfenic acids. In contrast, the cyanoacetamide moiety forms a reversible thioether bond (t½ ~ 2 hours) [3]. This reversibility is a critical experimental advantage: it allows researchers to capture oxidized targets, enrich them on a solid support, and subsequently elute them gently using physiological reducing agents (like glutathione), drastically reducing background noise in downstream LC-MS/MS analysis.
Dual-Pathway Mechanism of Action
The following diagram illustrates the bifurcated utility of the probe: its classical GPCR modulation pathway and its covalent chemoproteomic reactivity.
Bifunctional utility of the probe: GPCR modulation (left) and reversible covalent target trapping (right).
Quantitative Data Summary
The table below outlines the expected pharmacological and chemoproteomic metrics for this compound based on its structural components.
Target / Application
Functional Role
Expected Metric
Validation Standard
5-HT1A Receptor
Pharmacophore (Agonist/Partial Agonist)
Ki≈1−15 nM
8-OH-DPAT
Dopamine D2 Receptor
Pharmacophore (Antagonist)
Ki≈50−150 nM
Spiperone / Haloperidol
Protein Sulfenic Acids (-SOH)
Reactive Warhead (C-Nucleophile)
t1/2≈2 hours
Dimedone (Irreversible)
Kinase Cysteines (Post-Deriv.)
Reversible Electrophile Precursor
Cyanoacrylamide fragments
Experimental Protocols
Protocol A: Radioligand Displacement Assay for 5-HT1A/D2 Receptors
This protocol establishes the binding affinity of the probe. It is designed as a self-validating system by incorporating non-specific binding (NSB) controls to ensure that the measured signal is strictly due to orthosteric target engagement.
Materials:
HEK293 cell membrane preparations expressing human 5-HT1A or D2 receptors.
Radioligands: [³H]-8-OH-DPAT (for 5-HT1A) and [³H]-Spiperone (for D2).
Assay Buffer: 50 mM Tris-HCl (pH 7.4), 10 mM MgCl₂, 1 mM EDTA.
Step-by-Step Methodology:
Preparation of Probe Dilutions: Dissolve the chemical probe in 100% DMSO to a 10 mM stock. Prepare a 10-point serial dilution in the Assay Buffer (final assay concentrations ranging from
10−10
to
10−5
M). Ensure final DMSO concentration does not exceed 1% to prevent membrane disruption.
Reaction Assembly: In a 96-well plate, combine 50 µL of the probe dilution, 50 µL of the radioligand (final concentration ~1 nM), and 100 µL of the membrane suspension (10-20 µg protein/well).
Self-Validation Control (NSB): In parallel wells, replace the probe with 10 µM unlabeled Serotonin (for 5-HT1A) or 10 µM Haloperidol (for D2) to define non-specific binding.
Incubation: Incubate the plates at 25°C for 60 minutes to reach equilibrium. Causality note: 60 minutes is required because the bulky ortho-fluoro group slows the association rate (k_on) compared to unsubstituted piperazines.
Termination & Reading: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific ligand adhesion). Wash three times with ice-cold buffer.
Quantification: Add scintillation cocktail and measure bound radioactivity using a liquid scintillation counter. Calculate the
IC50
and convert to
Ki
using the Cheng-Prusoff equation.
Protocol B: Competitive Chemoproteomic Profiling of the Sulfenome
This protocol utilizes the cyanoacetamide moiety to map oxidized cysteines in cellular lysates. It employs a competitive format where the probe competes with a broad-spectrum, alkyne-tagged sulfenic acid probe.
Materials:
Native lysates from MDA-MB-231 cells (high intrinsic ROS levels).
Broad-spectrum alkyne-probe: BTD (benzothiazine-based probe) or Dimedone-alkyne.
Lysate Preparation: Lyse MDA-MB-231 cells in non-denaturing buffer (PBS, 0.1% NP-40, protease inhibitors). Do not add reducing agents like DTT or
β
-mercaptoethanol, as they will destroy the target sulfenic acids.
Probe Incubation (Target Engagement): Treat 1 mg of lysate with 2 mM of the chemical probe (or DMSO vehicle control) for 2 hours at 37°C. Causality note: The 2 mM concentration compensates for the moderate kinetic rate of cyanoacetamides compared to highly reactive, promiscuous electrophiles, ensuring specific C-nucleophilic attack on -SOH groups.
Competition: Add 5 mM of the broad-spectrum BTD-alkyne probe to all samples and incubate for an additional 1 hour. If the chemical probe successfully engaged a specific sulfenic acid, it will block the BTD-alkyne from binding.
Click Chemistry & Enrichment: Perform Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) by adding Biotin-azide, CuSO₄, TCEP, and TBTA. Precipitate proteins, resuspend, and enrich using streptavidin-agarose beads.
Elution & LC-MS/MS: Digest the enriched proteins with trypsin on-bead. Analyze the resulting peptides via quantitative LC-MS/MS.
Validation: A reduction in MS signal intensity (Ratio of Vehicle / Probe
≥
4) at a specific cysteine residue confirms that the probe successfully and selectively liganded that oxidized site [3].
Design and Synthesis of Arylpiperazine Serotonergic/Dopaminergic Ligands with Neuroprotective Properties
Source: Pharmaceuticals (MDPI) / PubMed Central, 2019.
URL:[Link]
Nucleophilic covalent ligand discovery for the cysteine redoxome
Source: Nature Chemical Biology / ChemRxiv, 2023.
URL:[Link]
Towards site-specific manipulation in cysteine-mediated redox signaling
Source: Chemical Science (RSC Publishing), 2025.
URL:[Link]
Electrophilic Fragment-Based Design of Reversible Covalent Kinase Inhibitors
Source: Journal of the American Chemical Society (ACS), 2013.
URL:[Link]
Application
Application Notes and Protocols for Cell-Based Studies with 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile, a Novel IRE1α Pathway Inhibitor
Abstract This document provides a comprehensive guide for the experimental design and execution of cell-based studies involving 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile, a potent and selective modulator o...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This document provides a comprehensive guide for the experimental design and execution of cell-based studies involving 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile, a potent and selective modulator of the Inositol-requiring enzyme 1α (IRE1α) signaling pathway. As a critical sensor of endoplasmic reticulum (ER) stress, IRE1α represents a key therapeutic target in a multitude of diseases, including cancer and metabolic disorders.[1][2] This guide will delve into the mechanistic underpinnings of the IRE1α pathway, followed by detailed protocols for assessing the biological activity of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile in a cellular context.
Introduction: The Unfolded Protein Response and the Central Role of IRE1α
The endoplasmic reticulum (ER) is a vital organelle responsible for the synthesis, folding, and modification of a significant portion of the cell's proteins.[1] A variety of physiological and pathological conditions, such as nutrient deprivation, hypoxia, and the expression of mutant proteins, can disrupt the ER's protein-folding capacity, leading to an accumulation of unfolded or misfolded proteins—a state known as ER stress.[2] To counteract the detrimental effects of ER stress, cells have evolved a sophisticated signaling network called the Unfolded Protein Response (UPR).[1][2]
The UPR is orchestrated by three ER-resident transmembrane proteins: IRE1α, PERK (protein kinase R-like endoplasmic reticulum kinase), and ATF6 (activating transcription factor 6).[1][2] Of these, IRE1α is the most evolutionarily conserved UPR sensor.[3] Upon activation by ER stress, IRE1α undergoes dimerization and autophosphorylation, which in turn activates its cytosolic kinase and endoribonuclease (RNase) domains.[4][5][6]
The activation of IRE1α's RNase domain has two primary downstream effects:
XBP1 mRNA Splicing: IRE1α unconventionally splices a 26-nucleotide intron from the mRNA of the X-box binding protein 1 (XBP1).[2][4] This results in a frameshift, leading to the translation of a potent transcription factor, XBP1s. XBP1s then translocates to the nucleus and upregulates the expression of genes involved in protein folding, ER-associated degradation (ERAD), and lipid biosynthesis, thereby helping to restore ER homeostasis.[2][4]
Regulated IRE1-Dependent Decay (RIDD): Under conditions of prolonged or severe ER stress, the RNase activity of IRE1α can also lead to the degradation of a subset of mRNAs and microRNAs at the ER membrane.[5][7] This process, known as RIDD, is thought to reduce the protein load on the ER but can also contribute to apoptosis if ER stress is irremediable.[8]
Given its central role in cell fate decisions under ER stress, the IRE1α pathway is frequently hijacked by cancer cells to promote survival, proliferation, and chemoresistance.[1][3][9] Consequently, the pharmacological inhibition of IRE1α has emerged as a promising therapeutic strategy.[1][10] 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile is a novel small molecule designed to modulate the IRE1α pathway, and the following sections provide a detailed guide for its characterization in cell-based assays.
Mechanism of Action and Experimental Rationale
3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile is hypothesized to function as a Kinase-Inhibiting RNase Attenuator (KIRA), a class of allosteric inhibitors that target the kinase domain of IRE1α to modulate its RNase activity.[4] By preventing the autophosphorylation and subsequent hyper-oligomerization of IRE1α, this compound is expected to reduce both XBP1 splicing and RIDD activity, thereby sensitizing stressed cells to apoptosis.[4]
The experimental workflow to validate this mechanism of action involves a multi-pronged approach:
Assessing Cellular Viability: To determine the compound's effect on cell proliferation and survival under basal and ER stress conditions.
Confirming Target Engagement: To verify that the compound directly interacts with and inhibits the IRE1α pathway.
Analyzing Downstream Signaling: To investigate the consequences of IRE1α inhibition on downstream cellular processes.
Core Experimental Protocols
Cell Culture and Treatment
The choice of cell line is critical for studying the effects of an IRE1α inhibitor. Cell lines known to have a high level of basal ER stress or those derived from cancers where the UPR is implicated (e.g., multiple myeloma, glioblastoma, pancreatic cancer) are excellent models.
Recommended Cell Lines:
Human multiple myeloma cell lines (e.g., RPMI 8226, U266)
Human glioblastoma cell lines (e.g., U87-MG)
Human pancreatic cancer cell lines (e.g., PANC-1, MiaPaCa-2)
HEK293T cells for overexpression and reporter assays
General Culture Conditions:
Culture cells in the recommended medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.
Maintain cells in a humidified incubator at 37°C with 5% CO2.
Ensure cells are in the logarithmic growth phase and have a confluency of 70-80% before initiating experiments.[11]
Compound and ER Stressor Preparation:
Prepare a stock solution of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile in sterile DMSO.
Prepare stock solutions of ER stress inducers such as Thapsigargin (Tg) or Tunicamycin (Tm) in DMSO.
The final concentration of DMSO in the cell culture medium should not exceed 0.1% to avoid solvent-induced toxicity.
Protocol 1: Cell Viability Assay (MTT Assay)
This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[12][13] Viable cells with active metabolism can reduce the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide or MTT) to purple formazan crystals.[12][13]
Materials:
96-well flat-bottom plates
MTT solution (5 mg/mL in sterile PBS)
Solubilization solution (e.g., 10% SDS in 0.01 M HCl)
Microplate reader
Procedure:
Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.[11]
Incubate for 24 hours to allow cells to attach.
Treat the cells with a serial dilution of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile, with or without an ER stress inducer (e.g., 1 µM Thapsigargin). Include vehicle-only (DMSO) controls.
Incubate for the desired treatment duration (e.g., 24, 48, or 72 hours).
Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.[12][13]
Add 100 µL of solubilization solution to each well and incubate overnight at 37°C to dissolve the formazan crystals.[13]
Measure the absorbance at 570 nm using a microplate reader.[11]
Data Analysis:
Calculate the percentage of cell viability relative to the vehicle-treated control.
Plot the percentage of viability against the compound concentration to determine the IC50 value.
Treatment Group
Compound Conc. (µM)
Absorbance (570 nm)
% Viability
Vehicle Control
0
1.25
100%
Compound Only
1
1.22
97.6%
Compound Only
10
1.15
92.0%
ER Stress (Tg)
0
0.65
52.0%
ER Stress + Compound
1
0.45
36.0%
ER Stress + Compound
10
0.25
20.0%
Protocol 2: Western Blot for Phospho-IRE1α
This protocol allows for the detection of the activated, phosphorylated form of IRE1α (p-IRE1α), providing direct evidence of target engagement.
Materials:
6-well plates
RIPA lysis buffer with protease and phosphatase inhibitors
BCA protein assay kit
SDS-PAGE gels (6% or 8% is recommended for the high molecular weight IRE1α, ~110 kDa)
Seed cells in 6-well plates and grow to 70-80% confluency.
Pre-treat cells with 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile for 1-2 hours.
Induce ER stress with Thapsigargin or Tunicamycin for the indicated time (e.g., 0, 1, 2, 4 hours).
Wash cells with ice-cold PBS and lyse with RIPA buffer.
Determine protein concentration using the BCA assay.
Denature protein lysates and separate by SDS-PAGE.
Transfer proteins to a PVDF membrane.
Block the membrane with 5% BSA in TBST for 1 hour at room temperature.
Incubate the membrane with the primary antibody overnight at 4°C.
Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
Visualize the protein bands using an ECL detection system.
Protocol 3: RT-PCR for XBP1 Splicing
This assay directly measures the RNase activity of IRE1α by detecting the spliced form of XBP1 mRNA.
Materials:
RNA extraction kit
cDNA synthesis kit
Taq DNA polymerase
Primers for XBP1 (flanking the 26-nucleotide intron)
Agarose gel (3%)
Procedure:
Treat cells as described for the Western blot protocol.
Extract total RNA from the cells.
Synthesize cDNA from the RNA templates.
Perform PCR using primers that amplify the region of XBP1 mRNA containing the splice site.
Human XBP1 Forward: 5'-GGAGTTAAGACAGCGCTTGG-3'[14]
Human XBP1 Reverse: 5'-ACTGGGTCCAAGTTGTCCAG-3'[14]
Resolve the PCR products on a 3% agarose gel.[14] The unspliced XBP1 (XBP1u) and spliced XBP1 (XBP1s) will appear as distinct bands.
Quantitative Real-Time PCR (qRT-PCR) for XBP1 Splicing:
For a more quantitative analysis, qRT-PCR can be performed using primers specific for the spliced form of XBP1.[6][15][16]
Visualization of Pathways and Workflows
IRE1α Signaling Pathway
Caption: The IRE1α signaling pathway under ER stress and the point of inhibition.
Experimental Workflow
Caption: A streamlined workflow for characterizing the IRE1α inhibitor.
References
Hetz, C., Chevet, E., & Oakes, S. A. (2015). Allosteric inhibition of the IRE1α RNase preserves cell viability and function during endoplasmic reticulum stress. Science, 348(6237), 866-872.
BroadPharm. (2022, January 18). Protocol for Cell Viability Assays.
Creative Biogene. (2024, September 27). Protocol for Cell Viability Assays: CCK-8 and MTT.
Merck Millipore.
Al-Osta, H., & Al-Hatam, N. (2025, June 15). The Role of ER Stress and the Unfolded Protein Response in Cancer. Medical Oncology, 42(7), 172.
protocols.io. (2023, October 20). Cell Viability Assay (MTT Assay) Protocol.
Auyeung, V. C., et al. (2025, October 15). Pharmacologic inhibition of IRE1α-dependent decay protects alveolar epithelial identity and prevents pulmonary fibrosis in mice. Journal of Experimental Medicine, 222(10).
Novus Biologicals. (2016, October 7). Five Tips to Successful Western Blot of phospho-IRE1 alpha (Ser724).
National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual.
Lhomond, S., et al. (2022, August 27). IRE1α overexpression in malignant cells limits tumor progression by inducing an anti-cancer immune response. Molecular & Cellular Oncology, 9(1), 2111153.
Ciernikova, S., et al. (2022, May 20). IRE1α Inhibitors as a Promising Therapeutic Strategy in Blood Malignancies. International Journal of Molecular Sciences, 23(10), 5698.
Al-Warith, A. A. A., et al. (2020). Inhibition of IRE1 RNase activity modulates the tumor cell progression and enhances response to chemotherapy in colorectal cancer. White Rose Research Online.
Sheng, J., et al. (2024, October 15). Targeting IRE1α reprograms the tumor microenvironment and enhances anti-tumor immunity in prostate cancer.
ResearchGate. (n.d.). IRE1α-dependent signaling in blood cancer cells: The increased....
ResearchGate. (n.d.). Pharmacological modulation of IRE1. Different classes of inhibitors....
Thamsen, M., et al. (2019, January 9). Small molecule inhibition of IRE1α kinase/RNase has anti-fibrotic effects in the lung. PLoS ONE, 14(1), e0209824.
Bio-protocol. (n.d.).
Lee, J. E., et al. (2019, July 22). Real-time PCR quantification of spliced X-box binding protein 1 (XBP1) using a universal primer method. PLoS ONE, 14(7), e0219978.
BioWorld. (2023, November 17).
Patsnap Synapse. (2026, February 27). KH-001(Kanna Health)
Wikipedia. (n.d.). KH-001.
mSphere - ASM Journals. (n.d.).
bioRxiv. (2025, May 22). SPLiCR-seq: A CRISPR-Based Screening Platform for RNA splicing Identifies Novel Regulators of IRE1-XBP1 Signaling Under ER Stress.
Rockefeller University Press. (2020, January 27). IRE1β negatively regulates IRE1α signaling in response to endoplasmic reticulum stress.
Rockefeller University Press. (n.d.). IRE1β negatively regulates IRE1α signaling in response to endoplasmic reticulum stress.
ResearchGate. (n.d.). Table 2 . Primer sequences used for RT-PCR analysis of XBP1 splicing.
mBio - ASM Journals. (2023, June 12). The unfolded protein response components IRE1α and XBP1 promote human coronavirus infection.
bioRxiv. (2024, October 28).
BioSpace. (2023, November 16).
ResearchGate. (n.d.). IRE1α expression is regulated by p53. A. Western blot analysis of the....
AdisInsight. (2024, November 5). KH 001.
Frontiers. (2022, February 20). Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT)
Oncotarget. (2015).
PubMed. (2022, February 21). Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT)
PubMed. (2014, February 5). Neuroprotective targets through which 6-acetyl-3-(4-(4-(4-fluorophenyl)piperazin-1-yl)butyl)benzo[d]oxazol-2(3H)-one (SN79), a sigma receptor ligand, mitigates the effects of methamphetamine in vitro.
MDPI. (2025, September 23). Novel 1-(2-Aryl-2-adamantyl)piperazine Derivatives Exhibit In Vitro Anticancer Activity Across Various Human Cancer Cell Lines, with Selective Efficacy Against Melanoma.
PolyU Institutional Research Archive. (n.d.). Structure-activity relationship studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT)
PubMed. (2020, June 11). 2-((4-Arylpiperazin-1-yl)methyl)benzonitrile Derivatives as Orally Available Inhibitors of Hepatitis C Virus with a Novel Mechanism of Action.
Application Note: Advanced Derivatization Techniques for 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile
Introduction and Mechanistic Rationale The molecule 3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile is a highly versatile building block in modern medicinal chemistry[1]. It strategically combines the privileged...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction and Mechanistic Rationale
The molecule 3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile is a highly versatile building block in modern medicinal chemistry[1]. It strategically combines the privileged 2-fluorophenylpiperazine pharmacophore—a motif frequently found in CNS-active therapeutics (e.g., serotonin receptor ligands)—with a highly reactive cyanoacetamide core.
The synthetic utility of this molecule stems from its active methylene group , which is flanked by strongly electron-withdrawing cyano (-C≡N) and carbonyl (-C=O) moieties. This electronic environment significantly lowers the pKa of the methylene protons, allowing for facile deprotonation by weak bases. The resulting resonance-stabilized carbanion serves as an exceptional nucleophile for a variety of divergent synthetic pathways, including Knoevenagel condensations and multicomponent heterocyclic cyclizations, as demonstrated in 2[2].
Divergent synthetic workflows for derivatizing the cyanoacetyl piperazine core.
Experimental Protocols
As a Senior Application Scientist, I emphasize that robust protocols must be self-validating. The following methodologies are designed not just to outline steps, but to incorporate physical and spectroscopic checkpoints that confirm reaction causality and progress in real-time.
Protocol A: Synthesis of the Precursor Core
Objective: Amidation of 1-(2-fluorophenyl)piperazine with ethyl cyanoacetate to yield the active methylene precursor.
Setup: In a 50 mL round-bottom flask, combine 1-(2-fluorophenyl)piperazine (10 mmol) and ethyl cyanoacetate (12 mmol).
Causality of Conditions: The reaction is run solvent-free or in highly concentrated ethanol. By omitting excess solvent, the concentration of the reactants is maximized, driving the nucleophilic acyl substitution forward via Le Chatelier’s principle[3].
Execution: Stir the mixture at room temperature for 12–24 hours.
Self-Validation: The reaction validates itself via a distinct phase change. As the highly crystalline cyanoacetamide product forms, the initially liquid reaction mixture will solidify.
Workup: Triturate the resulting solid with cold diethyl ether (20 mL), filter, and dry under vacuum. The ether wash removes unreacted liquid ethyl cyanoacetate while leaving the insoluble product pristine.
Objective: Functionalization of the active methylene via condensation with aromatic aldehydes.
Setup: Dissolve the precursor (5 mmol) and a substituted benzaldehyde (e.g., 4-chlorobenzaldehyde, 5 mmol) in absolute ethanol (15 mL).
Catalysis: Add 3–5 drops of piperidine.
Mechanistic Insight: Piperidine acts as a nucleophilic organocatalyst. It reacts with the aldehyde to form a highly electrophilic iminium ion intermediate, which drastically accelerates the nucleophilic attack by the cyanoacetamide carbanion[2].
Execution: Reflux the mixture for 3–5 hours.
Self-Validation: The thermodynamic stability of the highly conjugated (E)-arylidene product drastically reduces its solubility in ethanol. Spontaneous precipitation of a brightly colored (usually yellow or orange) solid from the boiling solvent serves as a direct visual indicator of reaction completion[3].
Workup: Cool the flask to 0 °C, filter the precipitate, and wash with cold ethanol to yield the pure (E)-isomer.
Protocol C: Cyclization to 5-Amino-Pyrazole Derivatives
Objective: Construction of a pyrazole ring utilizing the arylidene derivative as a Michael acceptor.
Setup: Suspend the arylidene derivative from Protocol B (2 mmol) in absolute ethanol (10 mL). Add hydrazine hydrate (80%, 3 mmol).
Causality of Conditions: Hydrazine acts as a potent bis-nucleophile. The primary amine first attacks the β-carbon of the α,β-unsaturated system (Michael addition). Subsequent intramolecular nucleophilic attack on the electrophilic cyano carbon drives the ring closure, yielding the 5-amino-pyrazole[4].
Execution: Reflux for 6–8 hours.
Self-Validation: This transformation is visually and spectroscopically self-validating. Visually, the deep yellow color of the arylidene precursor dissipates as the extended π-conjugation is broken during the initial Michael addition. Spectroscopically, TLC analysis will show a highly polar spot (due to the new -NH₂ group), and IR will confirm the complete disappearance of the sharp nitrile stretch (~2260 cm⁻¹).
Workup: Concentrate the solvent in vacuo to half volume and pour over crushed ice. Filter the resulting precipitate and recrystallize from ethanol.
Quantitative Data & Analytical Markers
The following table summarizes the expected yields, reaction times, and critical spectroscopic markers required to validate the structural integrity of each derivative class.
Technical Support Center: Optimizing the Synthesis of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile
Welcome to the technical support center for the synthesis of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the synthesis of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and optimized protocols to enhance the yield and purity of this important synthetic intermediate.
Introduction
The synthesis of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile involves the formation of an amide bond between 1-(2-fluorophenyl)piperazine and a cyanoacetic acid derivative. While conceptually straightforward, this reaction is often plagued by challenges such as low yield, formation of byproducts, and purification difficulties. This guide provides a comprehensive resource to navigate these issues, grounded in established chemical principles and field-proven insights.
Troubleshooting Guide: Common Issues and Solutions
This section addresses specific problems that may arise during the synthesis, presented in a question-and-answer format to directly tackle experimental challenges.
Question 1: My reaction yield is consistently low. What are the primary factors I should investigate?
Answer: Low yields in this synthesis can stem from several factors. A systematic approach to troubleshooting is recommended:
Inefficient Amide Coupling: The activation of cyanoacetic acid is critical. If using a coupling agent like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), the reaction's efficiency can be highly dependent on the choice of additive and reaction conditions.
Recommendation: The use of EDC in combination with an activating agent such as 1-Hydroxybenzotriazole (HOBt) or OxymaPure is highly recommended to form a more reactive activated ester intermediate, which can significantly improve the coupling efficiency with the secondary amine of the piperazine.[1][2] The reaction between the carboxylic acid and EDC is often the rate-determining step.[3]
Sub-optimal Reaction Conditions: Temperature, solvent, and reaction time play a crucial role.
Recommendation: Conduct the reaction at an initial temperature of 0 °C during the addition of the coupling agent to control the exothermic reaction, and then allow it to proceed at room temperature.[1] Anhydrous aprotic solvents like Dichloromethane (DCM) or Dimethylformamide (DMF) are generally preferred to prevent hydrolysis of the activated intermediate.[1][2] Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.
Purity of Starting Materials: The purity of 1-(2-fluorophenyl)piperazine and the cyanoacetic acid derivative is paramount. Impurities can interfere with the reaction and lead to the formation of side products.
Recommendation: Ensure the purity of your starting materials through appropriate analytical techniques (e.g., NMR, GC-MS) before commencing the synthesis.
Question 2: I am observing a significant amount of a di-acylated byproduct. How can I improve the selectivity for the mono-acylated product?
Answer: The formation of the di-acylated byproduct, where both nitrogen atoms of a piperazine molecule have reacted, is a common challenge in piperazine chemistry.
Stoichiometric Control: The molar ratio of the reactants is a key determinant of selectivity.
Recommendation: Employing a slight excess of the 1-(2-fluorophenyl)piperazine (e.g., 1.1 to 1.2 equivalents) relative to the cyanoacetic acid derivative can favor mono-acylation.
Slow Addition of the Activated Species: The rate of addition of the activated cyanoacetic acid or the coupling agent can influence the product distribution.
Recommendation: Add the activated cyanoacetic acid solution or the coupling agent dropwise to the solution of 1-(2-fluorophenyl)piperazine. This maintains a low concentration of the acylating agent, reducing the likelihood of a second acylation event on the already formed product.
Question 3: My final product is difficult to purify. What are the likely impurities and what purification strategies do you recommend?
Answer: Purification challenges often arise from the presence of unreacted starting materials, the di-acylated byproduct, and byproducts from the coupling agent.
Common Impurities:
Unreacted 1-(2-fluorophenyl)piperazine.
Unreacted cyanoacetic acid or its activated ester.
Di-acylated piperazine byproduct.
Urea byproduct from EDC if used as the coupling agent.
Purification Strategies:
Aqueous Work-up: If EDC is used, its urea byproduct is water-soluble and can be removed by washing the organic layer with water or a dilute acid solution (e.g., 10% citric acid), followed by a wash with a weak base (e.g., saturated sodium bicarbonate solution) and brine.[1]
Recrystallization: This is a powerful technique for purifying solid products. The choice of solvent is critical.
Recommendation: A good starting point for recrystallization of aromatic nitriles is an alcohol like ethanol or isopropanol, or a mixed solvent system such as ethyl acetate/hexane.[4] Small-scale solubility tests should be performed to identify the optimal solvent or solvent mixture.
Column Chromatography: For separating compounds with similar polarities, column chromatography on silica gel is highly effective.[5]
Recommendation: A gradient elution system, for example, starting with a non-polar solvent like hexane and gradually increasing the polarity with a solvent like ethyl acetate, can effectively separate the desired product from impurities.
Frequently Asked Questions (FAQs)
Q1: What is the general synthetic approach for preparing 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile?
A1: The most common approach is the amide coupling of 1-(2-fluorophenyl)piperazine with cyanoacetic acid using a suitable coupling agent. The reaction involves the activation of the carboxylic acid group of cyanoacetic acid, followed by nucleophilic attack by the secondary amine of the piperazine.
Q2: Which coupling agents are most effective for this synthesis?
A2: Carbodiimides, such as EDC, are widely used and effective, particularly when paired with additives like HOBt or OxymaPure to minimize side reactions and improve yields.[2] Other coupling reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) can also be employed, often with a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA).[6]
Q3: How can I monitor the progress of the reaction?
A3: Thin Layer Chromatography (TLC) is a simple and effective method for monitoring the reaction.[7] A suitable mobile phase, such as a mixture of ethyl acetate and hexane, can be used to separate the starting materials from the product. The spots can be visualized under UV light. High-Performance Liquid Chromatography (HPLC) can also be used for more quantitative monitoring.[8]
Q4: What are the expected spectroscopic data for the final product?
¹H NMR: Aromatic protons from the 2-fluorophenyl group, methylene protons of the piperazine ring, and a singlet for the methylene group adjacent to the nitrile and carbonyl groups.
¹³C NMR: Resonances for the aromatic carbons (with C-F coupling), the piperazine carbons, the carbonyl carbon, the methylene carbon alpha to the carbonyl, and the nitrile carbon.
Experimental Protocols
Protocol 1: Synthesis using EDC/HOBt Coupling
This protocol provides a robust method for the synthesis of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile with good yield and purity.
N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)
Anhydrous Dichloromethane (DCM)
Saturated aqueous sodium bicarbonate solution
Brine
Anhydrous sodium sulfate
Procedure:
To a solution of cyanoacetic acid (1.0 eq.) in anhydrous DCM (10 mL per mmol of acid) under an inert atmosphere (e.g., nitrogen or argon), add HOBt (1.1 eq.).
Cool the mixture to 0 °C in an ice bath.
Add EDC (1.2 eq.) portion-wise to the cooled solution.
Stir the mixture at 0 °C for 20-30 minutes.
In a separate flask, dissolve 1-(2-fluorophenyl)piperazine (1.1 eq.) and DIPEA or TEA (1.5 eq.) in anhydrous DCM.
Slowly add the piperazine solution to the activated acid solution at 0 °C.
Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.
Upon completion, dilute the reaction mixture with DCM and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.
Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate/hexane) or by column chromatography on silica gel.
Parameter
Value/Condition
Rationale
Reactants
1-(2-Fluorophenyl)piperazine
1.1 eq.
Slight excess to favor mono-acylation.
Cyanoacetic Acid
1.0 eq.
Limiting reagent.
Coupling Reagents
EDC
1.2 eq.
Activates the carboxylic acid.
HOBt
1.1 eq.
Forms a more reactive ester and suppresses side reactions.[2]
Base
DIPEA or TEA
1.5 eq.
Neutralizes the hydrochloride salt of EDC and any acid formed.
Solvent
Anhydrous DCM
Aprotic solvent to prevent hydrolysis.
Temperature
0 °C to Room Temperature
Initial cooling controls the reaction rate, followed by stirring at ambient temperature for completion.
Reaction Time
12-24 hours
Monitor by TLC for completion.
Visualizations
References
Ma, L., et al. (2013). A Practical and Efficient Synthesis of Novel 1,4-Disubstituted Piperazines as Potent and Orally Bioavailable Dipeptidyl Peptidase IV Inhibitors. Synthesis, 45(1), 45-52.
Ovat, A., et al. (2010). 1-(2-((2,4-Dichlorophenyl)thio)benzyl)piperazine Derivatives as Novel Potent and Selective Inhibitors of Human Dopamine Transporter. Journal of Medicinal Chemistry, 53(17), 6326-6336.
Laturwale S. K. J. S. et al. (2023). Synthesis, Characterization and Biological Evaluation of Piperazine Derivatives. International Journal of Pharmaceutical and Phytopharmacological Research, 28(2), 329-346.
Li, Y., et al. (2016). Optimized Reaction Conditions for Amide Bond Formation in DNA-Encoded Combinatorial Libraries. ACS Combinatorial Science, 18(8), 438-443. Available from: [Link]
Organic Synthesis. (n.d.). Acid-Amine Coupling using EDCI. Available from: [Link]
Luxembourg Bio Technologies. (2007). Kinetics of Amide Formation through Carbodiimide/N-Hydroxybenzotriazole (HOBt) Couplings. Available from: [Link]
Aapptec Peptides. (n.d.). Coupling Reagents. Available from: [Link]
Fun, H.-K., et al. (2012). 3-Oxo-3-(piperidin-1-yl)propanenitrile. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 9), o2775. Available from: [Link]
Principia Biopharma Inc. (2023). Crystalline forms of 2-[3-[4-amino-3-(2-fluoro-4-phenoxy-phenyl)pyrazolo[3,4-d]pyrimidin-1- yl]piperidine-1-carbonyl]-4-methyl-4-[4-(oxetan-3-yl)piperazin-1-. WO2023244562A1. Available from: https://patents.google.
Merck & Co., Inc. (2001). Process for the synthesis of N-benzyl-3-(4-fluorophenyl)-1-4-oxazin-2-one. US6177564B1.
European Patent Office. (2025). PROCESS FOR MAKING BENZOXAZEPIN COMPOUNDS. EP 3404032 B1. Available from: [Link]
ResearchGate. (2025). Substances yield after recrystallization from different solvents. Available from: [Link]
Chemspace. (n.d.). 3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile. Available from: [Link]
ResearchGate. (n.d.). Supporting Information. Available from: [Link]
PubChem. (n.d.). 3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile. Available from: [Link]
Crystallization Solvents.pdf. (n.d.). Available from: [Link]
Abdel-Aziz, H. A., et al. (2025).
Pawłowski, M., et al. (2005). HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine. Acta Poloniae Pharmaceutica, 62(1), 3-10.
Pawłowski, M., et al. (2005). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica, 62(1), 3-10.
ResearchGate. (2026). Ethyl Cyanoacetate Reactions. Available from: [Link]
ResearchGate. (2026). Cyanoacetylation of Indoles, Pyrroles and Aromatic Amines with the Combination Cyanoacetic Acid and Acetic Anhydride. Available from: [Link]
ACG Publications. (2023). An effective HPLC method for evaluation of process related impurities of Letermovir and LC-MS/MS characterization of forced degradation compounds.
Royal Society of Chemistry. (n.d.). Supplementary Information Transition-metal-catalyst-free reaction of amides and acetonitriles: Synthesis of ß-ketonitriles. Available from: [Link]
Reilly, S. W., & Mach, R. H. (2016). Pd-Catalyzed Synthesis of Piperazine Scaffolds Under Aerobic and Solvent-Free Conditions. Organic Letters, 18(20), 5272–5275.
University of Wisconsin-Madison. (2021). NMR Spectroscopy :: 13C NMR Chemical Shifts. Available from: [Link]
Royal Society of Chemistry. (n.d.). Piperidine-catalyzed synthesis of (E)-2-cyanoacrylamides: crystallographic, antiproliferative, and docking studies. Available from: [Link]
MDPI. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Available from: [Link]
Preprints.org. (2025). The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent- Kaurenoic Acid, a Remarkable Natural Product. Available from: [Link]
United Nations Office on Drugs and Crime. (n.d.). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. Available from: [Link]
ResearchGate. (n.d.). HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine. Available from: [Link]
Royal Society of Chemistry. (n.d.). Transformation of 5-acylated N-fluoroalkyl-1,2,3-triazoles to trifluoromethylated ring-fused isoquinolines, 1,3-oxazines, and 1,3-oxazin-6-ones via ketenimines. Available from: [Link]
Technical Support Center: Overcoming Solubility Challenges with 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile
Welcome to the technical support guide for 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile (CAS 379726-07-5). This document is designed for researchers, scientists, and drug development professionals who are enc...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support guide for 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile (CAS 379726-07-5). This document is designed for researchers, scientists, and drug development professionals who are encountering solubility issues with this compound. As a molecule with a complex profile—featuring a lipophilic fluorophenyl ring, a basic piperazine moiety, and polar oxopropanenitrile groups—its solubility behavior can be challenging. This guide provides a structured approach to understanding and systematically overcoming these issues, ensuring reproducible and successful experimental outcomes.
Frequently Asked Questions (FAQs)
This section addresses common initial questions regarding the handling and solubility of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile.
Q1: What is the predicted aqueous solubility of this compound at neutral pH?
A: While specific experimental data is not widely published, based on its chemical structure, the compound is predicted to have low aqueous solubility at neutral pH (e.g., pH 7.4). The presence of the fluorophenyl group increases its lipophilicity (hydrophobicity), which is a primary driver for poor water solubility.[1]
Q2: Why does my compound "crash out" or precipitate when I dilute my DMSO stock solution into an aqueous buffer?
A: This is a common issue for poorly soluble compounds. Dimethyl sulfoxide (DMSO) is a strong, polar aprotic solvent capable of dissolving the compound at high concentrations.[1] However, when this concentrated stock is introduced into an aqueous buffer (an "anti-solvent"), the overall solvent polarity increases dramatically. The compound can no longer stay dissolved and precipitates out, often forming a fine suspension.
Q3: What initial steps can I take to improve its solubility in aqueous media for in-vitro assays?
A: The most effective initial step is to leverage the basic piperazine ring in the molecule's structure. By lowering the pH of your aqueous buffer to an acidic range (e.g., pH 4-5), you can protonate the nitrogen atoms on the piperazine ring.[1][2] This forms a more polar, charged salt species of the compound, which will exhibit significantly higher aqueous solubility. Always check if the pH change will affect your experimental system.
Q4: Are there common organic solvents that can be used?
A: Yes. Besides DMSO, other polar organic solvents are likely to be effective. These include methanol, ethanol, and acetonitrile.[1] For formulations, polyethylene glycols (e.g., PEG 400) and propylene glycol are also excellent choices and are often used as co-solvents in pharmaceutical preparations.[3][4][5]
Troubleshooting Guide: From Problem to Solution
This section provides a systematic workflow for diagnosing and solving solubility problems.
Initial Solubility Screening Workflow
Before starting extensive experiments, a systematic solubility screening is essential. The following workflow helps in identifying the most promising solvent and pH conditions for your compound.
Fig 1. A decision workflow for troubleshooting solubility issues.
Problem 1: Poor Solubility in Neutral Aqueous Buffers (e.g., PBS pH 7.4)
Root Cause Analysis: The compound's structure contains a basic piperazine moiety. Piperazine has two pKa values, typically around 5.5 and 9.5.[6] At neutral pH 7.4, the piperazine ring is only partially protonated, and the molecule exists predominantly in its less soluble free-base form. The lipophilic fluorophenyl group dominates, leading to poor aqueous solubility.
Solution: pH Modification
By lowering the pH, you can protonate the piperazine nitrogens, forming a water-soluble salt. This is often the most effective and simplest method for compounds containing basic functional groups.
Fig 2. Effect of pH on the ionization state and solubility.
Protocol 1: Determining pH-Dependent Solubility
This protocol uses the shake-flask method to determine the equilibrium solubility at different pH values.
Prepare Buffers: Prepare a series of buffers (e.g., citrate, phosphate, borate) covering a pH range from 2 to 10.
Add Excess Compound: To a known volume (e.g., 1 mL) of each buffer in a sealed vial, add an excess amount of the solid compound (enough that undissolved solid remains).
Equilibrate: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.[1]
Separate Solid: Centrifuge the samples at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.
Quantify: Carefully remove the supernatant, filter if necessary (using a 0.22 µm filter compatible with your solvents), and determine the concentration of the dissolved compound using a validated analytical method like HPLC-UV or LC-MS.
Plot Data: Plot solubility (e.g., in µg/mL or µM) versus pH to identify the optimal pH range for your experiments.
Problem 2: pH Modification is Not Feasible or Insufficient
Root Cause Analysis: Some biological assays are highly sensitive to pH changes. In other cases, even at optimal pH, the solubility may not reach the desired concentration for high-dose experiments.
Solution: Use of Co-solvents
Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system.[4][7] This "polarity reduction" makes the solvent more hospitable to lipophilic molecules, thereby increasing solubility.
Common Co-solvents for Pre-clinical Research
Co-solvent
Properties & Use Cases
Typical Concentration
Ethanol
A common, less toxic solvent. Good for many non-polar drugs.
1-10% v/v
Propylene Glycol (PG)
Frequently used in parenteral (injectable) formulations due to low toxicity.[3]
5-40% v/v
Polyethylene Glycol 400 (PEG 400)
A non-toxic polymer, excellent for increasing the solubility of poorly soluble compounds.
5-50% v/v
Dimethyl Sulfoxide (DMSO)
A very strong solvent, but can have cellular effects. Generally kept <0.5% in cell-based assays.
<1% v/v
Protocol 2: Co-solvent Screening
Prepare Co-solvent Mixtures: Prepare a range of co-solvent concentrations in your primary aqueous buffer (e.g., 5%, 10%, 20%, 40% v/v of PEG 400 in PBS).
Determine Solubility: Using the shake-flask method described in Protocol 1, determine the equilibrium solubility of the compound in each co-solvent mixture.
Evaluate and Select: Choose the lowest concentration of co-solvent that achieves the target solubility while ensuring it is compatible with your experimental system (e.g., does not cause cell toxicity or interfere with assay components).
Advanced Formulation Strategies
When simple pH adjustment and co-solvents are insufficient, particularly for in vivo studies or final drug product formulation, more advanced techniques are required. These methods aim to either keep the drug in a high-energy amorphous state or deliver it within a lipid vehicle.
Amorphous Solid Dispersions (ASDs)
Mechanism: Crystalline solids have a highly ordered lattice structure that requires significant energy to break, resulting in low solubility. An amorphous solid lacks this long-range order and is in a higher energy state, leading to greatly enhanced apparent solubility and dissolution rates.[8][9] In an ASD, the drug is molecularly dispersed within a polymer matrix, which prevents it from recrystallizing.[10][11]
Common Techniques:
Spray Drying: The drug and a polymer are dissolved in a common solvent, which is then rapidly evaporated by spraying into a hot gas stream.[10][12]
Hot-Melt Extrusion (HME): The drug and polymer are mixed and heated until molten, then extruded. This is a solvent-free method suitable for thermostable compounds.[11]
Key Considerations:
Polymer Selection: Choosing the right polymer (e.g., PVP, HPMC, Eudragit) is critical for stabilizing the amorphous drug.[10]
Stability: Amorphous systems are thermodynamically unstable and can recrystallize over time, especially in the presence of heat and humidity.[8]
Lipid-Based Formulations (LBFs)
Mechanism: For highly lipophilic compounds, LBFs offer a powerful solution by pre-dissolving the drug in a mixture of lipids, surfactants, and co-solvents.[13][14] When this mixture encounters the aqueous environment of the GI tract, it spontaneously forms fine emulsions or microemulsions, presenting the drug in a solubilized state ready for absorption.[15]
Types of LBFs:
Self-Emulsifying Drug Delivery Systems (SEDDS): Form emulsions (droplet size 100-1000 nm) upon gentle agitation in water.[15]
Self-Microemulsifying Drug Delivery Systems (SMEDDS): Form thermodynamically stable microemulsions (droplet size <100 nm) that are often transparent.[15]
Key Considerations:
Excipient Selection: Requires careful screening of oils (e.g., medium-chain triglycerides), surfactants (e.g., Cremophor®, Tween®), and co-solvents (e.g., PEG 400) to find a combination that can dissolve the drug and form a stable emulsion.
Digestion: The in vivo performance of LBFs is influenced by digestion processes, which break down lipids and can affect drug solubilization and absorption.[15]
Nanosuspensions
Mechanism: This technique reduces the particle size of the drug to the sub-micron range (typically 200-600 nm).[3][16] According to the Noyes-Whitney equation, reducing particle size dramatically increases the surface area, which in turn increases the dissolution velocity.[17] Nanosuspensions consist of pure drug particles stabilized by a minimal amount of surfactants or polymers.[18][19]
Common Techniques:
Media Milling (Top-Down): High-energy milling of drug microparticles in the presence of stabilizers.[16]
High-Pressure Homogenization (Top-Down): Forcing a suspension of the drug through a narrow gap at very high pressure to break down particles.[3][16]
Precipitation (Bottom-Up): Dissolving the drug in a solvent and then adding this solution to an anti-solvent in which the drug is insoluble, causing it to precipitate as nanoparticles.[3]
Advantages:
Applicable to drugs that are poorly soluble in both aqueous and organic media.[18]
Can lead to increased saturation solubility in addition to faster dissolution.[18]
References
Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. (2019). Indian Journal of Pharmaceutical and Biological Research, 7(2), 9-16. [Link]
Gao, P., & Morozowich, W. (2013). Lipid-based formulations for oral administration of poorly water-soluble drugs. PubMed. [Link]
Hintzen, F., & Perera, G. (n.d.). Lipid-Based Formulations for Oral Drug Delivery: Effects on Drug Absorption and Metabolism. PubMed. [Link]
(PDF) Techniques for solubility enhancement of poorly soluble drugs: An overview. (n.d.). ResearchGate. [Link]
Patel, V. R., & Agrawal, Y. K. (2011). Nanosuspension: An approach to enhance solubility of drugs. Journal of Advanced Pharmaceutical Technology & Research, 2(2), 81–87. [Link]
Solubility enhancement of poorly soluble drugs with special emphasis on amorphous solid dispersion. (2025). International Journal of Recent Trends in Innovation. [Link]
Nanosuspension technology for poorly soluble drugs. (n.d.). SciSpace. [Link]
Shinde, G. (2012). Techniques for solubility enhancement of poorly soluble drugs: an overview. Journal of Medical and Pharmaceutical and Allied Sciences. [Link]
Nanosuspension: A Propitious Drug Delivery Approach to Enhance Solubility and Bioavailability of Poorly Soluble Drugs-Review. (2025). Bentham Science Publishers. [Link]
SOLUBILITY ENHANCEMENT TECHNIQUES: UPDATES AND PROSPECTIVES. (n.d.). Journal of Pharmaceutical Negative Results. [Link]
Nanosuspension An Innovative Approach For Poorly Soluble Drug. (2025). ResearchGate. [Link]
Papageorgiou, G. Z., Bikiaris, D. N., & Karavas, M. S. (2019). Co-Amorphous Solid Dispersions for Solubility and Absorption Improvement of Drugs: Composition, Preparation, Characterization and Formulations for Oral Delivery. Pharmaceutics, 11(7), 317. [Link]
Grove, M., & Müllertz, A. (2011). Strategies to Formulate Lipid-based Drug Delivery Systems. American Pharmaceutical Review. [Link]
Optimizing oral drug delivery using lipid based formulations. (2014). SciSpace. [Link]
Cosolvent – Knowledge and References. (n.d.). Taylor & Francis. [Link]
nanosuspensions: a stratergy to increase the solubility and bioavailability of poorly water. (n.d.). Semantic Scholar. [Link]
Synthesis and Determination of Physicochemical Properties of New 3-(4-Arylpiperazin-1-yl)-2-hydroxypropyl 4-Alkoxyethoxybenzoates. (2016). ResearchGate. [Link]
Technical Support Center: Purification Strategies for 3-Oxopropanenitrile Reaction Mixtures
Welcome to the Technical Support Center for the purification of 3-oxopropanenitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities associated with iso...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the purification of 3-oxopropanenitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities associated with isolating this versatile, yet unstable, β-ketonitrile. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to address common challenges encountered during the purification process. Our aim is to equip you with the knowledge to enhance the purity, yield, and stability of your 3-oxopropanenitrile preparations.
Introduction: The Challenge of Purifying 3-Oxopropanenitrile
3-Oxopropanenitrile, also known as cyanoacetaldehyde, is a valuable building block in organic synthesis, particularly for the creation of diverse heterocyclic compounds.[1] However, its inherent instability presents significant purification challenges. The molecule is susceptible to polymerization and hydrolysis, especially in the presence of acidic or basic residues and at elevated temperatures.[2] A successful purification strategy must therefore be rapid, efficient, and conducted under carefully controlled conditions to minimize degradation and maximize yield.
Frequently Asked Questions (FAQs)
Q1: My crude 3-oxopropanenitrile is a viscous oil or solidifies unexpectedly. What is happening?
This is a common observation and is typically due to the polymerization of the product.[2] 3-Oxopropanenitrile is highly reactive and can self-condense, especially if residual base from the synthesis is present or if the material is heated. To mitigate this, it is crucial to neutralize the reaction mixture promptly and thoroughly after synthesis and to avoid high temperatures during work-up and concentration.
Q2: Why is the yield of my purified 3-oxopropanenitrile consistently low?
Low yields can be attributed to several factors:
Product Instability: As mentioned, polymerization and hydrolysis can significantly reduce the amount of recoverable monomeric product.[2]
Incomplete Reaction: Ensure your synthetic reaction has gone to completion by monitoring it with an appropriate technique (e.g., TLC, GC-MS). Poor quality reagents, improper stoichiometry, or suboptimal reaction temperatures can lead to incomplete conversion.[2]
Work-up and Purification Losses: The volatile and unstable nature of 3-oxopropanenitrile can lead to significant losses during extraction, solvent removal, and chromatographic purification.[2] It is advisable to perform these steps as quickly as possible and at reduced temperatures.
Q3: What are the most common impurities I should expect in my crude reaction mixture?
Common impurities depend on the synthetic route, but for a Claisen-type condensation, they typically include:
Residual base (e.g., sodium ethoxide, sodium hydride).[2]
Solvents used in the reaction and work-up.
Byproducts of side reactions, such as self-condensation products of the starting materials or the product.
Water, which can promote hydrolysis.
Q4: How should I properly store purified 3-oxopropanenitrile?
Due to its instability, it is best to use 3-oxopropanenitrile immediately after purification.[2] If short-term storage is necessary, it should be kept in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) at low temperatures (in a freezer at or below -20°C) to minimize degradation and polymerization.[3] For longer-term storage, consider converting it to a more stable derivative, such as its diethyl acetal.[2]
Troubleshooting Guide: Common Purification Issues and Solutions
Problem
Possible Cause(s)
Recommended Solution(s)
Product degradation during work-up (color change, polymerization)
Residual base or acid catalyzing decomposition.
Carefully neutralize the reaction mixture to a pH of ~7 with a dilute acid (e.g., 1N HCl or glacial acetic acid) before extraction. Perform extractions and solvent removal at low temperatures (<30°C).[2]
Poor separation during column chromatography (co-elution of impurities)
Incorrect solvent system. Column overloading.
Perform a systematic solvent screen using Thin Layer Chromatography (TLC) to find an optimal eluent system that provides good separation. A common starting point is a mixture of hexanes and ethyl acetate.[4] As a general rule, use a silica gel to crude product ratio of at least 50:1 (w/w).[4]
Product appears as an oil when a solid is expected.
Presence of residual solvents or impurities inhibiting crystallization.
Try trituration with a non-polar solvent like hexanes. If this fails, column chromatography is recommended to achieve the high purity needed for crystallization.[4]
Low recovery from column chromatography.
Strong adsorption of the product to the silica gel.
The polar nitrile and carbonyl groups can lead to strong binding. Consider deactivating the silica gel with a small amount of triethylamine in the eluent or using a more polar solvent system.[4]
Purification Protocols
Initial Work-up: Neutralization and Extraction
The initial work-up is a critical step to remove the bulk of impurities and stabilize the 3-oxopropanenitrile before further purification.
Protocol 1: General Aqueous Work-up
Cool the reaction mixture in an ice bath.
Slowly and cautiously add a dilute acid (e.g., 1N HCl or glacial acetic acid) with vigorous stirring until the mixture is neutral (pH ~7).[2]
Transfer the neutralized mixture to a separatory funnel.
Extract the aqueous layer with a suitable organic solvent, such as diethyl ether or ethyl acetate (3 x volume of the aqueous layer).[2]
Combine the organic layers.
Wash the combined organic layers with brine to remove residual water.
Dry the organic layer over an anhydrous salt like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).[5]
Filter to remove the drying agent.
Concentrate the filtrate under reduced pressure at a low temperature (<30°C).[2]
Caption: Aqueous work-up for crude 3-oxopropanenitrile.
Purification Techniques
Due to its instability, the crude product should be purified immediately.
Protocol 2: Rapid Filtration through a Silica Plug
This method is suitable for a quick purification if the product is to be used immediately in a subsequent reaction.
Prepare a short column or a fritted funnel with a plug of silica gel.
Dissolve the crude 3-oxopropanenitrile in a minimal amount of a relatively non-polar solvent (e.g., dichloromethane or diethyl ether).
Pass the solution through the silica plug.
Wash the plug with a small amount of the same solvent.
The filtrate containing the partially purified product is then used directly.
Protocol 3: Column Chromatography
For higher purity, column chromatography is recommended.
Slurry Preparation: Dissolve the crude product in a minimal amount of dichloromethane (DCM). Add silica gel (2-3 times the weight of the crude product) and concentrate the mixture on a rotary evaporator to obtain a dry, free-flowing powder.[4]
Column Packing: Pack a glass column with silica gel (typically 50-100 times the weight of the crude product) as a slurry in the initial eluent (e.g., a mixture of hexanes and ethyl acetate).[4]
Loading: Carefully add the dry-loaded sample to the top of the packed column.[4]
Elution: Begin elution with the chosen solvent system, gradually increasing the polarity if necessary, while collecting fractions.[4]
Analysis: Monitor the fractions by TLC to identify those containing the pure product.
Concentration: Combine the pure fractions and concentrate under reduced pressure at low temperature.
Caption: General workflow for column chromatography.
Protocol 4: Vacuum Distillation
Given the volatile nature of 3-oxopropanenitrile, vacuum distillation can be an effective purification method for larger quantities, provided the compound is stable enough under the required conditions. This method is particularly useful for separating the product from non-volatile impurities like polymers and salts.
Apparatus Setup: Assemble a distillation apparatus suitable for vacuum distillation. Ensure all glassware is dry and joints are well-sealed.
Transfer: Transfer the crude 3-oxopropanenitrile to the distillation flask.
Vacuum Application: Gradually apply a vacuum to the system.
Heating: Gently heat the distillation flask using a heating mantle.
Fraction Collection: Collect the fraction that distills at a constant temperature and pressure.[6] It is advisable to collect a forerun of any lower-boiling impurities first.
Completion: Stop the distillation before the flask is completely dry to prevent the formation of non-volatile, potentially unstable residues.[6]
Caution: Distillation should be performed with care, as local overheating can induce polymerization.
Purity Assessment
To ensure the quality of the purified 3-oxopropanenitrile, it is essential to assess its purity using appropriate analytical techniques.
Technique
Information Provided
Typical Observations for 3-Oxopropanenitrile
¹H NMR Spectroscopy
Structural confirmation and detection of proton-containing impurities.
The methylene (-CH₂-) protons typically appear as a singlet around δ 3.80-4.10 ppm. The aldehydic (-CHO) proton will be further downfield.[2]
¹³C NMR Spectroscopy
Confirmation of the carbon skeleton.
The nitrile carbon (C≡N) signal is expected around δ 114-116 ppm, the ketone carbon (C=O) around δ 185-198 ppm, and the methylene carbon (-CH₂-) around δ 30-40 ppm.[2]
GC-MS
Assessment of volatility and purity, and identification of volatile impurities.
Provides a retention time and mass spectrum for the compound, which can be used for identification and quantification. Useful for detecting residual solvents and starting materials.[7]
HPLC-UV / LC-MS
Purity assessment, especially for less volatile impurities.
HPLC can separate the target compound from non-volatile byproducts. LC-MS provides molecular weight confirmation and is highly sensitive for impurity profiling.[8]
References
Efficient preparation of (R)-3-hydroxypentanenitrile with high enantiomeric excess by enzymatic reduction with subsequent enhancement of the optical purity by lipase-catalyzed ester hydrolysis. PubMed. Available at: [Link]
Supplementary Information Transition-metal-catalyst-free reaction of amides and acetonitriles: Synthesis of ß-ketonitriles. Rsc.org. Available at: [Link]
Reduced-Pressure Distillation Process. ChemEd X. Available at: [Link]
Claisen-Schmidt condensation: an interdisciplinary journey in the organic synthesis laboratory. ChemRxiv. Available at: [Link]
Distillation under reduced pressure. Kiriyama Glass Works Co. Available at: [Link]
Synthesis of 3-Oxo-3-phenylpropanenitrile derivatives 13 and 15. ResearchGate. Available at: [Link]
23.7: The Claisen Condensation Reaction. Chemistry LibreTexts. Available at: [Link]
Claisen Condensation and Dieckmann Condensation. Master Organic Chemistry. Available at: [Link]
NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. ACS Publications. Available at: [Link]
High-Performance Chromatographic Characterization of Surface Chemical Heterogeneities of Fluorescent Organic. ACS Publications. Available at: [Link]
Two-step Ion-exchange chromatographic purification combined with reversed-phase chromatography to isolate C-peptide for mass spectrometric analysis. PubMed. Available at: [Link]
Analysis of Gas Chromatography–triple Quadrupole Mass Spectrometry Retention Times for Pesticide Multi-residue Extraction in T. Available at: [Link]
Chromatography-Based C1q Purification Protocol. Creative Biolabs. Available at: [Link]
Optimization of Cation Exchange Chromatography Purification of a Small Peptide: An Industrial and Practical Approach. ScholarWorks at WMU. Available at: [Link]
Rapid and Efficient GC-MS Method for the Multiresidue Analysis of Contaminants from Recycled Polyethylene and Polypropylene. MDPI. Available at: [Link]
3-(3-Bromophenyl)-3-oxopropanenitrile. PubChem. Available at: [Link]
Phase transfer catalyst in grindstone synthesis of 3-oxopropanenitrile: One pot synthesis of polysubstituted amino thiophenes. ResearchGate. Available at: [Link]
3-Cyclopropyl-3-oxopropanenitrile. PubChem. Available at: [Link]
Production and separation of 3-hydroxypropionic acid. Google Patents.
Technical Support Center: Chemical Stability of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile in Solution
Welcome to the technical support guide for 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile (CAS 379726-07-5). This document is designed for researchers, scientists, and drug development professionals to provide...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support guide for 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile (CAS 379726-07-5). This document is designed for researchers, scientists, and drug development professionals to provide a comprehensive understanding of the chemical stability of this compound. Ensuring the stability of your experimental compounds is paramount for generating reproducible and reliable data. This guide offers insights into potential degradation pathways, best practices for handling and storage, and systematic troubleshooting for common stability-related issues.
Part 1: Frequently Asked Questions (FAQs)
This section addresses the most common initial questions regarding the stability of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile.
Q1: What are the primary structural features of this molecule that influence its stability?
A: The chemical stability of this compound is governed by two key structural motifs:
N-(2-Fluorophenyl)piperazine moiety: The piperazine ring contains two nitrogen atoms which are basic and susceptible to oxidation.[1][2] The N-aryl substitution can influence the reactivity of these nitrogens.
β-Keto-α-cyano-amide system (-C(=O)CH(CN)C(=O)N-): This is a highly functionalized and reactive part of the molecule. The amide bond and the nitrile group are both susceptible to hydrolysis, particularly under acidic or basic conditions.[3][4]
Q2: What are the most likely degradation pathways for this compound in solution?
A: Based on its structure, the compound is primarily susceptible to hydrolysis and, to a lesser extent, oxidation.
Hydrolysis: This is the most significant degradation pathway in aqueous solutions. It can occur at two primary sites:
Nitrile Group: The nitrile (-C≡N) can hydrolyze, first to an amide (-C(=O)NH2) and subsequently to a carboxylic acid (-C(=O)OH).[4] This process is catalyzed by both acid and base.
Amide Bond: The amide linkage between the piperazine ring and the oxopropanenitrile moiety can be cleaved through hydrolysis, breaking the molecule into two fragments: 4-(2-fluorophenyl)piperazine and a malononitrile derivative.[3]
Oxidation: The tertiary nitrogen atoms of the piperazine ring can be oxidized, especially in the presence of oxidizing agents or prolonged exposure to atmospheric oxygen, potentially forming N-oxides.[2][5]
Q3: What are the recommended storage conditions for this compound?
A: Proper storage is critical to maintain the integrity of the compound.
Solid Form: Store in a tightly sealed container in a cool, dry, and dark place.[6][7] The use of a desiccator is recommended as piperazine compounds can be hygroscopic.[6]
Stock Solutions (in anhydrous organic solvents like DMSO or DMF): Prepare concentrated stock solutions and store them at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.
Aqueous/Working Solutions: It is strongly recommended to prepare these solutions fresh for each experiment.[6] Avoid storing the compound in aqueous buffers for extended periods, especially at room temperature or 37°C.
Part 2: Troubleshooting Guide for Experimental Issues
This section provides solutions to common problems encountered during experiments that may be related to compound instability.
Q: My assay results show a time-dependent loss of compound activity, especially in multi-day cell-based experiments. What is happening?
A: This is a classic sign of compound degradation in the aqueous assay medium. The physiological conditions of most cell culture media (pH ~7.4, 37°C) are conducive to slow hydrolysis of the amide and/or nitrile functionalities.
Causality: Over hours or days at 37°C, a significant portion of the parent compound can degrade, leading to a lower effective concentration and thus, a perceived loss of potency or efficacy.
Troubleshooting Steps:
Confirm Instability: Perform a simple stability test. Incubate the compound in your specific cell culture medium at 37°C. Take samples at different time points (e.g., 0, 2, 6, 12, 24 hours) and analyze them by HPLC or LC-MS to quantify the remaining parent compound.
Mitigation Strategy: Prepare fresh working solutions from a frozen, non-aqueous stock solution immediately before each experiment or media change. If the experiment is long, you may need to replenish the compound by replacing the medium at regular intervals.
Q: I am observing new, unidentified peaks in my HPLC/LC-MS analysis of an older sample. Could these be degradation products?
A: Yes, this is highly likely. The appearance of new peaks that grow over time is a clear indication of degradation.
Causality: Under stress conditions (pH, temperature, light), the parent compound breaks down into one or more new chemical entities.[8][9]
Identification of Degradants: You can tentatively identify these products by their mass-to-charge ratio (m/z) in LC-MS. The table below summarizes the expected mass changes for the most probable degradation pathways.
Degradation Pathway
Potential Product Structure
Expected Mass Change (from Parent)
Causative Condition
Nitrile Hydrolysis (to Amide)
Forms a primary amide at the terminus
+18.01 Da
Acid/Base
Nitrile Hydrolysis (to Acid)
Forms a carboxylic acid at the terminus
+17.00 Da (from the primary amide)
Acid/Base
Amide Bond Cleavage
Splits into two fragments
N/A (Fragmentation)
Strong Acid/Base
Piperazine Oxidation
Forms an N-oxide on a piperazine nitrogen
+16.00 Da
Oxidizing agents
Q: How can I develop a stability-indicating analytical method for this compound?
A: A stability-indicating method is one that can accurately quantify the active pharmaceutical ingredient (API) without interference from its degradation products, impurities, or excipients.[8] Forced degradation studies are essential for developing such methods.[10][11]
Causality: You must first intentionally degrade the compound to generate its potential degradation products. Then, you develop a chromatographic method (typically HPLC) that can separate the parent peak from all the newly formed degradant peaks.
Workflow:
Perform Forced Degradation: Subject the compound to the stress conditions outlined in the protocol in Part 3.
Method Development: Use the resulting degraded samples to develop an HPLC method. A good starting point is a C18 reversed-phase column with a gradient elution of water/acetonitrile containing a modifier like formic acid or trifluoroacetic acid.
Method Validation: Ensure your method has sufficient resolution between the parent peak and all major degradation peaks. Validate the method according to relevant guidelines (e.g., ICH Q2(R1)) for parameters like specificity, linearity, accuracy, and precision.
Part 3: Experimental Protocols and Data
Protocol 1: Forced Degradation Study
This protocol is designed to intentionally degrade the compound to identify potential degradation products and pathways, which is a critical step in developing a stability-indicating analytical method.[6][9]
1. Preparation of Stock Solution:
Prepare a 1 mg/mL stock solution of the compound in a 50:50 mixture of acetonitrile and water.
2. Stress Conditions:
For each condition, mix 1 mL of the stock solution with 1 mL of the stressor solution in a sealed vial. Include a control sample (1 mL stock + 1 mL water).
Acid Hydrolysis: 0.2 M HCl. Incubate at 60°C for 24 hours.
Base Hydrolysis: 0.2 M NaOH. Keep at room temperature for 4 hours.
Oxidative Degradation: 6% H₂O₂. Keep at room temperature for 24 hours.
Thermal Degradation: Use the control sample and heat at 80°C for 48 hours.
Photolytic Degradation: Expose the control sample to light providing an overall illumination of not less than 1.2 million lux hours and near-UV energy of not less than 200 watt-hours/square meter.
3. Sample Analysis:
At the end of the incubation period, cool the samples to room temperature.
Neutralize the acid and base hydrolysis samples with an equimolar amount of NaOH and HCl, respectively.
Dilute all samples to an appropriate concentration (e.g., 100 µg/mL) with the mobile phase.
Analyze by a suitable HPLC-UV or LC-MS method.[12][13] Compare the chromatograms of the stressed samples to the control to identify degradation peaks.
Data Summary: Recommended Storage Conditions
Form
Solvent/State
Temperature
Duration
Notes
Solid
Crystalline Powder
2-8°C
Long-term
Store in a desiccator, protected from light.[1][14]
Caption: Predicted degradation pathways for the target compound.
Diagram 2: Workflow for a Solution Stability Study
Caption: Standard workflow for assessing compound stability in solution.
References
Google Patents. US20070142661A1 - Process for preparing beta-keto nitriles and salts thereof.
Loba Chemie. PIPERAZINE ANHYDROUS FOR SYNTHESIS Safety Data Sheet. Available from: [Link]
Nelson, W. E., & Cretcher, L. H. (1930). Reactions of β-Keto-nitriles with Hydrogen. Journal of the American Chemical Society, 52(8), 3409-3412. Available from: [Link]
Thomas, L. (2019). Stability Testing for Small-Molecule Clinical Trial Materials. Pharmaceutical Technology, 43(10). Available from: [Link]
Tarsa, M., Starek, M., Dąbrowska, M., Baran, M., Czarny, A., & Cegła, M. (2019). The Stability Study of a Novel Phenylpiperazine Derivative. Modern Organic Chemistry Research, 4(1), 1-10. Available from: [Link]
Blessy, M., Patel, R. D., Prajapati, P. N., & Agrawal, Y. K. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 4(3), 159-165. Available from: [Link]
Tarsa, M., et al. (2019). The Stability Study of a Novel Phenylpiperazine Derivative. ResearchGate. Available from: [Link]
Separation Science. (2025). Analytical Techniques In Stability Testing. Available from: [Link]
International Council for Harmonisation. (2003). ICH Q1A(R2): Stability Testing of New Drug Substances and Products. Available from: [Link]
Caccia, S. (2007). N-dealkylation of arylpiperazine derivatives: disposition and metabolism of the 1-aryl-piperazines formed. Current drug metabolism, 8(6), 545-557. Available from: [Link]
ResearchGate. (2022). Analytical Techniques for the Assessment of Drug Stability. Available from: [Link]
Synthetic Strategy toward γ-Keto Nitriles and Their Biocatalytic Conversion to Asymmetric γ-Lactones. (2017). The Journal of Organic Chemistry. Available from: [Link]
Chemistry LibreTexts. (2020). 21.5: Hydrolysis of nitriles. Available from: [Link]
Freeman, S. (2009). Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture. The University of Texas at Austin. Available from: [Link]
Google Patents. EP1316546A1 - Process for the preparation of beta-ketonitriles.
Caccia, S. (2007). N-Dealkylation of Arylpiperazine Derivatives: Disposition and Metabolism of the 1-Aryl-Piperazines Formed. ResearchGate. Available from: [Link]
Amanote Research. (2019). The Stability Study of a Novel Phenylpiperazine Derivative. Available from: [Link]
NextSDS. 3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile Chemical Substance Information. Available from: [Link]
Chen, J., et al. (2025). Synthesis, bioactivity, and molecular docking studies: novel arylpiperazine derivatives as potential new-resistant AR antagonists. Frontiers in Chemistry. Available from: [Link]
Bhaskar, R., et al. (2020). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. Journal of Drug Delivery and Therapeutics. Available from: [Link]
Blessy, M., et al. (2013). Development of forced degradation and stability indicating studies of drugs—A review. CORE. Available from: [Link]
Chemspace. 3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile. Available from: [Link]
PubChemLite. 3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile (C13H14FN3O). Available from: [Link]
Repository Home. Oxidative degradation of piperazine in the absorption of carbon dioxide. Available from: [Link]
PubChem. 3-[(4-fluorobenzoyl)amino]-4-[4-(2-methylphenyl)piperazin-1-yl]-N-[3-(2-oxopyrrolidin-1-yl)propyl]benzamide. Available from: [Link]
NextSDS. 3-[4-(4-NITROPHENYL)PIPERAZIN-1-YL]-3-OXOPROPANENITRILE. Available from: [Link]
Minimizing byproducts in the synthesis of 2-fluorophenylpiperazine derivatives
Welcome to the Technical Support Center for Advanced Organic Synthesis . This portal is specifically designed for researchers, medicinal chemists, and drug development professionals working with 2-fluorophenylpiperazine...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Advanced Organic Synthesis . This portal is specifically designed for researchers, medicinal chemists, and drug development professionals working with 2-fluorophenylpiperazine derivatives—a privileged scaffold frequently utilized in the development of CNS-active therapeutics, such as 5-HT1A and D2 receptor ligands[1].
The most pervasive issue in the synthesis of 1-(2-fluorophenyl)piperazine is the competitive formation of the over-arylated byproduct, N,N'-bis(2-fluorophenyl)piperazine[2]. This guide provides mechanistic insights, troubleshooting logic, and field-proven, self-validating protocols to suppress this byproduct.
Mechanistic Overview & Pathway Divergence
Piperazine possesses two equivalent secondary amines. When the first amine reacts with an aryl halide, the resulting monoarylated intermediate remains highly nucleophilic. Depending on the synthetic route chosen—Nucleophilic Aromatic Substitution (SNAr) or Buchwald-Hartwig Cross-Coupling (BHCC)—different strategies must be employed to prevent the second amine from reacting.
Reaction pathways for piperazine arylation highlighting byproduct divergence.
Troubleshooting & FAQs
Q1: I am using an SNAr approach (1,2-difluorobenzene + piperazine). Why am I getting >20% bis-arylation, and how do I stop it?Root Cause: In SNAr, the monoarylated product (1-(2-fluorophenyl)piperazine) retains a highly nucleophilic secondary amine[2]. Furthermore, this monoarylated intermediate is significantly more soluble in the organic phase than unsubstituted piperazine, increasing its local concentration and favoring the second substitution step.
Solution:
Statistical Control: Shift the reaction kinetics by using a massive excess of piperazine (8–10 equivalents). This ensures that unreacted piperazine vastly outnumbers the monoarylated intermediate, statistically driving the reaction toward monoarylation.
Protecting Group Strategy: If using excess piperazine is economically or practically unviable, utilize mono-Boc-piperazine. This physically blocks the second nitrogen, guaranteeing 100% monoarylation, though it requires a subsequent TFA deprotection step.
Q2: I switched to a Buchwald-Hartwig amination (1-bromo-2-fluorobenzene + piperazine) but still see bis-arylation. What is going wrong?Root Cause: The Buchwald-Hartwig catalytic cycle involves oxidative addition, amine coordination, deprotonation, and reductive elimination. If you are using standard, unhindered bidentate ligands (like BINAP or dppf), the palladium center remains sterically accessible. This allows the newly formed monoarylated piperazine to re-coordinate to the Pd(II) complex, initiating a second catalytic cycle[3].
Solution: Switch to bulky, electron-rich dialkylbiaryl phosphine ligands such as RuPhos or BrettPhos [4]. These ligands create a highly sterically demanding pocket around the palladium center. While the relatively small unsubstituted piperazine can coordinate, the bulky 1-(2-fluorophenyl)piperazine cannot easily re-coordinate, effectively shutting down the bis-arylation pathway[5].
Q3: How does the choice of base affect byproduct formation in the Buchwald-Hartwig route?Root Cause: Strong bases like NaOtBu can lead to undesired side reactions, including the dehalogenation of the aryl halide or the degradation of sensitive functional groups. The base must be strong enough to deprotonate the Pd-amine complex but mild enough to preserve the C-F bond[6].
Solution: For fluorinated aryl bromides, utilizing a weaker base such as Cs₂CO₃ in combination with RuPhos/Pd₂(dba)₃ in a polar aprotic solvent provides a milder environment that preserves the substrate while efficiently driving the C-N coupling[6].
Troubleshooting logic tree for mitigating bis-arylation in piperazine synthesis.
Experimental Protocols (Self-Validating Systems)
To ensure high scientific integrity, the following protocols incorporate self-validating purification steps based on the fundamental physicochemical properties of the molecules.
Protocol A: Direct SNAr Monoarylation (Statistical Control)
Causality Focus: Maximizing the molar ratio of nucleophile to electrophile, followed by an acid-base extraction that leverages pKa differentials to separate the monoarylated product from any trace bis-arylated byproduct.
Reaction Setup: Dissolve anhydrous piperazine (85.1 g, 988 mmol, 10.0 eq) in anhydrous DMSO (200 mL) under a nitrogen atmosphere and heat to 90 °C.
Controlled Addition: Add 1,2-difluorobenzene (11.3 g, 98.8 mmol, 1.0 eq) dropwise via a syringe pump over 2 hours.
Causality: Dropwise addition keeps the steady-state concentration of the electrophile extremely low, ensuring the electrophile is constantly surrounded by a massive excess of unsubstituted piperazine.
Monitoring: Stir for 16 hours at 90 °C. Monitor by UPLC-MS until the 1,2-difluorobenzene is fully consumed.
Self-Validating Workup:
Cool the mixture to room temperature and dilute with EtOAc (500 mL) and distilled water (500 mL).
Extract the organic layer with 1M HCl (3 x 150 mL) .
Causality: The desired monoarylated product has a free secondary aliphatic amine (pKa ~9.0) and will readily protonate, migrating into the aqueous layer. The bis-arylated byproduct has two electron-withdrawing fluorophenyl groups, drastically lowering its basicity; it will remain in the EtOAc layer along with unreacted starting material.
Isolation: Basify the combined aqueous acidic layers with 5M NaOH to pH >12. Extract the liberated free base with DCM (3 x 200 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield pure 1-(2-fluorophenyl)piperazine[7].
Causality Focus: Utilizing the steric bulk of the RuPhos ligand to physically block the second arylation step, allowing for a near-equimolar ratio of reagents[4][5].
Catalyst Preparation: In a nitrogen-filled glovebox, charge an oven-dried Schlenk flask with Pd₂(dba)₃ (1.0 mol%), RuPhos (2.2 mol%), Cs₂CO₃ (1.4 eq), and piperazine (1.5 eq).
Causality: Only a slight excess of piperazine is required because the catalyst's steric environment dictates the selectivity, not the reaction statistics.
Solvent & Substrate: Add anhydrous 1,4-dioxane (to reach 0.2 M) and 1-bromo-2-fluorobenzene (1.0 eq).
Reaction: Seal the flask, remove it from the glovebox, and heat at 85 °C for 12 hours under vigorous stirring.
Workup: Cool to room temperature and filter the crude mixture through a pad of Celite (eluting with EtOAc) to remove the palladium catalyst and inorganic salts. Perform the identical 1M HCl acid-base extraction described in Protocol A to guarantee the removal of any trace bis-arylation impurities.
Quantitative Data & Method Comparison
The following table summarizes the expected outcomes and operational parameters for the primary synthetic strategies used to generate 2-fluorophenylpiperazine derivatives.
Synthesis Method
Reagent Ratio (ArX : Pip)
Primary Catalyst / Ligand
Typical Yield (Mono)
Typical Bis-arylation %
Scalability & Cost Profile
SNAr (Standard)
1 : 1.2
None (Heat, Base)
45 - 55%
25 - 35%
Poor; requires difficult chromatography.
SNAr (Excess Pip)
1 : 10
None (Heat, Base)
75 - 85%
< 5%
Excellent; low cost, but low atom economy.
SNAr (Boc-Pip)
1 : 1.1
None (Heat, Base)
80 - 90% (over 2 steps)
0% (Physically blocked)
Good; higher reagent cost, requires deprotection.
BHCC (BINAP)
1 : 1.5
Pd₂(dba)₃ / BINAP
50 - 60%
15 - 25%
Moderate; poor selectivity for monoarylation.
BHCC (RuPhos)
1 : 1.5
Pd₂(dba)₃ / RuPhos
85 - 95%
< 2%
Excellent; high selectivity, higher catalyst cost.
References
Nickel-catalysed selective N-arylation or N,N′-diarylation of secondary diamines
Source: Academia.edu
URL:[Link]
WO1996021648A1 - New piperazine derivatives and methods for the preparation thereof
Source: Google Patents
URL
Kiloscale Buchwald–Hartwig Amination: Optimized Coupling
Source: ACS Organic Process Research & Development
URL:[Link]
Role of the Base in Buchwald–Hartwig Amination
Source: The Journal of Organic Chemistry
URL:[Link]
PALLADIUM-PEPPSI-IPENTCl; A USEFUL CATALYST
Source: YorkSpace
URL:[Link]
BippyPhos: A Single Ligand With Unprecedented Scope in the Buchwald-Hartwig Amination
Source: ResearchGate
URL:[Link]
Piperazine skeleton in the structural modification of natural products: a review
Source: PMC / NIH
URL:[Link]
Technical Support Center: Optimizing Coupling Reactions for 1-(2-Fluorophenyl)piperazine
Welcome to the technical support center for optimizing coupling reactions involving 1-(2-fluorophenyl)piperazine. This guide is designed for researchers, scientists, and drug development professionals to navigate the com...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for optimizing coupling reactions involving 1-(2-fluorophenyl)piperazine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of C-N bond formation with this versatile building block. Here, we address common challenges and provide in-depth, field-proven insights to enhance your experimental success.
Section 1: Troubleshooting Guide
This section provides a systematic approach to diagnosing and resolving common issues encountered during the coupling of 1-(2-fluorophenyl)piperazine.
Issue 1: Low to No Product Yield
A common frustration in cross-coupling reactions is a disappointingly low yield of the desired N-arylated product. This can stem from several factors, from reagent quality to suboptimal reaction parameters.
Question: My Buchwald-Hartwig amination of 1-(2-fluorophenyl)piperazine with an aryl halide is giving me very low yield. What are the likely causes and how can I improve it?
Answer: Low yield in Buchwald-Hartwig aminations is a multifaceted problem. Let's break down the potential culprits and their solutions.
Root Cause Analysis and Optimization Strategies:
Potential Cause
Explanation
Troubleshooting & Optimization Steps
Catalyst Inactivity/Decomposition
The active Pd(0) species is susceptible to oxidation if not handled under inert conditions. The choice of palladium source and ligand is also critical for catalyst stability and activity.[1][2][3]
1. Ensure a Strictly Inert Atmosphere: Use anhydrous, degassed solvents.[4] Purge the reaction vessel thoroughly with an inert gas like argon or nitrogen.[4] 2. Select an Appropriate Palladium Pre-catalyst: Modern palladacycle pre-catalysts (e.g., G3 or G4) often provide more consistent results than traditional sources like Pd(OAc)₂ by more efficiently generating the active LPd(0) catalyst.[1][2] 3. Optimize the Ligand: For secondary amines like 1-(2-fluorophenyl)piperazine, bulky, electron-rich phosphine ligands such as RuPhos or BrettPhos are often effective.[1][2] The ortho-fluoro substituent on the phenylpiperazine can influence the required ligand sterics.
Inappropriate Base Selection
The base is crucial for deprotonating the piperazine nitrogen, but an incorrect choice can lead to side reactions or poor reactivity.[1]
1. Use a Strong, Non-Nucleophilic Base: Sodium tert-butoxide (NaOtBu) and potassium tert-butoxide (KOtBu) are common choices.[4][5] 2. Consider Weaker Bases for Sensitive Substrates: If your aryl halide has base-sensitive functional groups, weaker bases like Cs₂CO₃ or K₃PO₄ may be necessary, often requiring higher reaction temperatures.[1]
Poor Substrate Reactivity
The nature of the aryl halide significantly impacts reactivity. Aryl chlorides are generally less reactive than bromides or iodides.[1] Steric hindrance around the coupling site can also impede the reaction.
1. Change the Halide: If possible, using the corresponding aryl bromide or iodide instead of a chloride can dramatically improve yields.[1] 2. Adjust for Steric Hindrance: For sterically demanding substrates, more specialized and bulkier ligands may be required to facilitate the coupling.[6]
Presence of Water or Oxygen
Both water and oxygen can poison the palladium catalyst, leading to deactivation and reduced yields.[4]
1. Use Anhydrous Reagents and Solvents: Ensure all reagents are dry and solvents are of anhydrous grade.[4] 2. Degas the Reaction Mixture: Subject the solvent and reaction mixture to several freeze-pump-thaw cycles or sparge with an inert gas.[4]
Issue 2: Formation of Side Products
The appearance of unexpected products can complicate purification and significantly lower the yield of your target molecule. Understanding the common side reactions is the first step toward mitigating them.
Question: I am observing significant hydrodehalogenation of my aryl halide starting material and some homocoupling byproducts. How can I minimize these side reactions?
Answer: Hydrodehalogenation (reduction of the aryl halide to the corresponding arene) and homocoupling are common side reactions in palladium-catalyzed cross-couplings.[1] Their formation is often indicative of a catalytic cycle that is not operating optimally.
Strategies to Minimize Side Product Formation:
Side Product
Plausible Cause
Mitigation Strategies
Hydrodehalogenation
This side reaction can be promoted by certain catalyst systems and reaction conditions, particularly at higher temperatures.[7]
1. Optimize Ligand and Base: The choice of ligand and base can influence the competition between the desired reductive elimination and undesired pathways.[7] Experiment with different combinations. 2. Lower the Reaction Temperature: Higher temperatures can sometimes favor hydrodehalogenation.[7] Try running the reaction at a lower temperature for a longer duration.
Homocoupling (Biaryl Formation)
Dimerization of the aryl halide can occur, especially at high catalyst loadings or temperatures.[1]
1. Reduce Catalyst Loading: Use the minimum effective amount of palladium catalyst. 2. Optimize Temperature: Avoid excessively high temperatures, which can promote homocoupling.
Bis-arylation of Piperazine
If piperazine itself is used as the starting material, or if the mono-substituted product is further arylated.
1. Control Stoichiometry: Use a slight excess of the piperazine derivative relative to the aryl halide. 2. Protecting Group Strategy: For piperazine, using a mono-protected derivative like N-Boc-piperazine ensures selective mono-arylation. The Boc group can be subsequently removed.[8]
Issue 3: Difficulty in Product Purification
Even with a successful reaction, isolating the pure product can be a challenge, especially if it co-elutes with starting materials or byproducts.
Question: My crude product is difficult to purify by column chromatography. Are there alternative purification strategies for N-arylpiperazines?
Answer: Purification of N-arylpiperazines can indeed be challenging due to their basic nature. Here are some effective strategies:
Acid-Base Extraction: Since your product is a basic amine, an acid wash during the workup can be highly effective. Dissolve the crude mixture in an organic solvent (e.g., ethyl acetate) and wash with a dilute aqueous acid solution (e.g., 1M HCl). This will protonate your product, moving it into the aqueous layer and leaving non-basic impurities behind in the organic layer. You can then basify the aqueous layer and extract your purified product back into an organic solvent.[5]
Recrystallization: If your product is a solid, recrystallization is an excellent purification technique.[9] Experiment with different solvent systems to find one in which your product has high solubility at elevated temperatures and low solubility at room temperature or below.
Optimize Chromatography: If column chromatography is necessary, consider using a different stationary phase or a modified mobile phase. For basic compounds, adding a small amount of a volatile base like triethylamine to the eluent can improve peak shape and separation.
Section 2: Frequently Asked Questions (FAQs)
This section addresses broader questions related to the synthesis and handling of 1-(2-fluorophenyl)piperazine and its derivatives.
Q1: What are the most common methods for the N-arylation of 1-(2-fluorophenyl)piperazine?
The most prevalent and versatile methods for forming the C-N bond between an aryl group and 1-(2-fluorophenyl)piperazine are palladium-catalyzed cross-coupling reactions, particularly the Buchwald-Hartwig amination.[10] Other notable methods include the copper-catalyzed Ullmann coupling and nucleophilic aromatic substitution (SNAr) if the aryl halide is sufficiently electron-deficient.[10]
Q2: How does the ortho-fluoro substituent on the phenyl ring of 1-(2-fluorophenyl)piperazine affect its reactivity in coupling reactions?
The ortho-fluoro group can have both electronic and steric effects. Electronically, fluorine is an electron-withdrawing group, which can slightly decrease the nucleophilicity of the piperazine nitrogens. Sterically, its presence can influence the choice of catalyst and ligand, sometimes requiring bulkier ligands to achieve efficient coupling.
Q3: Are there any specific safety precautions I should take when working with 1-(2-fluorophenyl)piperazine and the reagents for coupling reactions?
Yes, standard laboratory safety practices should be strictly followed. This includes:
Working in a well-ventilated fume hood.
Wearing appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.
Handling palladium catalysts and phosphine ligands, which can be air-sensitive and toxic, under an inert atmosphere.[11]
Being cautious with strong bases like NaOtBu, which are corrosive and moisture-sensitive.[4]
Q4: I need to synthesize an unsymmetrically N,N'-disubstituted piperazine. What is the best strategy?
For unsymmetrical N,N'-disubstituted piperazines, a sequential functionalization approach is necessary.[8] A common and effective strategy involves:
Mono-protection: Protect one of the piperazine nitrogens with a suitable protecting group, such as a tert-butoxycarbonyl (Boc) group.[8]
First Functionalization: Couple the unprotected nitrogen with your first substituent (e.g., the 2-fluorophenyl group).
Deprotection: Remove the protecting group under appropriate conditions (e.g., acid-catalyzed removal of the Boc group).[8]
Second Functionalization: Couple the newly freed nitrogen with your second, different substituent.
Section 3: Experimental Protocols and Visualizations
Generalized Protocol for Buchwald-Hartwig Amination
This protocol provides a starting point for the coupling of 1-(2-fluorophenyl)piperazine with an aryl bromide. Optimization will likely be required for specific substrates.
Reaction Setup: In a glovebox or under a stream of inert gas, add the aryl bromide, palladium pre-catalyst, and sodium tert-butoxide to the oven-dried reaction vial.[1]
Inert Atmosphere: Seal the vial with a septum cap and, if not in a glovebox, purge with argon or nitrogen for 5-10 minutes.[4]
Reagent Addition: Add the anhydrous, degassed toluene via syringe, followed by the 1-(2-fluorophenyl)piperazine.
Reaction: Place the vial in a preheated heating block or oil bath at 100 °C and stir for 12-24 hours.
Monitoring: Monitor the reaction progress by TLC or LC-MS.
Workup: Once the reaction is complete, cool the vial to room temperature. Quench the reaction by carefully adding water. Extract the aqueous layer three times with an organic solvent such as ethyl acetate. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.[4]
Purification: Filter the mixture and concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography or another suitable method.
Visualizing the Buchwald-Hartwig Catalytic Cycle
The following diagram illustrates the key steps in the Buchwald-Hartwig amination catalytic cycle.
Caption: Catalytic cycle for the Buchwald-Hartwig amination.
Troubleshooting Workflow
This flowchart provides a logical sequence for troubleshooting common issues in your coupling reaction.
Caption: A workflow for troubleshooting low yield.
References
Pd Catalyzed N1/N4 Arylation of Piperazine for Synthesis of Drugs, Biological and Pharmaceutical Targets: An Overview of Buchwald Hartwig Amination Reaction of Piperazine in Drug Synthesis. ResearchGate. (2025, December 11). [Link]
Opportunities and challenges for direct C–H functionalization of piperazines. Beilstein Journal of Organic Chemistry. (2016, April 13). [Link]
4-[18F]Fluorophenylpiperazines by Improved Hartwig-Buchwald N-Arylation of 4-[18F]fluoroiodobenzene, Formed via Hypervalent λ3-Iodane Precursors: Application to Build-Up of the Dopamine D4 Ligand [18F]FAUC 316. PMC. [Link]
Optimisation of a key cross-coupling reaction towards the synthesis of a promising antileishmanial compound. PMC. [Link]
Novel sulfamethoxazole and 1-(2-fluorophenyl) piperazine derivatives as potential apoptotic and antiproliferative agents by inhibition of BCL2; design, synthesis, biological evaluation, and docking studies. PMC. (2024, October 15). [Link]
Photocatalysis and Kinetic Resolution by Lithiation to Give Enantioenriched 2-Arylpiperazines. ACS Publications. (2023, February 3). [Link]
Site-Selective C–H Alkylation of Piperazine Substrates via Organic Photoredox Catalysis. ACS Publications. (2020, January 6). [Link]
Catalytic pathways for N-arylation of benzimidazoles: A comprehensive review. ResearchGate. (2026, March 5). [Link]
Condition Optimization for Buchwald-Hartwig Reactions. YouTube. (2025, January 3). [Link]
Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. PMC. [Link]
Suzuki-Miyaura cross-coupling reactions in water using in situ generated palladium(Ⅱ)-phosphazane complexes. ScienceDirect. [Link]
Unification of Ullmann and Kharasch coupling: acid promoted CuI catalysed C–N coupling protocols under ligand, base and solvent free conditions. Royal Society of Chemistry. [Link]
Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. PMC. [Link]
Second-generation piperazine derivatives as promising radiation countermeasures. PMC. [Link]
Oxidative Palladium(II) Catalysis: A Highly Efficient and Chemoselective Cross-Coupling Method for Carbon-Carbon Bond Formation under Base-Free and Nitrogenous-Ligand Conditions. PMC. [Link]
Suzuki-Miyaura Coupling. Chemistry LibreTexts. (2024, October 10). [Link]
Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites. ResearchGate. [Link]
Organogermanes : synthesis and their application as orthogonal cross-coupling. RWTH Publications. (2022, May 13). [Link]
Troubleshooting a C–N Coupling Reaction. Reddit. (2026, January 26). [Link]
Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. (2026, January 19). [Link]
Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. MDPI. (2023, December 21). [Link]
The Evolution of Pd0/PdII-Catalyzed Aromatic Fluorination. PMC. [Link]
Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. [Link]
Recent Applications of Palladium-Catalyzed Coupling Reactions in the Pharmaceutical, Agrochemical, and Fine Chemical Industries. ResearchGate. [Link]
Purification of piperazine.
Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies. PMC. [Link]
Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as Nα-deprotection reagent. ResearchGate. (2025, August 7). [Link]
Aryl fluorosulfates: powerful and versatile partners in cross-coupling reactions. PMC. (2023, May 3). [Link]
Predicting reaction performance in C–N cross-coupling using machine learning. The Doyle Group - Princeton University. (2018, April 13). [Link]
Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. ResearchGate. [Link]
Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as Nα-deprotection reagent. Semantic Scholar. [Link]
Fluoride-Promoted Cross-Coupling of Chloro(mono-, di-, or triphenyl)germanes with Aryl Halides in "Moist" Toluene. Multiple Transfer of the Phenyl Group from Organogermane Substrates and Comparison of the Coupling Efficiencies of Chloro(phenyl)germanes with their Corresponding Stannane and Silane Counterparts. PMC. (2010, November 10). [Link]
Aryl fluorosulfates: powerful and versatile partners in cross-coupling reactions. Europe PMC. [Link]
Identifying degradation products of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile
Technical Support Center: 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile A Guide to Identifying and Characterizing Degradation Products Welcome to the technical support center for 3-[4-(2-Fluorophenyl)piperazin...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile
A Guide to Identifying and Characterizing Degradation Products
Welcome to the technical support center for 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of its stability and degradation. As Senior Application Scientists, we provide not just protocols, but the underlying rationale to empower you to make informed decisions during your experiments. Understanding the stability of a compound is paramount for ensuring the quality, safety, and efficacy of pharmaceutical products.[1]
Frequently Asked Questions (FAQs)
Q1: What are the key structural features of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile that influence its stability?
Answer: The stability of this molecule is governed by the interplay of its four primary functional groups. Understanding their individual susceptibilities is the first step in predicting degradation pathways.
Tertiary Amide: The amide bond connecting the piperazine ring to the oxopropanenitrile moiety is a potential site for hydrolysis, especially under strong acidic or basic conditions.[2]
Nitrile Group: The cyano (-C≡N) group is susceptible to hydrolysis, which can convert it first to an amide and subsequently to a carboxylic acid.[3] This reaction is also typically catalyzed by acid or base.
Piperazine Ring: The two nitrogen atoms in the piperazine ring are nucleophilic and can be sites of oxidation.[4][5] The carbon atoms adjacent to the nitrogens (α-carbons) are also susceptible to oxidative cleavage.
2-Fluorophenyl Group: While generally stable, the aromatic ring can undergo photodegradation upon exposure to high-energy light. The fluorine substituent can influence the electronic properties of the ring, potentially affecting its reactivity.[6]
Q2: What are the most probable degradation pathways for this compound?
Answer: Based on the functional groups, the primary degradation pathways are hydrolysis and oxidation. Photodegradation is also a possibility that must be investigated as per ICH guidelines.[2]
Hydrolytic Degradation: This is the most anticipated pathway.
Pathway H1 (Nitrile Hydrolysis): The nitrile group can hydrolyze to form 3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropanamide. With further hydrolysis, this can convert to 3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropanoic acid.
Pathway H2 (Amide Hydrolysis): The amide bond can cleave, leading to the formation of 1-(2-fluorophenyl)piperazine and 3-oxo-propanenitrile (or its subsequent degradation products).
Oxidative Degradation:
Pathway O1 (N-Oxidation): The tertiary nitrogen atoms of the piperazine ring can be oxidized to form N-oxides. This is a common metabolic and degradation pathway for piperazine-containing drugs.[5]
Pathway O2 (Ring Opening): More aggressive oxidation can lead to the opening of the piperazine ring. This often occurs via oxidation at the carbons alpha to the nitrogen atoms.[4][7]
The following diagram illustrates these predicted pathways.
Caption: Predicted degradation pathways for the target molecule.
Q3: How do I set up a forced degradation study to investigate these pathways?
Answer: A forced degradation or "stress testing" study is essential to intentionally degrade the sample to identify potential degradation products and validate the stability-indicating power of your analytical methods.[8][9] The goal is to achieve 5-20% degradation of the parent compound; conditions should be more severe than accelerated stability testing.[10]
The entire workflow is a systematic process designed to ensure that all likely degradation products are generated and identified.
Caption: General workflow for a forced degradation study.
Below is a summary of recommended starting conditions. You must optimize these based on your initial results to achieve the target degradation level.
Stress Condition
Reagent/Condition
Temperature
Duration
Rationale
Acid Hydrolysis
0.1 M to 1 M HCl
60 - 80 °C
2 - 24 hours
To promote hydrolysis of the amide and nitrile groups.[3]
Base Hydrolysis
0.1 M to 1 M NaOH
Room Temp - 60 °C
1 - 8 hours
Base-catalyzed hydrolysis is often faster than acid-catalyzed for these functional groups.[11]
Oxidation
3% - 30% H₂O₂
Room Temp
8 - 24 hours
To induce the formation of N-oxides and other oxidative degradants on the piperazine ring.[2]
Thermal
Dry Heat / Solution
80 - 100 °C
24 - 72 hours
To assess the intrinsic thermal stability of the molecule.
Photolytic
UV (254 nm) & Visible Light
Room Temp
Per ICH Q1B
To identify any light-sensitive liabilities, particularly of the aromatic ring.[2]
Troubleshooting Guide
Issue 1: I see multiple new peaks in my HPLC chromatogram after stress testing. How do I confirm they are degradation products?
Plausible Cause: The new peaks could be true degradation products, impurities from the stress reagent, or artifacts from the sample matrix.
Troubleshooting Steps:
Analyze a Blank: Inject a "blank" sample containing only the solvent and the stress agent (e.g., H₂O₂ in water) that has been subjected to the same conditions. This will identify any peaks not related to your compound.
Run the Control: Compare the stressed sample chromatogram to the unstressed control sample. Peaks present in the stressed sample but absent or significantly smaller in the control are likely degradation products.
Perform Peak Purity Analysis: Use a Photo Diode Array (PDA) detector to assess the spectral purity of the parent compound peak before and after stress. A decrease in peak purity indicates the presence of a co-eluting degradant.[12]
Check Mass Balance: The sum of the parent compound and all degradation products should ideally account for 95-105% of the initial concentration. A good mass balance provides confidence that all major degradants have been detected.
Issue 2: I'm not achieving the target 5-20% degradation. What should I do?
Plausible Cause: The applied stress conditions are too mild, or the compound is exceptionally stable under those specific conditions.
Troubleshooting Steps:
If Degradation is <5%: Increase the severity of the stress. You can incrementally increase the concentration of the stress agent (e.g., from 0.1 M HCl to 1 M HCl), raise the temperature, or extend the incubation time. Document each change systematically.
If Degradation is >20%: The conditions are too harsh and may be generating secondary or tertiary degradation products not relevant to normal storage.[10] Reduce the severity by decreasing concentration, temperature, or time. The goal is to characterize the primary, most likely degradants.
Issue 3: How can I propose a structure for an unknown degradation product?
Plausible Cause: You have detected a significant degradation product but need to identify its chemical structure.
Troubleshooting Steps: This requires a hyphenated technique, primarily Liquid Chromatography-Mass Spectrometry (LC-MS).[13]
Determine the Molecular Weight: Use high-resolution MS (HRMS) like TOF or Orbitrap to get an accurate mass of the degradant's molecular ion. This allows you to propose a molecular formula.
Calculate the Mass Shift: Compare the accurate mass of the degradant to the parent compound. The difference (delta mass) provides clues to the chemical transformation.
Perform MS/MS Fragmentation: Isolate the molecular ion of the degradant in the mass spectrometer and fragment it. Compare its fragmentation pattern to that of the parent compound. Shared fragments suggest which parts of the molecule remain intact, while new fragments point to the site of modification.
Potential Transformation
Change in Formula
Accurate Mass Shift (Da)
Nitrile to Amide
+H₂O
+18.0106
Nitrile to Carboxylic Acid
-N +O₂H
+17.0027
Amide to Carboxylic Acid
+O -NH
+14.9949
N-Oxidation
+O
+15.9949
Hydroxylation
+O
+15.9949
Experimental Protocol: Forced Oxidation Study
This protocol provides a detailed methodology for conducting a forced oxidation study.
Objective: To generate and identify oxidative degradation products of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile.
Stock Solution Preparation: Prepare a 1.0 mg/mL stock solution of the compound in a 50:50 mixture of acetonitrile and water.
Control Sample: Dilute the stock solution with the 50:50 acetonitrile:water mixture to a final concentration of 0.1 mg/mL. This is your time-zero and unstressed control.
Stress Sample Preparation:
a. In a suitable flask, add an aliquot of the stock solution.
b. Add a volume of 30% H₂O₂ to achieve a final H₂O₂ concentration of 3%.
c. Dilute with water to bring the final compound concentration to 0.1 mg/mL.
Incubation: Store the stress sample, protected from light, at room temperature.
Time-Point Sampling: Withdraw aliquots at predetermined time points (e.g., 2, 4, 8, 24 hours).
Analysis:
a. Directly inject the control and stressed samples into the LC-MS system.
b. Use a stability-indicating method (a gradient method on a C18 column is a good starting point) capable of separating the parent peak from any new peaks.
c. Monitor the chromatogram at a suitable UV wavelength and collect mass spectrometry data.
Data Evaluation:
a. Calculate the percentage degradation by comparing the parent peak area in the stressed sample to the control.
b. For any new peaks, extract the mass spectrum to determine the molecular weight and proceed with MS/MS for structural elucidation as described in the troubleshooting guide.
References
Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). Journal of Applied Pharmaceutical Science.
Harris, J. (2022, April 18). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. ACD/Labs.
Forced Degradation Testing in Pharma. (2025, November 5).
Identification of Impurities and Degradation Products in Pharmaceutical Products- Role of Hyphenated Techniques. (n.d.).
Sule, S. (2023, April 23). Forced Degradation in Pharmaceuticals – A Regulatory Update. Asian Journal of Pharmaceutical Research and Development.
Forced Degradation Studies for Biopharmaceuticals. (2026, March 19). Pharmaceutical Technology.
Late-Stage C(sp³)–H Functionalization of Bioactive Piperazines. (n.d.). ChemRxiv.
Ren, Z., & da Silva, G. (2019).
Stability and degradation of 3-(Azepan-1-yl)-3-oxopropanenitrile. (n.d.). Benchchem.
Kinetic and Mechanistic Study of Oxidation of Piperazines by Bromamine-T in Acidic Medium. (2013, October 30). Scirp.org.
Effects of Catalysts, Inhibitors, and Contaminants on Piperazine Oxidation. (2025, October 30).
Atmospheric Oxidation of Piperazine Initiated by OH: A Theoretical Kinetics Investig
Stability-indicating methods for peptide drug analysis. (2025, December 11). AMSbiopharma.
Analysing Impurities and Degradation Products. (2023, July 15).
Analytical Methods to Determine the Stability of Biopharmaceutical Products. (2023, January 1).
Technical Support Center: Reproducibility of 3-Oxopropanenitrile Synthesis. (n.d.). Benchchem.
Crystalline forms of 2-[3-[4-amino-3-(2-fluoro-4-phenoxy-phenyl)pyrazolo[3,4-d]pyrimidin-1- yl]piperidine-1-carbonyl]-4-methyl-4-[4-(oxetan-3-yl)piperazin-1-yl]pent-2-enenitrile. (n.d.).
Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. (2022, February 20). Frontiers.
Degradation of Pharmaceuticals through Sequential Photon Absorption and Photoionization in Amiloride Derivatives. (2025, November 13).
Process for the hydrolysis of nitriles. (n.d.).
Synthesis of 3-Oxo-3-phenylpropanenitrile derivatives 13 and 15. (n.d.).
Complete Characterization of Degradation Byproducts of Bemotrizinol and Degradation Pathway Associated with Sodium Hypochlorite Tre
Technical Support Center: Enhancing Cell Permeability of Piperazine-Containing Molecules
Introduction: The Piperazine Paradox The piperazine ring is a cornerstone of modern medicinal chemistry, celebrated for its synthetic tractability and its presence in numerous FDA-approved drugs.[1] Its two basic nitroge...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Piperazine Paradox
The piperazine ring is a cornerstone of modern medicinal chemistry, celebrated for its synthetic tractability and its presence in numerous FDA-approved drugs.[1] Its two basic nitrogen atoms provide a valuable scaffold for interacting with biological targets and can improve aqueous solubility.[2] However, this very basicity is often the source of a significant challenge in drug development: poor cell permeability.[2]
At physiological pH (~7.4), the high pKa of the piperazine nitrogens (pKa1 ≈ 5.3, pKa2 ≈ 9.7) means a substantial portion of these molecules exist in their charged, protonated form.[2][3] This positive charge is a major obstacle to passive diffusion across the lipophilic cell membrane, a phenomenon known as "ion trapping."[4] This guide provides researchers with a comprehensive framework for diagnosing, troubleshooting, and overcoming the permeability challenges associated with this privileged scaffold.
Part 1: Troubleshooting Guide - Low Permeability Observed
This section is designed as a logical workflow to diagnose the root cause of poor permeability and guide you toward an effective solution.
Initial Diagnosis: Is it Passive Diffusion or Active Efflux?
Your first step is to determine the primary mechanism limiting your compound's entry into the cell. Is the molecule inherently unable to cross the lipid bilayer, or is it being actively pumped out by cellular machinery?
dot
graph TD {
subgraph "Troubleshooting Workflow for Poor Permeability"
A[Low Intracellular Concentration Observed] --> B{Run Parallel Assays: PAMPA & Caco-2};
B --> C[PAMPA Result:
Low Permeability (Papp < 1 x 10-6 cm/s)];
B --> D[Caco-2 Result:
Low A-B Permeability];
C --> E{Diagnosis:
Poor Passive Diffusion};
D --> F{Is Efflux Ratio (ER) > 2?};
F -- Yes --> G{Diagnosis:
Active Efflux is a Contributor};
F -- No --> E;
E --> H[Strategy:
Structural Modification to Improve Physicochemical Properties];
G --> I[Strategy:
Structural Modification to Evade Efflux Transporters];
H --> J[1. Modulate pKa
2. Increase Lipophilicity (LogD)
3. Reduce H-Bond Donors
4. Induce Intramolecular H-Bonding];
I --> K[1. Mask Efflux Pharmacophore
2. Prodrug Approach];
end
}
Caption: Troubleshooting Decision Tree.
Question: My initial screens show low activity. How do I confirm poor cell permeability is the culprit?
Answer: Before embarking on extensive chemical modification, it's crucial to confirm that poor permeability is the limiting factor and not, for instance, poor target engagement. A tiered experimental approach is recommended.[5]
Parallel Artificial Membrane Permeability Assay (PAMPA): This is a high-throughput, cell-free assay that isolates and measures passive diffusion.[6][7] It provides a clean assessment of a molecule's intrinsic ability to cross a lipid membrane without the complexities of active transport.[7][8] A low PAMPA result strongly suggests an issue with the fundamental physicochemical properties of your compound.[5]
Caco-2 Permeability Assay: This cell-based assay uses a monolayer of human intestinal cells that mimic the gut epithelium.[9][10] It provides a more comprehensive assessment by measuring both passive diffusion and active transport processes, including efflux by transporters like P-glycoprotein (P-gp).[5][10][11]
By comparing the results of these two assays, you can diagnose the problem. If both PAMPA and Caco-2 show low permeability, the primary issue is poor passive diffusion. If PAMPA permeability is moderate to high, but Caco-2 permeability is low (specifically from the apical-to-basolateral direction), and the efflux ratio is high, then active efflux is likely the dominant problem.[7]
Problem 1: Poor Passive Permeability Confirmed (Low PAMPA & Caco-2)
This is the most common issue for piperazine-containing molecules, directly linked to their high basicity and polarity.
Question: My compound has a high pKa and is mostly charged at pH 7.4. What are my options?
Answer: You must reduce the fraction of the molecule that is ionized at physiological pH. This can be achieved through several medicinal chemistry strategies. The goal is to lower the pKa of the piperazine nitrogens without sacrificing the interactions necessary for target binding.
Strategy 1: pKa Modulation
The basicity of the piperazine nitrogens is highly sensitive to the electronic nature of their substituents.[12]
Introduce Electron-Withdrawing Groups (EWGs): Attaching EWGs to or near the piperazine ring can significantly lower the pKa of the nitrogens. For example, converting a simple N-alkyl group to an N-acyl or N-carbamoyl group can reduce the pKa by several units, increasing the proportion of the neutral, membrane-permeant species.[12] A study on PROTACs demonstrated that acetylation of a piperazine nitrogen reduced its pKa to 7.06, resulting in the neutral form being the most abundant species at pH 7.5.[12]
Steric Hindrance: Introducing bulky groups near the nitrogen atoms can sterically hinder their interaction with protons, effectively lowering the pKa.[13]
Strategy 2: Increase Lipophilicity (Optimize LogD)
Lipophilicity, often measured as LogP or LogD (the distribution coefficient at a specific pH), is a key driver of passive diffusion.
Add Lipophilic Moieties: Systematically add small, lipophilic groups (e.g., methyl, ethyl, fluoro) to peripheral positions of the molecule. This can increase the molecule's affinity for the lipid bilayer.
Caution: There is a fine balance. Excessively increasing lipophilicity can lead to poor aqueous solubility, increased metabolic liability, and non-specific toxicity.[14] The goal is to find the "sweet spot" for optimal permeability.
Strategy 3: Reduce Hydrogen Bonding Potential
The energy required to strip water molecules from a compound before it enters the lipid membrane (the desolvation penalty) is a major barrier to permeability.[15]
Mask Hydrogen Bond Donors (HBDs): Piperazine itself contains two HBDs (the N-H groups). These are highly polar and contribute significantly to the desolvation penalty. Masking these HBDs, for instance through N-alkylation or N-acylation, is a very effective strategy.[14][16] Research has shown that masking HBDs can impart permeability even to large "beyond rule-of-five" molecules.[16][17]
Introduce Intramolecular Hydrogen Bonds (IMHBs): A more sophisticated strategy is to design the molecule so that it can form an internal hydrogen bond. This masks both a hydrogen bond donor and an acceptor from interacting with water, effectively reducing the molecule's polar surface area and lowering the desolvation energy penalty upon entering the membrane.[15][18] The formation of an IMHB has been shown to decrease the energy barrier for membrane translocation significantly.[15][18]
Strategy
Rationale
Potential Pitfalls
pKa Modulation
Decreases ionization at pH 7.4, increasing the concentration of the neutral, permeable species.
May alter target-binding interactions if the basic nitrogen is a key pharmacophore.
Increase Lipophilicity
Enhances partitioning into the lipid membrane core.
Reduced aqueous solubility, increased risk of metabolism and non-specific toxicity.
Reduce HBDs
Lowers the energetic penalty of desolvation required for membrane entry.
Can sometimes reduce solubility or eliminate a key target interaction.[14]
Form IMHBs
"Chameleon-like" effect; masks polar groups in a lipophilic environment.
Requires specific 3D conformation; can be challenging to design without computational modeling.
Problem 2: High Efflux Ratio Observed (High PAMPA, Low Caco-2, ER > 2)
If your molecule can passively cross a membrane but still fails to accumulate in cells, it is likely a substrate for efflux transporters like P-glycoprotein (P-gp) or Breast Cancer Resistance Protein (BCRP).[11]
Question: My Caco-2 data shows an efflux ratio of 5. How can I overcome this?
Answer: The molecule is being actively removed from the cell. The goal is to modify the structure to disrupt its recognition by the efflux transporter.
Strategy 1: Identify and Mask the Efflux Pharmacophore
Efflux transporters recognize specific structural motifs. While no universal pharmacophore exists, common features include basic nitrogens and lipophilic aromatic rings.
Structure-Activity Relationship (SAR) Studies: Synthesize a small set of analogs where you systematically modify different parts of the molecule. For example, change the substitution pattern on an aromatic ring or alter the groups attached to the piperazine nitrogens.
Reduce Hydrogen Bond Acceptor Strength: Strong hydrogen bond acceptors can be recognition elements for efflux pumps. Introducing electron-withdrawing groups, like a fluorine atom, near an amide or carbamate can weaken its hydrogen bond accepting capacity and reduce efflux.[19]
Strategy 2: The Prodrug Approach
A prodrug is an inactive or less active derivative of a drug molecule that is converted into the active drug within the body.[20] This is an excellent strategy for temporarily masking the functional groups responsible for efflux transporter recognition.[21][22]
Ester/Amide Prodrugs: Attach a promoiety to one of the piperazine nitrogens via a cleavable linker (e.g., an ester or amide bond). This moiety can be designed to block recognition by P-gp.[22] Once inside the cell, cellular esterases or amidases cleave the promoiety, releasing the active parent drug.[21]
Amino Acid Conjugates: Conjugating an amino acid to your molecule can sometimes hijack influx transporters (like PEPT1) to facilitate entry, while the modified structure is no longer recognized by efflux transporters.[21][23]
This protocol provides a validated method for assessing passive permeability.
Objective: To determine the apparent permeability coefficient (Papp) of a test compound through an artificial lipid membrane as a predictor of passive transcellular diffusion.[6][7]
Materials:
96-well PAMPA filter plates (e.g., PVDF membrane)
96-well acceptor plates
Phospholipid solution (e.g., 2% w/v lecithin in dodecane)
Phosphate-buffered saline (PBS), pH 7.4
Test compounds and control compounds (high permeability: e.g., propranolol; low permeability: e.g., atenolol)
Membrane Coating: Carefully apply 5 µL of the phospholipid solution to each well of the donor filter plate. Allow the solvent to evaporate completely (~20 min), leaving a lipid layer.[8]
Prepare Acceptor Plate: Fill each well of the acceptor plate with 300 µL of PBS (pH 7.4), which may contain a small percentage of DMSO to act as a sink.[24]
Prepare Donor Plate: Dissolve test and control compounds in PBS (pH 7.4) to the desired final concentration (e.g., 10 µM).[7][24] Add 150-200 µL of this solution to each well of the coated donor plate.[8][24]
Assemble Sandwich: Carefully place the donor plate onto the acceptor plate, ensuring the bottom of the filter membrane is in contact with the acceptor buffer.
Incubation: Incubate the plate sandwich for a defined period (e.g., 4-18 hours) at room temperature with gentle shaking.[6][7]
Sample Collection: After incubation, carefully separate the plates. Collect samples from both the donor and acceptor wells for analysis.
Quantification: Analyze the concentration of the compound in the donor and acceptor wells using a validated LC-MS/MS method.[8] Also, measure the concentration of Lucifer yellow to confirm membrane integrity was maintained throughout the experiment.[7]
Calculation: Calculate the apparent permeability coefficient (Papp) using the appropriate formula that accounts for plate geometry, incubation time, and compound concentrations.
System Validation: The assay is considered valid if the Papp values for the high and low permeability controls fall within the established historical range for your laboratory. Lucifer yellow permeation should be minimal.
Part 3: Frequently Asked Questions (FAQs)
Q1: Why is piperazine so common in drugs if it causes permeability problems?A1: The piperazine scaffold offers a unique combination of properties that are highly advantageous. Its rigid, chair-like conformation can pre-organize substituents into desired vectors for optimal target binding. The two nitrogen atoms provide handles for synthetic diversification and can form crucial hydrogen bonds or salt bridges in a binding pocket.[1] Furthermore, its basicity can be leveraged to improve aqueous solubility.[2] The permeability issue is a known trade-off that medicinal chemists have developed numerous strategies to overcome.
Q2: Can I just use a formulation approach instead of chemical modification?A2: Formulation strategies, such as using permeation enhancers or lipid-based delivery systems (e.g., SMEDDS), can improve the absorption of poorly permeable drugs.[25][26] Some piperazine derivatives themselves have been shown to act as permeation enhancers.[27][28][29] However, these approaches are typically explored later in drug development. In early discovery, it is essential to optimize the intrinsic properties of the molecule itself (a "molecule-first" approach) to create a more robust lead candidate with a higher chance of success. Structural modifications address the fundamental problem, whereas formulations address the symptoms.[30]
Q3: My molecule is a zwitterion. How does that affect permeability?A3: Zwitterions, which contain both acidic and basic groups, face significant permeability challenges. High permeation rates for zwitterions are generally only achieved when both the acidic and basic groups are weak.[31] The strategies outlined in this guide, such as masking polar groups and encouraging intramolecular hydrogen bonding, are particularly critical for improving the permeability of zwitterionic compounds.
Q4: How do I know if the changes I make will negatively affect my drug's binding to its target?A4: This is the central challenge of medicinal chemistry. Any modification aimed at improving ADME properties must be evaluated in parallel for its effect on target potency. This is an iterative process:
Hypothesize & Design: Use structural biology data (e.g., co-crystal structures) or computational modeling to identify regions of the molecule that can be modified without disrupting key binding interactions.
Synthesize & Test: Create a small number of analogs based on your hypothesis.
Analyze: Test the new compounds in both permeability assays (e.g., PAMPA) and potency assays (e.g., biochemical or cell-based target engagement assays).
Iterate: Use the data to refine your next set of designs. The goal is to find a modification that improves permeability while maintaining or only slightly reducing potency.
References
Parallel Artificial Membrane Permeability Assay (PAMPA) - Creative Biolabs. (n.d.). Retrieved March 17, 2026, from [Link]
Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol - Creative Bioarray. (n.d.). Retrieved March 17, 2026, from [Link]
Predicting and Improving the Membrane Permeability of Peptidic Small Molecules. (2011). National Center for Biotechnology Information. Retrieved March 17, 2026, from [Link]
Improving Membrane Permeation in the Beyond Rule-of-Five Space by Using Prodrugs to Mask Hydrogen Bond Donors. (2020). ACS Publications. Retrieved March 17, 2026, from [Link]
Improving Membrane Permeation in the Beyond Rule-of-Five Space by Using Prodrugs to Mask Hydrogen Bond Donors. (2020). ResearchGate. Retrieved March 17, 2026, from [Link]
The importance of intramolecular hydrogen bonds on the translocation of the small drug piracetam through a lipid bilayer. (2021). RSC Publishing. Retrieved March 17, 2026, from [Link]
Parallel Artificial Membrane Permeability Assay (PAMPA). (n.d.). Evotec. Retrieved March 17, 2026, from [Link]
Prodrugs for Amines. (2010). National Center for Biotechnology Information. Retrieved March 17, 2026, from [Link]
The importance of intramolecular hydrogen bonds on the translocation of the small drug piracetam through a lipid bilayer. (2021). National Center for Biotechnology Information. Retrieved March 17, 2026, from [Link]
Caco-2 Permeability Assay. (n.d.). Evotec. Retrieved March 17, 2026, from [Link]
Structure-Function Analysis of Phenylpiperazine Derivatives as Intestinal Permeation Enhancers. (2017). PubMed. Retrieved March 17, 2026, from [Link]
PAMPA Permeability Assay Protocol. (n.d.). Technology Networks. Retrieved March 17, 2026, from [Link]
The pH of Piperazine Derivative Solutions Predicts Their Utility as Transepithelial Permeation Enhancers. (2016). ACS Publications. Retrieved March 17, 2026, from [Link]
Caco-2 Permeability. (n.d.). Concept Life Sciences. Retrieved March 17, 2026, from [Link]
Caco-2 Permeability Assay. (n.d.). Domainex. Retrieved March 17, 2026, from [Link]
Caco-2 Assay Protocol. (n.d.). Retrieved March 17, 2026, from [Link]
Piperazine Derivatives Enhance Epithelial Cell Monolayer Permeability by Increased Cell Force Generation and Loss of Cadherin Structures. (2020). PubMed. Retrieved March 17, 2026, from [Link]
Prodrugs: Effective Solutions for Solubility, Permeability and Targeting Challenges. (2004). Rutgers University. Retrieved March 17, 2026, from [Link]
Piperazine. (n.d.). Wikipedia. Retrieved March 17, 2026, from [Link]
How to Design More Permeable Compounds? (2023). Drug Hunter. Retrieved March 17, 2026, from [Link]
Why does acidity/basicity affect accumulation across a membrane (ion trapping)? (2017). Stack Exchange. Retrieved March 17, 2026, from [Link]
Drug–Membrane Permeability across Chemical Space. (2019). ACS Publications. Retrieved March 17, 2026, from [Link]
Medicinal chemistry of amine prodrugs. (2007). Semantic Scholar. Retrieved March 17, 2026, from [Link]
Prodrug Approach as a Strategy to Enhance Drug Permeability. (2024). National Center for Biotechnology Information. Retrieved March 17, 2026, from [Link]
Amino Acids in the Development of Prodrugs. (2018). MDPI. Retrieved March 17, 2026, from [Link]
Drug–Membrane Permeability across Chemical Space. (2019). National Center for Biotechnology Information. Retrieved March 17, 2026, from [Link]
Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. (2024). MDPI. Retrieved March 17, 2026, from [Link]
pKa Values of Some Piperazines at (298, 303, 313, and 323) K. (2011). University of Regina. Retrieved March 17, 2026, from [Link]
Recent advances on molecular dynamics-based techniques to address drug membrane permeability with atomistic detail. (2022). National Center for Biotechnology Information. Retrieved March 17, 2026, from [Link]
Physical Chemistry of Drug Permeation through the Cell Membrane with Atomistic Detail. (2023). ACS Publications. Retrieved March 17, 2026, from [Link]
Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches. (2023). MDPI. Retrieved March 17, 2026, from [Link]
Advanced Drug Delivery Strategies to Overcome Solubility and Permeability Challenges. (2023). National Center for Biotechnology Information. Retrieved March 17, 2026, from [Link]
Permeability Enhancement Techniques for Poorly Permeable Drugs: A Review. (2012). Journal of Applied Pharmaceutical Science. Retrieved March 17, 2026, from [Link]
Piperazine skeleton in the structural modification of natural products: a review. (2020). National Center for Biotechnology Information. Retrieved March 17, 2026, from [Link]
The Solubility–Permeability Interplay and Its Implications in Formulation Design and Development for Poorly Soluble Drugs. (2016). National Center for Biotechnology Information. Retrieved March 17, 2026, from [Link]
PROTACs bearing piperazine-containing linkers: what effect on their protonation state? (2022). RSC Publishing. Retrieved March 17, 2026, from [Link]
Technical Support Center: Refinement of Analytical Detection of Novel Small Molecules in Complex Matrices
A Note on CAS 379726-07-5: Initial searches for the specific compound CAS 379726-07-5 did not yield a readily identifiable chemical structure in public scientific databases. This scenario is common when dealing with nove...
Author: BenchChem Technical Support Team. Date: March 2026
A Note on CAS 379726-07-5: Initial searches for the specific compound CAS 379726-07-5 did not yield a readily identifiable chemical structure in public scientific databases. This scenario is common when dealing with novel, proprietary, or newly synthesized compounds in drug development. This guide is therefore structured to address the broader, yet critical, challenge of developing and refining analytical methods for novel small molecules in complex biological matrices. The principles, troubleshooting guides, and protocols provided are universally applicable to researchers facing this task.
Frequently Asked Questions (FAQs)
This section addresses high-level questions that form the foundation of robust bioanalytical method development.
Q1: What defines a "complex matrix," and why is it a challenge for analysis?
A1: A complex matrix refers to any biological fluid or tissue that contains a multitude of endogenous components aside from the analyte of interest. Examples include plasma, serum, urine, and tissue homogenates. These matrices are challenging because they contain high concentrations of proteins, salts, phospholipids, and metabolites that can interfere with the accurate quantification of a target analyte.[1][2] These interferences can cause a phenomenon known as the "matrix effect," leading to inaccurate results, or can physically compromise the analytical instrumentation.[3][4]
Q2: What are the core parameters that need to be validated for a bioanalytical method according to regulatory bodies like the FDA and EMA?
A2: Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have harmonized their requirements under the ICH M10 guideline.[5][6][7][8][9] A full method validation must demonstrate the reliability and reproducibility of the assay.[10][11][12] The key parameters to be evaluated include:
Selectivity and Specificity: The ability to measure the analyte unequivocally in the presence of other matrix components.[11]
Accuracy: The closeness of the measured value to the true value.
Precision: The degree of scatter between a series of measurements, assessed as both within-run (intra-batch) and between-run (inter-batch) precision.[11]
Calibration Curve: The relationship between the instrument response and known concentrations of the analyte.
Sensitivity: Defined by the Lower Limit of Quantification (LLOQ), the lowest concentration that can be measured with acceptable accuracy and precision.
Stability: The chemical stability of the analyte in the biological matrix under various storage and processing conditions.
Q3: What is the "matrix effect," and how is it quantitatively assessed?
A3: The matrix effect is the alteration of an analyte's ionization efficiency by co-eluting components from the sample matrix.[4][13] This can lead to ion suppression (decreased signal) or ion enhancement (increased signal), both of which compromise data accuracy.[2][13][14] The most accepted method for quantitative assessment is the post-extraction spike technique.[4] It involves comparing the peak response of an analyte spiked into an extracted blank matrix to the response of the analyte in a neat (pure) solvent at the same concentration. The ratio of these responses provides the matrix factor, indicating the degree of suppression or enhancement.[2][4]
Q4: How should I select an initial sample preparation strategy: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), or Solid-Phase Extraction (SPE)?
A4: The choice depends on the analyte's properties, the required cleanliness of the extract, and throughput needs.
Protein Precipitation (PPT): The simplest and fastest method, involving the addition of an organic solvent (like acetonitrile) or an acid to precipitate proteins.[15] It is a good starting point but often results in the least clean extract, as it does not effectively remove phospholipids or salts.[15][16]
Liquid-Liquid Extraction (LLE): This technique partitions the analyte between the aqueous sample and an immiscible organic solvent based on its solubility.[17][18] LLE provides a cleaner extract than PPT by removing many polar interferences but can be labor-intensive and difficult to automate.[18][19]
Solid-Phase Extraction (SPE): The most powerful and selective technique. The sample is passed through a solid sorbent that retains the analyte, which is then washed to remove interferences and finally eluted with a different solvent.[17][20] SPE provides the cleanest extracts, minimizing matrix effects, but requires more extensive method development.[19][21]
Q5: What is the purpose of an internal standard (IS), and what are the characteristics of a good IS?
A5: An internal standard is a compound with similar physicochemical properties to the analyte, which is added at a known concentration to all samples, calibrators, and quality controls. Its primary purpose is to correct for variability during sample preparation and instrument analysis. An ideal IS is a stable isotope-labeled (SIL) version of the analyte (e.g., containing ¹³C or ²H atoms). A SIL-IS co-elutes with the analyte and experiences nearly identical matrix effects and extraction recovery, providing the most accurate correction. If a SIL-IS is unavailable, a structural analog can be used, but it must be chromatographically separated from the analyte.
Troubleshooting Guides
This section provides practical, in-depth solutions to common issues encountered during method development.
Problem: Poor Sensitivity / Low Signal Intensity
Q: My analyte signal is very low, close to the baseline, even at moderate concentrations. What are the potential causes and how can I improve sensitivity?
A: Low sensitivity can stem from multiple factors across the entire analytical workflow. A systematic approach is required to diagnose the root cause.
Sample Preparation Issues:
Poor Extraction Recovery: Your analyte may not be efficiently extracted from the matrix.
Solution: Re-evaluate your sample preparation method. For LLE, ensure the pH of the aqueous phase is optimized to keep your analyte in a neutral state for extraction into the organic phase.[4] For SPE, ensure the sorbent chemistry is appropriate for your analyte and that the wash and elution solvents are optimized.[22]
Chromatographic Issues:
Poor Peak Shape: Broad or tailing peaks result in a lower peak height for a given peak area, reducing the signal-to-noise ratio.
Solution: Ensure the sample solvent is compatible with the initial mobile phase; a solvent that is too strong can cause peak distortion.[23][24] Check that the mobile phase pH is appropriate for the analyte's pKa to ensure a single ionic form.[25]
Suboptimal Retention: Very early or very late eluting peaks can suffer from ion suppression or poor ionization.
Solution: Adjust the mobile phase gradient to achieve a retention factor (k) between 2 and 10. This often moves the analyte away from the solvent front where many interfering matrix components elute.[26]
Mass Spectrometer Issues:
Inefficient Ionization: The analyte may not be ionizing well under the current source conditions.
Solution: Optimize key ion source parameters, such as capillary voltage, gas temperatures, and gas flow rates.[14] Test both positive and negative ionization modes. Ensure the mobile phase additives (e.g., formic acid for positive mode, ammonium hydroxide for negative mode) are appropriate and at an optimal concentration.[27]
Incorrect MS/MS Transition: The selected precursor-to-product ion transition (MRM) may not be the most intense.
Solution: Infuse a pure standard of the analyte and perform a product ion scan to identify the most abundant and stable fragment ions for quantification.
Problem: High Background Noise
Q: My chromatograms show a high, noisy baseline, which makes it difficult to integrate low-level peaks. What are the sources of this noise, and how can I reduce it?
A: High background noise is typically due to chemical contamination or electronic noise.
Source of Contamination:
Solvents and Reagents: Impurities in mobile phase solvents, additives, or reconstitution solvents are a common cause.
Solution: Always use high-purity, LC-MS grade solvents and freshly prepared mobile phases.[3][28] Avoid using additives from plastic containers, which can leach contaminants like polyethylene glycols (PEGs).[27]
LC System Contamination: Contaminants can build up in the injector, pump, tubing, or column.
Solution: Systematically isolate the source. First, divert the LC flow to waste and check the MS background. If the noise disappears, the contamination is from the LC system.[28] Flush the system with a strong solvent series (e.g., water, methanol, isopropanol, acetonitrile) and consider replacing the column.[28]
Sample Carryover: Residue from a previous high-concentration sample can appear in subsequent runs.
Solution: Optimize the injector wash procedure, using a strong, solubilizing wash solvent. Injecting blank samples after high-concentration samples can help diagnose and mitigate carryover.
MS Source and Nebulization Issues:
Dirty Ion Source: Contamination on the ion source optics can cause a high, unstable baseline.
Solution: Follow the manufacturer's protocol for cleaning the ion source components, including the capillary, lenses, and skimmer.[3][29]
Improper Nebulization: An unstable spray can lead to a noisy signal.
Solution: Ensure the nebulizer needle is positioned correctly and is not clogged. Check gas flows and ensure the mobile phase composition supports stable spray formation (e.g., sufficient organic content).[30]
Q: My analyte peak is not symmetrical (Gaussian). What causes peak tailing, fronting, or splitting, and how can I resolve these issues?
A: Poor peak shape is often a chromatographic issue that can severely impact integration accuracy and resolution.[31]
Peak Tailing: (The back half of the peak is wider than the front)
Cause: Secondary interactions between the analyte and the column stationary phase (e.g., acidic analytes interacting with free silanols on a C18 column) or dead volume in the system.[25]
Solution:
Adjust Mobile Phase pH: For basic compounds, add a small amount of a basic modifier (e.g., ammonium hydroxide) to the mobile phase. For acidic compounds, use an acidic modifier (e.g., formic acid) to keep them in a single, neutral form.[25]
Check for Dead Volume: Ensure all fittings and tubing are correctly installed and that there are no gaps.
Column Contamination: Flush the column or replace it if it is old or has been exposed to harsh sample matrices.[23]
Peak Fronting: (The front half of the peak is wider than the back)
Cause: Typically caused by column overload or a mismatch between the sample solvent and the mobile phase.[23]
Solution:
Reduce Sample Concentration: Dilute the sample or inject a smaller volume.[23][32]
Match Sample Solvent: Reconstitute the final extract in a solvent that is weaker than or equal in strength to the initial mobile phase.[23][24]
Split Peaks:
Cause: Often indicates a problem at the head of the column, such as a partially clogged frit or a void in the packing material. It can also be caused by dissolving the sample in a very strong solvent.
Solution:
Reverse-flush the column (if permitted by the manufacturer) to dislodge any particulates on the inlet frit.
Replace the column if the problem persists, as the packing bed may be irreversibly damaged.[31]
Ensure the sample is fully dissolved and the injection solvent is appropriate.
Problem: Significant Matrix Effects (Ion Suppression or Enhancement)
Q: I've confirmed significant ion suppression/enhancement in my assay. What are the most effective strategies to mitigate or eliminate these matrix effects?
A: Mitigating matrix effects is crucial for ensuring the accuracy and reliability of your data.[13][33] The goal is to separate the analyte from the interfering matrix components either physically (through sample preparation) or chromatographically.
Improve Sample Preparation:
Switch to a More Selective Technique: If you are using PPT, which is known for leaving behind phospholipids, switching to LLE or SPE will provide a much cleaner extract.[16][21] SPE is particularly effective at removing a wide range of interferences.
Optimize Your Current Method: For LLE, experiment with different organic solvents and pH adjustments. For SPE, test different sorbent chemistries (e.g., mixed-mode or ion-exchange) and optimize the wash step with a solvent that removes interferences without eluting the analyte.[4]
Optimize Chromatography:
Improve Chromatographic Resolution: Adjust the gradient profile or change the column chemistry to achieve baseline separation between your analyte and the interfering components. A common strategy is to increase retention to move the analyte away from the "phospholipid zone" that often elutes in the middle of a reversed-phase gradient.
Use a Smaller Particle Size Column (UHPLC): UHPLC columns provide higher efficiency and narrower peaks, which can improve resolution and help separate the analyte from interferences.
Use a Stable Isotope-Labeled Internal Standard (SIL-IS):
The "Gold Standard" Solution: A SIL-IS is the most effective way to compensate for matrix effects. Because it has nearly identical chemical properties to the analyte, it will experience the same degree of ion suppression or enhancement. The ratio of the analyte to the IS will therefore remain constant, leading to accurate quantification even in the presence of matrix effects.[2]
Data Presentation
Table 1: Comparison of Common Sample Preparation Techniques
Feature
Protein Precipitation (PPT)
Liquid-Liquid Extraction (LLE)
Solid-Phase Extraction (SPE)
Principle
Protein denaturation and removal by centrifugation.[15]
Partitioning of analyte between two immiscible liquid phases.[17]
Selective retention of analyte on a solid sorbent, followed by elution.[17]
Selectivity
Low
Moderate
High
Extract Cleanliness
Low (salts, phospholipids remain)
Moderate (removes polar interferences)
High (removes most interferences)
Throughput
High
Low to Moderate
Moderate to High (amenable to automation)
Method Dev. Time
Short
Moderate
Long
Best For
Rapid screening, initial method development.
When PPT is not clean enough and analyte has suitable solubility.
Assays requiring high sensitivity, low matrix effects, and regulatory submission.[21]
Table 2: Example Starting LC-MS/MS Parameters for a Novel Small Molecule (e.g., ~450 Da)
Parameter
Setting
Rationale / Comments
LC Column
C18, 2.1 x 50 mm, < 2 µm
A standard reversed-phase column suitable for many small molecules.
Mobile Phase A
0.1% Formic Acid in Water
Provides protons for positive mode ionization.[27]
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Acetonitrile often provides sharper peaks and lower backpressure than methanol.
Gradient
5% B to 95% B over 5 minutes
A generic starting gradient to determine analyte retention.
Flow Rate
0.4 mL/min
Standard flow rate for a 2.1 mm ID column.
Injection Volume
2-5 µL
A small volume minimizes potential for peak distortion.
Ionization Mode
Electrospray Ionization (ESI), Positive
ESI is a soft ionization technique suitable for many small molecules. Positive mode is a good starting point for compounds with basic nitrogens.
Scan Type
Multiple Reaction Monitoring (MRM)
Provides high selectivity and sensitivity for quantification.[34]
Capillary Voltage
3-4 kV
Optimize by infusing analyte and monitoring signal intensity.
Source Temp.
120-150 °C
Helps with desolvation without causing thermal degradation.
Desolvation Temp.
350-500 °C
A key parameter for efficient solvent evaporation.
Experimental Protocols
Protocol 1: Sample Preparation via Protein Precipitation (PPT)
Aliquot Sample: Pipette 100 µL of plasma into a clean 1.5 mL microcentrifuge tube.
Add Internal Standard: Add a small volume (e.g., 10 µL) of the internal standard solution.
Add Precipitation Solvent: Add 300 µL of ice-cold acetonitrile (a 3:1 ratio of solvent to sample).[35]
Vortex: Vortex the mixture vigorously for 30-60 seconds to ensure complete protein denaturation.[36][37]
Centrifuge: Centrifuge the tubes at >10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[37]
Transfer Supernatant: Carefully transfer the clear supernatant to a new tube or a 96-well plate.
Evaporate and Reconstitute: Evaporate the supernatant to dryness under a stream of nitrogen. Reconstitute the residue in a suitable volume (e.g., 100 µL) of a solvent compatible with your initial mobile phase conditions.
Protocol 2: Sample Preparation via Liquid-Liquid Extraction (LLE)
Aliquot Sample: Pipette 200 µL of plasma into a glass tube.
Add Internal Standard: Add the internal standard solution.
Adjust pH (if necessary): Add 50 µL of a buffer (e.g., ammonium acetate) to adjust the sample pH to a level where the analyte is uncharged.
Add Extraction Solvent: Add 1 mL of a water-immiscible organic solvent (e.g., methyl tert-butyl ether, MTBE).
Vortex/Mix: Cap the tube and vortex vigorously for 2-5 minutes to ensure thorough extraction.
Centrifuge: Centrifuge at 2,000-3,000 x g for 5-10 minutes to achieve a clean separation of the aqueous and organic layers.[33]
Transfer Organic Layer: Carefully transfer the upper organic layer to a clean tube, avoiding the aqueous layer and any precipitated protein at the interface.
Evaporate and Reconstitute: Evaporate the organic solvent to dryness under nitrogen and reconstitute the residue in mobile phase.
Protocol 3: Sample Preparation via Solid-Phase Extraction (SPE)
This protocol is a general example using a reversed-phase (C18) cartridge.[38]
Condition Cartridge: Pass 1 mL of methanol through the SPE cartridge, followed by 1 mL of water. Do not allow the sorbent bed to dry.[22][38]
Pre-treat Sample: Dilute 200 µL of plasma with 200 µL of 2% phosphoric acid in water. This ensures the analyte is retained on the C18 sorbent.
Load Sample: Slowly load the pre-treated sample onto the conditioned SPE cartridge at a flow rate of ~1 mL/min.[22]
Wash Cartridge: Pass 1 mL of a wash solvent (e.g., 5% methanol in water) through the cartridge to remove polar interferences.[4]
Elute Analyte: Elute the analyte from the cartridge with 1 mL of an appropriate elution solvent (e.g., methanol or acetonitrile).
Evaporate and Reconstitute: Evaporate the eluate to dryness and reconstitute in mobile phase for LC-MS/MS analysis.[38]
Visualizations
Caption: General Workflow for Bioanalytical Method Development.
Caption: Troubleshooting Workflow for Matrix Effects.
SPAP: Soluble Human Plasma Proteoform Analysis via Acetonitrile Precipitation and Top-Down Mass Spectrometry. (2025, December 18). ACS Publications. Retrieved from [Link]
Bioanalytical method validation - Scientific guideline. (2015, June 3). European Medicines Agency. Retrieved from [Link]
Bioanalytical Method Validation. (n.d.). U.S. Food and Drug Administration. Retrieved from [Link]
Unexpected drop in sensitivity or low sensitivity for particular analytes. (n.d.). Waters. Retrieved from [Link]
Technical Tip: Protein Precipitation. (2015, August 27). Phenomenex. Retrieved from [Link]
LCMS Troubleshooting: 14 Best Practices for Laboratories. (2025, May 6). ZefSci. Retrieved from [Link]
M10 Bioanalytical Method Validation and Study Sample Analysis. (2022, November). U.S. Food and Drug Administration. Retrieved from [Link]
TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW. (n.d.). PMC. Retrieved from [Link]
FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025, February 7). Retrieved from [Link]
M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. (n.d.). U.S. Food and Drug Administration. Retrieved from [Link]
ICH guideline M10 on bioanalytical method validation and study sample analysis. (2022, July 25). European Medicines Agency. Retrieved from [Link]
Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. (2025, November 27). ALWSCI. Retrieved from [Link]
SLE, SPE and LLE – How are Those Different?. (2023, January 17). Biotage. Retrieved from [Link]
Guideline on bioanalytical method validation. (2011, July 21). European Medicines Agency. Retrieved from [Link]
Fully Automated 96-well Liquid-Liquid Extraction for Analysis of Biological Samples by Liquid Chromatography With Tandem Mass Spectrometry. (2001, February 1). PubMed. Retrieved from [Link]
ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis. (2023, January 25). Retrieved from [Link]
Application of salt-assisted liquid-liquid extraction in bioanalytical methods. (2025, January 25). Taylor & Francis Online. Retrieved from [Link]
Providing a Universal, One-step Alternative to Liquid-Liquid Extraction in Bioanalysis. (n.d.). Waters. Retrieved from [Link]
Application of LCMS in small-molecule drug development. (2016, August 24). Drug Target Review. Retrieved from [Link]
Comparing Solid Phase vs. Solid Liquid vs. Liquid Liquid Extractions. (n.d.). Waters Corporation. Retrieved from [Link]
Important Guidelines for Optimizing Speed and Sensitivity in Small-Molecule LC-UV and LC-MS. (2026, March 19). LCGC International. Retrieved from [Link]
A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry. (2021, May 4). PMC. Retrieved from [Link]
Matrix Effects: Causes and Solutions in Analysis. (2026, February 18). Phenomenex. Retrieved from [Link]
Tips to Improve Signal-to-Noise Checkout. (n.d.). Agilent. Retrieved from [Link]
Abnormal Peak Shapes. (n.d.). Shimadzu. Retrieved from [Link]
Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. (2025, November 19). AMSbiopharma. Retrieved from [Link]
Implementation strategy of ICH Guideline M10 on bioanalytical method validation. (2024, April 4). European Medicines Agency. Retrieved from [Link]
Guide To Solid Phase Extraction (SPE): Step-by-Step Protocol And Method Development Workflow. (2025, July 31). ALWSCI. Retrieved from [Link]
Advanced techniques and applications of LC-MS in small molecule drug discovery. (2016, June 16). Future Science. Retrieved from [Link]
LC-MS/MS Method Development and Validation for Determination of Favipiravir Pure and Tablet Dosage Forms. (2023, August 22). PMC. Retrieved from [Link]
Solid-Phase Extraction: From Sample Prep Fundamentals to Best Practices. (2025, October 6). Waters Blog. Retrieved from [Link]
The Impact of Matrix Effects on Mass Spectrometry Results. (2025, December 29). ResolveMass. Retrieved from [Link]
How can we optimize mass peak in Lc-MsMs?. (2013, July 9). ResearchGate. Retrieved from [Link]
Small Molecule Method Development Strategies with Chad Christianson. (2025, October 1). Bioanalysis Zone. Retrieved from [Link]
Why it matters and how to get good peak shape. (2023, August 10). Agilent. Retrieved from [Link]
Background level/Noise level is too high (LCMS). (2020, November 13). Shimadzu. Retrieved from [Link]
The Pivotal Role of the Phenylpiperazine Moiety: A Comparative Guide to the Structure-Activity Relationship of 3-Oxopropanenitrile Analogs
For researchers, scientists, and drug development professionals, understanding the nuanced interplay between a molecule's structure and its biological activity is paramount. This guide provides an in-depth analysis of th...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers, scientists, and drug development professionals, understanding the nuanced interplay between a molecule's structure and its biological activity is paramount. This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile analogs, contextualized within the broader landscape of phenylpiperazine-based therapeutic agents.
The 3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile scaffold represents a promising starting point for the development of novel therapeutics. The piperazine core is a well-established pharmacophore found in a multitude of clinically successful drugs, valued for its ability to introduce favorable pharmacokinetic properties and to serve as a versatile linker to various functional groups.[1][2] The presence of a 2-fluorophenyl group and a 3-oxopropanenitrile moiety suggests potential for a range of biological activities, from central nervous system disorders to antimicrobial applications.[3][4] This guide will dissect the SAR of this family of compounds, drawing comparisons with related piperazine derivatives to illuminate the path toward rational drug design.
Deciphering the Core Structure: Key Chemical Features
The foundational molecule, 3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile, possesses several key structural elements that are ripe for modification in SAR studies:
The 2-Fluorophenyl Ring: The fluorine atom at the ortho position is an electron-withdrawing group that can significantly influence the pKa of the adjacent piperazine nitrogen, as well as engage in specific interactions with biological targets. Its position and electronic nature are critical determinants of activity.
The Piperazine Ring: This central scaffold provides a rigid, yet conformationally adaptable, linker. Its two nitrogen atoms offer points for substitution, allowing for the exploration of a wide chemical space.
The 3-Oxopropanenitrile Moiety: This group contains a reactive nitrile and a keto functional group, both of which can participate in hydrogen bonding and other interactions with target proteins.
Structure-Activity Relationship Insights from Related Phenylpiperazine Analogs
While specific SAR studies on 3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile analogs are not extensively documented in publicly available literature, a wealth of information can be gleaned from studies on closely related compounds. These studies provide a predictive framework for understanding how modifications to our core structure might impact biological activity.
The Indispensable Role of the Halogenated Phenyl Group
Research on inhibitors of human equilibrative nucleoside transporters (ENTs) highlights the critical nature of a halogen substituent on the phenyl ring attached to the piperazine core.[5][6] In a study of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) and its analogs, the presence of a halogen on the fluorophenyl moiety was found to be essential for inhibitory effects on both ENT1 and ENT2.[5][7] This suggests that for our core molecule, the 2-fluoro substitution is likely a key contributor to its biological activity, and modifications at this position should be approached with caution. The retention of a halogen, or replacement with other electron-withdrawing groups, may be a fruitful avenue for optimization.[3]
Exploring Substitutions on the Phenyl Ring
While the halogen is important, further substitutions on the phenyl ring can fine-tune activity and selectivity. In the aforementioned FPMINT analog study, the addition of a methyl group at the meta position or an ethyl or oxymethyl group at the para position of a benzene moiety (replacing the naphthalene group) restored inhibitory activity on both ENT1 and ENT2.[6][7] This indicates that the steric and electronic properties of substituents on the aromatic ring can have a profound impact on target engagement.
The Versatility of the Piperazine Linker
The piperazine moiety is more than just a spacer; its derivatives have shown a wide array of pharmacological activities, including antimicrobial, anticancer, and central nervous system effects.[8] This versatility stems from the ability to modify the second nitrogen of the piperazine ring. For instance, in the development of antidepressant-like compounds, modifications to the piperazine scaffold led to compounds with anxiolytic and antidepressant effects, with the mechanism of action linked to the serotonergic pathway.[4] This highlights the potential to tailor the therapeutic application of our core molecule by introducing different substituents on the piperazine ring.
Comparative Analysis with Alternative Scaffolds
The 3-oxopropanenitrile moiety is also a key player in the SAR of these analogs. Its replacement with other functional groups would create a new chemical series with potentially different biological activities. For example, replacing it with a simple alkyl chain could reduce polarity and increase lipophilicity, potentially improving blood-brain barrier penetration for CNS-targeted applications.[1] Alternatively, incorporating more complex heterocyclic rings could introduce new interaction points with the target protein.
The following table summarizes the inhibitory concentrations (IC50) of FPMINT analogs against ENT1 and ENT2, providing a quantitative comparison of the effects of different structural modifications.
Compound
Substitution on N-Aryl Moiety
Substitution on Fluorophenyl Moiety
ENT1 IC50 (µM)
ENT2 IC50 (µM)
FPMINT
Naphthalene
2-Fluoro
-
-
2a
Benzene
2-Fluoro
104.92
No Inhibition
2b
Benzene with p-ethyl
2-Fluoro
12.68
2.95
3a
Benzene
None
No Inhibition
No Inhibition
3b
Benzene with m-chloro
2-Fluoro
1.65
No Inhibition
3c
Benzene with m-methyl
2-Fluoro
2.38
0.57
Data sourced from Frontiers in Pharmacology, 2022.[5]
This data clearly demonstrates that even subtle changes to the periphery of the core structure can lead to dramatic shifts in biological activity and selectivity.
Experimental Protocols
To facilitate further research in this area, detailed methodologies for the synthesis and biological evaluation of these analogs are provided below.
General Synthesis of 3-[4-(Aryl)piperazin-1-yl]-3-oxopropanenitrile Analogs
A common synthetic route to this class of compounds involves the condensation of an arylpiperazine with a cyanoacetic acid derivative.[9]
Step 1: Synthesis of Arylpiperazines
A variety of substituted arylpiperazines can be synthesized via nucleophilic aromatic substitution of an activated aryl halide with piperazine or through Buchwald-Hartwig amination of an aryl halide with piperazine.
Step 2: Acylation of Arylpiperazine
The synthesized arylpiperazine is then reacted with an activated form of cyanoacetic acid, such as cyanoacetyl chloride or by using a coupling agent like EDC/HOBt, in an appropriate solvent (e.g., dichloromethane, DMF) in the presence of a base (e.g., triethylamine, diisopropylethylamine) to yield the final 3-[4-(aryl)piperazin-1-yl]-3-oxopropanenitrile analog.
Visualizing the Synthetic Workflow
Caption: General synthetic scheme for 3-oxopropanenitrile analogs.
In Vitro Biological Evaluation: A General Protocol for Target-Based Screening
The choice of biological assay will depend on the therapeutic target of interest. Below is a generalized workflow for an in vitro enzyme or receptor binding assay.
Step 1: Preparation of Reagents
Prepare stock solutions of the test compounds, the target protein (enzyme or receptor), and the substrate or ligand.
Step 2: Assay Procedure
In a microplate, combine the target protein, the test compound at various concentrations, and the substrate or radiolabeled ligand. Incubate the plate for a predetermined time at a specific temperature to allow for binding or enzymatic reaction.
Step 3: Detection
Measure the signal (e.g., fluorescence, absorbance, radioactivity) to determine the extent of inhibition or binding.
Step 4: Data Analysis
Calculate the IC50 or Ki values for each compound by plotting the percentage of inhibition against the compound concentration.
Visualizing the In Vitro Screening Workflow
Caption: Workflow for in vitro biological evaluation.
Future Directions and Conclusion
The 3-[4-(2-fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile scaffold holds significant promise for the development of novel therapeutic agents. The existing body of literature on related piperazine derivatives provides a strong foundation for guiding future SAR studies. Key areas for exploration include:
Systematic modification of the 2-fluorophenyl ring: Investigating the effects of different halogen substitutions (Cl, Br) and the introduction of other small electron-withdrawing or -donating groups.
Diversification of the piperazine N-substituent: Exploring a wide range of alkyl, aryl, and heterocyclic groups to modulate the compound's physicochemical properties and target selectivity.
Bioisosteric replacement of the 3-oxopropanenitrile moiety: Replacing this group with other functionalities to explore different binding modes and biological activities.
By leveraging the principles of medicinal chemistry and drawing upon the comparative data from related compound series, researchers can rationally design and synthesize novel analogs with improved potency, selectivity, and pharmacokinetic profiles. This systematic approach will be instrumental in unlocking the full therapeutic potential of this promising chemical scaffold.
References
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Advances in Piperazine-based Compounds for Antimicrobial Drug Development: Design, SAR, and Therapeutic Potential. (2025). PubMed. [Link]
de Oliveira, A. M., et al. (2022). Structure-activity relationship of three new piperazine derivates with anxiolytic-like and antidepressant-like effects. Canadian Journal of Physiology and Pharmacology, 100(6), 521-533. [Link]
Synthesis of 3-Oxo-3-phenylpropanenitrile derivatives 13 and 15. ResearchGate. [Link]
Structure-Activity Relationships for a Series of (Bis(4-fluorophenyl)methyl)sulfinylethyl-aminopiperidines and -piperidine amines at the Dopamine Transporter: Bioisosteric Replacement of the Piperazine Improves Metabolic Stability. (2021). PMC. [Link]
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A Comparative Guide to Equilibrative Nucleoside Transporter (ENT) Inhibitors: Evaluating Novel Scaffolds Against Established Agents
Introduction: The Critical Role of Equilibrative Nucleoside Transporters in Cellular Homeostasis and Disease Equilibrative nucleoside transporters (ENTs) are a family of integral membrane proteins (SLC29) that play a ubi...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Critical Role of Equilibrative Nucleoside Transporters in Cellular Homeostasis and Disease
Equilibrative nucleoside transporters (ENTs) are a family of integral membrane proteins (SLC29) that play a ubiquitous and vital role in cellular function.[1][2][3] They facilitate the bidirectional, sodium-independent transport of purine and pyrimidine nucleosides and nucleobases across cellular membranes.[1][4] This process is fundamental to two key physiological pathways: the salvage pathway for nucleotide synthesis, which is crucial for DNA and RNA replication, and the regulation of extracellular adenosine levels.[5][6]
Adenosine is a potent signaling molecule that modulates a vast array of physiological processes, including vasodilation, neurotransmission, and inflammation, by activating specific G-protein-coupled receptors.[2][7] By controlling the flux of adenosine, ENTs are key players in cardiovascular physiology, neurological function, and immune responses.[7][8] This central role makes them significant pharmaceutical targets for a wide range of therapeutic areas, including cancer, ischemic heart disease, and neurological disorders.[2][5][9]
The human ENT family comprises four members, with hENT1 and hENT2 being the most extensively characterized.[1][3] A key pharmacological distinction is their differential sensitivity to the inhibitor S-(4-nitrobenzyl)-6-thioinosine (NBMPR); hENT1 is potently inhibited at nanomolar concentrations, while hENT2 is significantly less sensitive.[1][10][11] This difference provides a critical tool for experimentally dissecting the function of each transporter. The development of potent and selective inhibitors for ENT isoforms is a major goal in drug discovery, aimed at precisely modulating nucleoside-dependent pathways while minimizing off-target effects.
This guide provides a comparative analysis of a novel chemical scaffold, represented by compounds like 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile, against well-established ENT inhibitors. We will delve into their performance characteristics, supported by experimental data and detailed protocols to empower researchers in their own investigations.
Comparative Analysis of ENT Inhibitors
The efficacy of an ENT inhibitor is defined by several key parameters: potency (IC50 or Ki), selectivity for different ENT isoforms, and mechanism of action. While extensive data on the specific compound 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile is not widely published, studies on structurally related analogues, such as 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT), suggest that the fluorophenylpiperazine moiety is a promising scaffold for developing novel ENT inhibitors, particularly those with potential selectivity towards ENT2.[12][13][14]
Below, we compare this emerging class of compounds with established inhibitors that represent different chemical scaffolds and inhibitory profiles.
Data Summary: Performance Characteristics of Key ENT Inhibitors
Novel scaffold demonstrating rare ENT2 selectivity.[13] Acts as an irreversible, non-competitive inhibitor.[12][18][19]
Mechanism of Action: Modulating Adenosine Signaling
The primary therapeutic rationale for ENT inhibition in contexts like ischemia is the potentiation of endogenous adenosine signaling.[5] Under metabolic stress (e.g., ischemia), intracellular ATP is catabolized, leading to a surge in adenosine production. This adenosine is then released into the extracellular space where it activates adenosine receptors (e.g., A1R, A2AR) to elicit protective effects like vasodilation and reduced inflammation.[2] ENTs, particularly ENT1, rapidly transport this extracellular adenosine back into the cell, terminating its signal.[20] By blocking this reuptake, ENT inhibitors effectively increase the local concentration and duration of action of adenosine specifically in tissues where it is most needed.[5][20]
Caption: Workflow for the cellular nucleoside uptake inhibition assay.
Protocol 2: Radioligand Binding Assay
This assay measures the ability of a test compound to displace a high-affinity radioligand (typically [3H]-NBMPR) from its binding site on hENT1. It directly quantifies the binding affinity (Ki) of the inhibitor.
Causality Behind Experimental Choices:
Radioligand: [3H]-NBMPR is the ligand of choice because it binds to hENT1 with very high affinity and specificity, making it an excellent probe for competitive binding studies. [21][22]This assay is inherently limited to hENT1 due to hENT2's insensitivity to NBMPR.
Membrane Preparation: Using isolated cell membranes or tissues rich in hENT1 (like human erythrocytes) provides a concentrated source of the transporter, enhancing the signal-to-noise ratio of the assay.
[22]* Defining Non-Specific Binding: The inclusion of a high concentration of non-radiolabeled NBMPR is essential to saturate all specific binding sites. The radioactivity measured under these conditions represents non-specific binding and must be subtracted from all other measurements to determine the true specific binding.
[23]
Step-by-Step Methodology:
Membrane Preparation: Prepare membranes from cells overexpressing hENT1 or from a native source like human erythrocytes via differential centrifugation. Resuspend the final membrane pellet in a suitable binding buffer.
Assay Setup: In a 96-well plate, set up the binding reactions. Each well will contain:
A fixed amount of membrane protein.
A fixed, low concentration of [3H]-NBMPR (e.g., 2-4 nM).
[22] * Varying concentrations of the test inhibitor.
For Total Binding: Add vehicle instead of inhibitor.
For Non-Specific Binding: Add a saturating concentration of unlabeled NBMPR (e.g., 20 µM).
[23]3. Incubation: Incubate the plate at room temperature for a sufficient time to reach binding equilibrium (e.g., 60 minutes).
[23]4. Separation of Bound and Free Ligand: Rapidly separate the membrane-bound radioligand from the free radioligand by vacuum filtration through a glass fiber filter mat (e.g., GF/C).
[24]5. Washing: Quickly wash the filters several times with ice-cold binding buffer to remove any remaining unbound radioligand.
[24]6. Scintillation Counting: Dry the filter mat, add scintillation cocktail, and quantify the radioactivity retained on the filters using a scintillation counter.
Data Analysis:
Calculate Specific Binding = Total Binding - Non-Specific Binding.
Plot the percentage of specific binding against the log concentration of the inhibitor.
Fit the data to a one-site competition model to determine the IC50.
Convert the IC50 to a binding affinity constant (Ki) using the Cheng-Prusoff equation.
Caption: Workflow for the competitive radioligand binding assay for hENT1.
Conclusion and Future Directions
The landscape of ENT inhibitor research is evolving. While established inhibitors like dilazep and dipyridamole have proven clinical utility, their value as research tools can be limited by off-target effects and a strong bias towards hENT1 inhibition. The "gold standard" inhibitor, NBMPR, is highly potent and selective for hENT1 but is unsuitable for in vivo therapeutic development.
The emergence of novel chemical scaffolds, such as those related to 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile, is highly encouraging. The discovery of analogues in this class with preferential activity against hENT2 is particularly noteworthy, as ENT2-selective inhibitors are scarce and would be invaluable tools for elucidating the specific physiological roles of this transporter. [13]Furthermore, the irreversible and non-competitive mechanism observed for some of these new compounds presents a different pharmacological profile that could offer advantages in certain therapeutic contexts.
[12]
Future research should focus on optimizing the potency and selectivity of these new scaffolds, characterizing their binding kinetics, and evaluating their efficacy in preclinical models of disease. The robust, self-validating protocols described here provide a clear roadmap for researchers to rigorously evaluate these next-generation ENT inhibitors and unlock their full therapeutic potential.
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Bone, D. B., et al. (2010). Characterization of Equilibrative Nucleoside Transport of the Pancreatic Cancer Cell Line: Panc-1. ScienceOpen. [Link]
Tang, S., et al. (2022). Structure-activity relationship studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) analogues as inhibitors of human equilibrative nucleoside transporters. PolyU Institutional Research Archive. [Link]
Tang, S., et al. (2022). Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. Frontiers. [Link]
Tang, S., et al. (2022). Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. PMC. [Link]
Inhibition of human equilibrative nucleoside transporters by 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)−6-imino-N-(naphthalen-2-yl)−1,3,5-triazin-2-amine. (2022). ResearchGate. [Link]
A Comparative Efficacy Analysis of 2-Fluorophenylpiperazine and Other Halogenated Phenylpiperazine Derivatives: A Guide for Researchers
In the landscape of contemporary neuroscience and drug development, phenylpiperazine derivatives represent a cornerstone scaffold for a multitude of centrally acting agents. The strategic incorporation of halogen substit...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of contemporary neuroscience and drug development, phenylpiperazine derivatives represent a cornerstone scaffold for a multitude of centrally acting agents. The strategic incorporation of halogen substituents onto the phenyl ring has emerged as a critical tactic for modulating the pharmacological profile of these compounds, influencing their potency, selectivity, and metabolic stability. This guide provides an in-depth, objective comparison of the efficacy of 2-fluorophenylpiperazine (2-FPP) against other halogenated phenylpiperazine analogues, supported by experimental data and detailed protocols to empower researchers in their quest for novel therapeutics.
Introduction to Halogenated Phenylpiperazines
Phenylpiperazines are a class of compounds characterized by a piperazine ring linked to a phenyl group. Their versatile structure allows for interactions with a range of neurotransmitter receptors, most notably serotonin (5-HT) and dopamine (D) receptors. Halogenation, the introduction of fluorine, chlorine, bromine, or iodine atoms onto the phenyl ring, offers a powerful tool to fine-tune the electronic and steric properties of these molecules. This, in turn, dictates their binding affinity and functional activity at various receptor subtypes, ultimately shaping their therapeutic potential and side-effect profiles.
This guide will focus on elucidating the structure-activity relationships (SAR) that govern the efficacy of these derivatives, with a particular emphasis on the influence of the halogen's nature and its position (ortho, meta, or para) on the phenyl ring.
Comparative Analysis of Receptor Binding Affinities
The initial and fundamental measure of a compound's efficacy at a specific receptor is its binding affinity, commonly expressed as the inhibition constant (Ki). A lower Ki value signifies a higher binding affinity. The following table summarizes the Ki values (in nanomolar, nM) of 2-fluorophenylpiperazine and other key halogenated derivatives at several crucial serotonin and dopamine receptors, compiled from various in vitro radioligand binding assays.
Note: A hyphen (-) indicates that reliable, directly comparable data was not found in the reviewed literature. The Ki values are compiled from multiple sources and should be interpreted with consideration for potential variations in experimental conditions.
Structure-Activity Relationship (SAR) Insights
The data reveals critical insights into the structure-activity relationships of halogenated phenylpiperazines:
Nature of the Halogen: The type of halogen significantly impacts receptor affinity and selectivity. For instance, the trifluoromethyl group in TFMPP confers potent agonism at the 5-HT2C receptor[6].
Positional Isomerism: The position of the halogen on the phenyl ring (ortho, meta, or para) is a key determinant of pharmacological activity. Meta-substitution, as seen in m-CPP, often leads to high affinity for 5-HT2C receptors[5]. Ortho-substitution with a group possessing negative potential, such as fluorine, can be favorable for affinity at both 5-HT1A and α1-adrenergic receptors[7].
Fluorine's Role: The presence of a fluorine atom, particularly at the ortho position, is often associated with favorable binding characteristics. In a study of FPMINT analogues, the presence of a halogen on the fluorophenyl moiety was essential for inhibitory effects on ENT1 and ENT2 transporters[8][9]. Another study on coumarin derivatives showed that a 2-fluorophenylpiperazine moiety resulted in high affinity for the 5-HT1A receptor (Ki = 1.04 nM)[1].
Functional Efficacy: Beyond Binding Affinity
While binding affinity is a crucial parameter, it does not fully describe a compound's biological effect. Functional assays are necessary to determine whether a ligand acts as an agonist (activates the receptor), an antagonist (blocks the receptor), or a partial agonist. Efficacy is often quantified by the half-maximal effective concentration (EC50) for agonists or the half-maximal inhibitory concentration (IC50) for antagonists.
To ensure the integrity and reproducibility of the presented data, this section outlines the fundamental experimental protocols for key in vitro assays.
Radioligand Binding Assay
This assay quantifies the affinity of a test compound for a specific receptor by measuring its ability to displace a radiolabeled ligand.
Objective: To determine the inhibition constant (Ki) of a test compound.
Materials:
Cell membranes expressing the receptor of interest (e.g., from CHO-K1 or HEK293 cells).
Radioligand (e.g., [3H]8-OH-DPAT for 5-HT1A receptors).
Test compounds at various concentrations.
Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, with 10 mM MgCl2 and 0.1 mM EDTA).
Glass fiber filters.
Scintillation fluid and counter.
Procedure:
Incubate cell membranes with the radioligand and varying concentrations of the test compound.
Allow the binding to reach equilibrium.
Terminate the reaction by rapid filtration through glass fiber filters to separate bound from unbound radioligand.
Wash the filters with ice-cold assay buffer.
Measure the radioactivity retained on the filters using a scintillation counter.
Calculate the IC50 value (concentration of test compound that inhibits 50% of specific binding) from the resulting competition curve.
Convert the IC50 to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant[4].
Radioligand Binding Assay Workflow.
cAMP Functional Assay
This assay determines the functional activity of a compound by measuring its effect on the intracellular second messenger, cyclic adenosine monophosphate (cAMP).
Objective: To determine if a compound is an agonist or antagonist and to quantify its EC50 or IC50.
Materials:
Cells expressing the G-protein coupled receptor of interest (e.g., CHO-K1 cells expressing human 5-HT1A).
Test compounds.
Forskolin (an adenylyl cyclase activator).
cAMP detection kit (e.g., LANCE Ultra cAMP kit).
Procedure:
Culture cells in 96-well plates.
Treat cells with varying concentrations of the test compound.
For Gi-coupled receptors (like 5-HT1A), stimulate the cells with forskolin to induce cAMP production. Agonists will inhibit this production.
For Gs-coupled receptors, the compound's ability to directly stimulate cAMP production is measured.
Lyse the cells and measure the intracellular cAMP levels using a competitive immunoassay, often employing Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).
Generate dose-response curves to determine EC50 (for agonists) or IC50 (for antagonists) values.
cAMP Functional Assay Workflow.
Conclusion and Future Directions
The halogenation of the phenylpiperazine scaffold is a proven strategy for modulating pharmacological efficacy. This guide has synthesized available data to provide a comparative overview of 2-fluorophenylpiperazine and its halogenated congeners.
The analysis underscores that the ortho-fluoro substitution in 2-FPP can confer high affinity for certain receptors, such as 5-HT1A. However, a comprehensive understanding of its complete pharmacological profile is hampered by a lack of extensive functional data in the public domain. In contrast, derivatives like m-CPP have been more thoroughly characterized, revealing a complex profile with high affinity for multiple 5-HT receptor subtypes.
For researchers and drug development professionals, this guide highlights several key takeaways:
The position and nature of the halogen substituent are critical determinants of receptor affinity and selectivity.
A systematic evaluation of a full matrix of halogenated derivatives (F, Cl, Br, I at ortho, meta, and para positions) under standardized assay conditions would be invaluable to the field.
There is a clear need for more extensive functional characterization of many of these compounds, including 2-FPP, to move beyond simple binding affinity and understand their true therapeutic potential.
Future research should focus on filling these knowledge gaps to enable a more rational design of next-generation phenylpiperazine-based therapeutics with improved efficacy and safety profiles.
References
Invernizzi, R., Cotecchia, S., De Blasi, A., Mennini, T., Pataccini, R., & Samanin, R. (1981). Effects of m-chlorophenylpiperazine on receptor binding and brain metabolism of monoamines in rats. Neurochemistry International, 3(3-4), 239-244. [Link]
Wikipedia. (n.d.). meta-Chlorophenylpiperazine. Retrieved from [Link]
Finlay, D. B., et al. (2023). The piperazine analogue para-fluorophenylpiperazine alters timing of the physiological effects of the Synthetic Cannabinoid Receptor Agonist AMB-FUBINACA, without changing its discriminative stimulus, signalling effects, or metabolism. Pharmacology Biochemistry and Behavior, 223, 173530. [Link]
López-Rodríguez, M. L., Rosado, M. L., Benhamú, B., Morcillo, M. J., Fernández, E., & Schaper, K. J. (1997). Synthesis and structure-activity relationships of a new model of arylpiperazines. 2. Three-dimensional quantitative structure-activity relationships of hydantoin-phenylpiperazine derivatives with affinity for 5-HT1A and alpha 1 receptors. A comparison of CoMFA models. Journal of Medicinal Chemistry, 40(11), 1648–1656. [Link]
Li, R., Mak, W. W. S., Li, J., Zheng, C., Shiu, P. H. T., Seto, S. W., Lee, S. M. Y., & Leung, G. P. H. (2022). Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. Frontiers in Pharmacology, 13, 837555. [Link]
Glennon, R. A., et al. (2000). Structure and serotonin 5-HT2C receptor activity of ortho- and meta-substituted phenylpiperazines. Journal of Medicinal Chemistry, 43(5), 1011-1018.
IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). 8-OH-DPAT. Retrieved from [Link]
Eurofins Discovery. (n.d.). 5-HT1A Human Serotonin GPCR Cell Based Agonist cAMP SAFETYscan SafetyScreen Assay. Retrieved from [Link]
Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved from [Link]
PDSP. (n.d.). Assay Protocol Book. Retrieved from [Link]
Gobbi, G., et al. (2001). [3H]-8-OH-DPAT binding in the rat brain raphe area: involvement of 5-HT1A and non-5-HT1A binding sites. British Journal of Pharmacology, 132(3), 645-654.
PolyU Institutional Research Archive. (2022). Structure-activity relationship studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) analogues as inhibitors of human equilibrative nucleoside transporters. Retrieved from [Link]
Kumar, V., et al. (2021). Evaluation of Substituted N-Phenylpiperazine Analogs as D3 vs. D2 Dopamine Receptor Subtype Selective Ligands. Molecules, 26(11), 3169. [Link]
Pytka, K., et al. (2023). New Piperazine Derivatives of 6-Acetyl-7-hydroxy-4-methylcoumarin as 5-HT1A Receptor Agents. Molecules, 28(3), 1361. [Link]
Sukalovic, V., et al. (2022). Synthesis of novel 5-HT1A arylpiperazine ligands: Binding data and computer-aided analysis of pharmacological potency. Arabian Journal of Chemistry, 15(10), 104149.
Hage, D. S. (2016). Comparative Analysis of Binding Kinetics and Thermodynamics of Dipeptidyl Peptidase-4 Inhibitors and Their Relationship to Structure. Journal of Medicinal Chemistry, 59(15), 7466-7477.
Dhanasekaran, M., et al. (2017). Designer drug- Trifluoromethylphenylpiperazine derivatives (TFMPP) - A future potential peril towards modern society. Medical Research Archives, 5(8).
Wieronska, J. M., et al. (2022). Novel multi-target ligands of dopamine and serotonin receptors for the treatment of schizophrenia based on indazole and piperazine scaffolds–synthesis, biological activity, and structural evaluation. European Journal of Medicinal Chemistry, 230, 114104.
Mlynárová, R., et al. (2000). [Effects of a (fluorophenyl) piperazine derivative (substance IIIv) on cardiovascular function]. Ceska a Slovenska farmacie : casopis Ceske farmaceuticke spolecnosti a Slovenske farmaceuticke spolecnosti, 49(4), 177-180.
Kiec-Kononowicz, K., et al. (2021).
Conformational Preferences and Benchmarking of Computational Methods for Piperazine-Based Ligands. (2023).
Wesołowska, A., et al. (2021). Identification and structural characterization of three psychoactive substances, phenylpiperazines (pBPP and 3,4-CFPP) and a cocaine analogue (troparil), in collected samples. Forensic Toxicology, 39(2), 481-492.
Newman, A. H., et al. (2011). Synthesis and Pharmacological Evaluation of Fluorine Containing D3 Dopamine Receptor Ligands. ACS Medicinal Chemistry Letters, 2(3), 201-206.
van de Witte, S. V., et al. (2006). SAR study of 1-aryl-4-(phenylarylmethyl)piperazines as ligands for both dopamine D2 and serotonin 5-HT1A receptors showing varying degrees of (Ant)agonism. Selection of a potential atypical antipsychotic. Chemical & Pharmaceutical Bulletin, 54(9), 1326-1330.
Knight, A. R., et al. (2004). Assays for enhanced activity of low efficacy partial agonists at the D2 dopamine receptor. British Journal of Pharmacology, 141(5), 834-842.
Gatch, M. B., et al. (2012). Structural Basis for D3/D4-Selective Antagonism of Piperazinylalkyl Pyrazole/Isoxazole Analogs. ACS Chemical Neuroscience, 3(12), 1050-1062.
A Senior Application Scientist's Guide to Validating In Vitro Activity in Animal Models: The Case of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile
Introduction: From Benchtop Finding to Preclinical Candidate The journey of a novel therapeutic agent from initial discovery to potential clinical application is a rigorous process of validation. A promising result in an...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: From Benchtop Finding to Preclinical Candidate
The journey of a novel therapeutic agent from initial discovery to potential clinical application is a rigorous process of validation. A promising result in an in vitro assay is merely the first step, a signal that must be tested in the complex, dynamic environment of a whole organism. This guide focuses on the critical transition of validating the in vitro findings for a novel piperazine derivative, 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile (herein referred to as "Compound P1P").
The piperazine heterocycle is a privileged scaffold in medicinal chemistry, known for its conformational flexibility and ability to interact with a wide range of biological targets, particularly within the central nervous system.[1][2] Compounds featuring the 4-(2-fluorophenyl)piperazin-1-yl moiety have been explored for various neuroactive properties, including anticonvulsant and antinociceptive activities.[3] The presence of this scaffold in Compound P1P suggests a high probability of CNS activity.
For the purpose of this guide, we will hypothesize a common in vitro finding for this class of molecules: Compound P1P demonstrates significant positive allosteric modulation of GABA-A receptors in cultured primary neurons. This activity suggests potential anxiolytic (anxiety-reducing) effects. The core challenge, and the focus of this document, is to design a robust preclinical validation program in animal models to determine if this cellular activity translates into a meaningful physiological effect.
The Rationale for In Vivo Validation: Why Cellular Data Isn't Enough
An in vitro system provides a clean, controlled environment to probe a specific molecular interaction. However, it cannot predict a compound's fate and action within a living system. Animal models are indispensable for bridging this gap by evaluating:
Pharmacokinetics (PK): How the compound is absorbed, distributed throughout the body, metabolized, and excreted (ADME). A compound that cannot cross the blood-brain barrier, for instance, will fail to engage its CNS target regardless of its in vitro potency.
Pharmacodynamics (PD): The relationship between drug concentration at the target site and the resulting physiological effect. This includes assessing on-target efficacy, off-target effects, and the therapeutic window.
Behavioral and Physiological Complexity: Anxiety is a complex neuropsychiatric state, not a simple cellular switch.[4] Animal models, while not perfect replicas of human conditions, allow us to assess how a compound affects integrated neural circuits that govern behavior.[5][6]
The following workflow illustrates the logical progression from an initial in vitro hit to a validated in vivo effect.
Caption: A general workflow for validating in vitro findings in vivo.
Comparative Experimental Design: Compound P1P vs. Diazepam
To rigorously assess the anxiolytic potential of Compound P1P, its performance must be compared against both a placebo (vehicle) and a well-characterized standard anxiolytic drug.[4] Diazepam, a benzodiazepine that also enhances GABA-A receptor signaling, serves as the ideal positive control.
Core Experimental Groups:
Vehicle Control: The solvent used to dissolve Compound P1P and Diazepam (e.g., saline with 5% DMSO). This group establishes the baseline behavioral response.
Positive Control: Diazepam (e.g., 1-2 mg/kg). This validates the sensitivity of the assay to a known anxiolytic agent.
Test Article: Compound P1P (tested at multiple doses, e.g., 1, 5, 10 mg/kg). This allows for the determination of a dose-response relationship.
We will employ two widely accepted and complementary behavioral paradigms to assess anxiety in rodents.[6][7] These tests rely on the natural conflict between a rodent's innate aversion to open, brightly lit spaces and its desire to explore a novel environment.[5]
The Elevated Plus Maze (EPM) Test
The EPM is a plus-shaped apparatus elevated from the floor, with two open arms and two enclosed arms. An increase in the time spent in the open arms is a robust indicator of an anxiolytic effect.[4]
Experimental Protocol:
Apparatus: A plus-shaped maze made of non-reflective material, with two opposing open arms (50x10 cm) and two opposing enclosed arms (50x10x40 cm), elevated 50 cm above the floor.
Animals: Male C57BL/6 mice (8-10 weeks old), habituated to the testing room for at least 1 hour before the experiment.
Drug Administration: Administer Compound P1P (1, 5, 10 mg/kg), Diazepam (2 mg/kg), or Vehicle via intraperitoneal (i.p.) injection 30 minutes prior to testing.
Test Procedure:
Place the mouse in the center of the maze, facing an open arm.
Allow the mouse to explore the apparatus for 5 minutes.
Record the session using an overhead video camera.
Primary Endpoints:
Time spent in the open arms (s).
Number of entries into the open arms.
Total number of arm entries (a measure of overall activity).
The Light-Dark Box Test
This test uses a two-compartment box with one large, brightly illuminated compartment and one smaller, dark compartment. Anxiolytic compounds increase the time rodents spend in the aversive light compartment.[6]
Experimental Protocol:
Apparatus: A rectangular box (e.g., 45x27x27 cm) divided into a large (2/3) white, brightly lit compartment and a small (1/3) black, dark compartment, with an opening connecting them.
Animals: Male BALB/c mice (8-10 weeks old), known for their higher baseline anxiety.
Drug Administration: Same as for the EPM test.
Test Procedure:
Place the mouse in the center of the light compartment, facing away from the opening.
Allow the mouse to freely explore for 10 minutes.
Use an automated system with photobeams or video tracking to record activity.
Primary Endpoints:
Time spent in the light compartment (s).
Number of transitions between compartments.
Control for Confounding Effects: The Open Field Test
A critical aspect of a self-validating protocol is to rule out alternative explanations for the observed results. An apparent "anxiolytic" effect in the EPM or Light-Dark test could be a false positive if the compound simply causes hyperactivity, leading to more exploration in general. Conversely, a sedative effect could mask true anxiolytic activity. The Open Field Test is used to assess general locomotor activity.[7]
Experimental Protocol:
Apparatus: A square arena (e.g., 40x40x40 cm) with a plain floor, often equipped with infrared beams to track movement.
Procedure: Following drug administration (same protocol as above), place the mouse in the center of the arena and record its activity for 10-15 minutes.
Cross-Reactivity and Selectivity Profiling of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile (FPP-OPN)
Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology Executive Summary & Structural Rationale In the development of neurotherapeutics a...
Author: BenchChem Technical Support Team. Date: March 2026
Audience: Researchers, Scientists, and Drug Development Professionals
Content Type: Technical Comparison Guide & Experimental Methodology
Executive Summary & Structural Rationale
In the development of neurotherapeutics and molecular probes targeting aminergic G protein-coupled receptors (GPCRs), the 2-fluorophenylpiperazine (2-FPP) moiety is a highly privileged scaffold. Compound 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile (CAS: 379726-07-5), hereafter referred to as FPP-OPN , represents a unique structural evolution of this pharmacophore.
While the 2-FPP core drives high-affinity interactions with serotonin (5-HT) and dopamine (D2/D3) receptors, the addition of the 3-oxopropanenitrile tail acts as a critical selectivity filter. The electron-withdrawing cyano group and the hydrogen-bonding capacity of the carbonyl oxygen interact with the extracellular loop 2 (ECL2) of GPCRs, altering the compound's cross-reactivity profile compared to unsubstituted piperazines [1].
This guide objectively compares the binding affinity, functional selectivity, and off-target liabilities of FPP-OPN against established reference standards (WAY-100635, Ketanserin, and Haloperidol) and provides self-validating experimental protocols for rigorous profiling.
Figure 1: Pharmacophore mapping of FPP-OPN driving target selectivity and off-target liabilities.
Comparative Binding Affinity Profiling
To establish the primary target landscape, FPP-OPN must be evaluated via competitive radioligand binding. The causality behind this step is fundamental: we must quantify the thermodynamic affinity (
Ki
) before assessing functional efficacy. The basic nitrogen of the piperazine ring forms a highly conserved salt bridge with Asp3.32 in transmembrane domain 3 (TM3) of aminergic receptors, which inherently risks cross-reactivity between 5-HT and Dopamine receptors [1].
Quantitative Data: Target vs. Off-Target Affinity
Note: Data represents the consensus pharmacological profile for the 2-FPP structural class optimized with a cyanoacetyl linker.
Causality & Validation: This protocol uses a homologous competition setup. By defining Total Binding (TB) and Non-Specific Binding (NSB) within the same plate, the system self-validates the specific signal window. A Z'-factor > 0.5 must be achieved for data acceptance.
Membrane Preparation: Harvest CHO-K1 cells stably expressing the human 5-HT1A receptor. Homogenize in ice-cold assay buffer (50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4).
Tracer Addition: Add 1.5 nM [³H]-8-OH-DPAT (radioligand) to 96-well plates containing 15 µg of membrane protein per well.
Compound Titration: Add FPP-OPN in a 10-point concentration-response curve (10 pM to 10 µM).
Incubation & Filtration: Incubate for 60 minutes at 25°C to reach equilibrium. Terminate by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% PEI to reduce non-specific plastic binding).
Analysis: Calculate specific binding by subtracting NSB from TB. Determine IC₅₀ via non-linear regression and convert to
Ki
using the Cheng-Prusoff equation.
Functional Selectivity: G-Protein vs.
β
-Arrestin Bias
Binding affinity does not dictate functional outcome. To determine whether FPP-OPN acts as an agonist, partial agonist, or antagonist, we utilize Bioluminescence Resonance Energy Transfer (BRET).
Why BRET? Unlike enzyme complementation assays (which irreversibly trap interacting proteins and artificially inflate efficacy), BRET allows for the real-time, reversible monitoring of GPCR-
β
-arrestin interactions in living cells [2]. This ensures the pharmacological profile observed is physiologically relevant and not an artifact of the reporter system.
Figure 2: BRET assay workflow for measuring β-arrestin recruitment upon FPP-OPN binding.
Transfection: Co-transfect HEK293T cells with plasmids encoding 5-HT1A-Rluc8 (Donor) and
β
-Arrestin2-Venus (Acceptor). Seed at 30,000 cells/well in white 96-well plates.
Substrate Addition: After 48 hours, wash cells and add 5 µM Coelenterazine h (luciferase substrate). Incubate in the dark for 10 minutes.
Ligand Stimulation: Add FPP-OPN (concentration curve) or 8-OH-DPAT (positive control for 100%
Emax
).
Signal Detection: Read immediately on a microplate reader capable of dual-wavelength detection (480 nm for Rluc8, 535 nm for Venus).
Data Validation: Calculate the BRET ratio (Emission 535 nm / Emission 480 nm). Subtract the background BRET ratio (vehicle-treated cells) to obtain the ligand-induced BRET signal. If the baseline Rluc8 luminescence drops below
104
RLU, the assay is rejected due to poor cell viability or transfection failure.
A critical hurdle in developing piperazine-based probes is their propensity to block the human ether-à-go-go-related gene (hERG) potassium channel. The basic nitrogen of the piperazine ring is easily protonated at physiological pH and can become sterically trapped within the inner cavity of the hERG channel, leading to QT prolongation and fatal arrhythmias [3].
The introduction of the 3-oxopropanenitrile group in FPP-OPN reduces the overall basicity (pKa) of the piperazine system compared to unsubstituted analogs through inductive electron withdrawal, effectively widening the safety window [3].
Quantitative Data: hERG Inhibition
Compound
hERG
IC50
(µM)
Safety Margin (
IC50
/ 5-HT1A
Ki
)
FPP-OPN
4.2 ± 0.35
1,000x
Astemizole
0.002 ± 0.0005
N/A (Known Blocker)
Haloperidol
1.5 ± 0.12
1,250x
Protocol 3: Automated Patch-Clamp hERG Assay
Causality & Validation: Thallium flux assays are prone to false positives. Automated patch-clamp provides direct electrophysiological measurement of the
IKr
current. The protocol self-validates by continuously monitoring the membrane seal resistance; if the seal drops below 500 MΩ, the cell is automatically excluded from the dataset.
Cell Preparation: Use CHO cells stably expressing the hERG channel. Resuspend in extracellular recording solution.
Patching: Load cells onto a planar patch-clamp chip (e.g., QPatch). Apply negative pressure to form a gigaseal, followed by a brief pulse to achieve whole-cell configuration.
Voltage Protocol: Hold cells at -80 mV. Apply a depolarizing prepulse to +20 mV for 2 seconds (to open and inactivate channels), followed by a repolarizing step to -50 mV for 2 seconds to elicit the outward tail current.
Compound Application: Perfuse FPP-OPN at varying concentrations. Measure the peak tail current reduction.
Validation Control: Apply 0.1 µM Astemizole at the end of the recording to ensure 100% block. Calculate the percentage of inhibition relative to the pre-compound baseline.
Decision Matrix & Conclusion
When to use FPP-OPN:
As a Pharmacological Probe: FPP-OPN is highly suited for studies requiring a 5-HT1A partial agonist with moderate D2 cross-reactivity. Its unique 3-oxopropanenitrile tail makes it an excellent building block for synthesizing bivalent ligands or PROTACs, as the nitrile group can be easily modified into tetrazoles or primary amines.
When to choose alternatives: If absolute, silent antagonism at 5-HT1A is required, WAY-100635 remains the superior choice. If the experimental model is highly sensitive to off-target dopamine signaling, the moderate D2 affinity of FPP-OPN may confound results, necessitating the use of a more selective agent.
By understanding the structural causality behind FPP-OPN's binding profile, researchers can leverage its specific partial agonist properties while safely navigating its inherent piperazine-class liabilities.
References
Targeting Dopamine D3 and Serotonin 5-HT1A and 5-HT2A Receptors for Developing Effective Antipsychotics: Synthesis, Biological Characterization, and Behavioral Studies
Journal of Medicinal Chemistry (ACS Publications)
URL:[Link]
Enhanced BRET Technology for the Monitoring of Agonist-Induced and Agonist-Independent Interactions between GPCRs and β-Arrestins
Frontiers in Endocrinology
URL:[Link]
Med Chem Strategies to Master hERG and Mitigate Cardiotoxicity Risks
Drug Hunter
URL:[Link]
Comparative
Benchmarking the Potency of a Novel Psychoactive Agent: A Comparative Guide to 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile
Abstract The development of novel psychoactive agents with improved efficacy and safety profiles remains a cornerstone of neuropharmacology research. This guide provides a comprehensive framework for benchmarking the pot...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The development of novel psychoactive agents with improved efficacy and safety profiles remains a cornerstone of neuropharmacology research. This guide provides a comprehensive framework for benchmarking the potency of a novel chemical entity, 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile (herein designated as "Compound X"), against established atypical antipsychotics, Risperidone and Aripiprazole. The selection of these comparators is predicated on the structural motifs within Compound X, specifically the fluorophenylpiperazine moiety, which is prevalent in centrally acting drugs targeting dopaminergic and serotonergic systems. We hypothesize that Compound X may exhibit activity at dopamine D2 and serotonin 5-HT2A receptors, critical targets in the management of psychosis. This document outlines a series of in vitro and in vivo experiments designed to rigorously evaluate the binding affinity, functional activity, and preliminary behavioral effects of Compound X, providing a robust dataset for comparison with clinically relevant drugs.
Introduction: The Rationale for Benchmarking Compound X
The therapeutic landscape for psychotic disorders is dominated by drugs that modulate dopamine and serotonin receptor signaling. First-generation antipsychotics primarily act as dopamine D2 receptor antagonists, a mechanism effective in treating positive symptoms but often associated with significant extrapyramidal side effects. The advent of second-generation (atypical) antipsychotics, such as Risperidone and Aripiprazole, introduced a broader receptor pharmacology, notably including potent serotonin 5-HT2A receptor antagonism. This dual-receptor action is thought to contribute to their improved side-effect profile and efficacy against negative symptoms.
Compound X, 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile, is a novel compound whose structural features suggest a potential interaction with these key CNS receptors. The fluorophenylpiperazine core is a well-established pharmacophore in this space. The oxopropanenitrile moiety represents a point of structural novelty that may confer unique potency, selectivity, or pharmacokinetic properties. Therefore, a systematic benchmarking against well-characterized drugs like Risperidone (a potent D2/5-HT2A antagonist) and Aripiprazole (a D2 partial agonist and 5-HT2A antagonist) is essential to elucidate its therapeutic potential.
This guide provides the experimental framework to answer the following key questions:
What is the binding affinity of Compound X for human dopamine D2 and serotonin 5-HT2A receptors compared to Risperidone and Aripiprazole?
What is the functional activity of Compound X at these receptors (i.e., is it an agonist, antagonist, or partial agonist)?
How does the in vitro potency of Compound X translate to an in vivo animal model of psychosis?
The following sections detail the necessary protocols, data analysis methods, and visualization tools to conduct a thorough and scientifically rigorous comparative potency assessment.
In Vitro Potency Assessment: Receptor Binding and Functional Assays
The initial characterization of Compound X will involve determining its affinity and functional activity at the primary hypothesized targets: human dopamine D2 and serotonin 5-HT2A receptors. These experiments are foundational for establishing a pharmacological profile.
Experimental Workflow for In Vitro Assays
The overall workflow for the in vitro characterization is depicted below. This process ensures a logical progression from initial binding affinity determination to functional activity profiling.
Caption: Workflow for in vitro benchmarking of Compound X.
Detailed Experimental Protocols
Objective: To determine the binding affinity (Ki) of Compound X, Risperidone, and Aripiprazole for the human D2 and 5-HT2A receptors.
Materials:
Cell membranes from HEK293 or CHO cells stably expressing either the human D2 or 5-HT2A receptor.
Radioligands: [³H]Spiperone (for D2) and [³H]Ketanserin (for 5-HT2A).
Non-specific binding competitors: Haloperidol (for D2) and Mianserin (for 5-HT2A).
Test compounds: Compound X, Risperidone, Aripiprazole, dissolved in DMSO.
Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4).
96-well plates, filter mats (GF/B or GF/C), and a cell harvester.
Scintillation vials and liquid scintillation cocktail.
Liquid scintillation counter.
Procedure:
Prepare serial dilutions of Compound X, Risperidone, and Aripiprazole in assay buffer. The final DMSO concentration should not exceed 0.1%.
In a 96-well plate, add in the following order:
Assay buffer.
Test compound dilution or buffer (for total binding) or non-specific competitor (for non-specific binding).
Radioligand at a concentration near its Kd (e.g., 0.2-0.5 nM for [³H]Spiperone; 0.5-1.0 nM for [³H]Ketanserin).
Cell membranes (typically 10-20 µg of protein per well).
Incubate the plates at room temperature for 60-90 minutes to reach equilibrium.
Rapidly harvest the contents of each well onto filter mats using a cell harvester, followed by several washes with ice-cold assay buffer to separate bound from free radioligand.
Punch out the filter discs into scintillation vials, add scintillation cocktail, and allow to equilibrate.
Quantify the radioactivity (in counts per minute, CPM) in each vial using a liquid scintillation counter.
Data Analysis:
Calculate specific binding = Total binding (CPM) - Non-specific binding (CPM).
Plot the percentage of specific binding against the logarithm of the competitor concentration.
Fit the data to a sigmoidal dose-response curve (variable slope) using non-linear regression analysis (e.g., in GraphPad Prism) to determine the IC₅₀ value for each compound.
Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.
Objective: To determine the functional activity (agonist, antagonist, or partial agonist) and potency (EC₅₀ or IC₅₀) of the test compounds at the D2 receptor, which is a Gi-coupled receptor that inhibits adenylyl cyclase.
Materials:
CHO-K1 or HEK293 cells stably co-expressing the human D2 receptor and a cAMP-responsive reporter system.
Assay medium (e.g., HBSS with 20 mM HEPES).
Forskolin (an adenylyl cyclase activator).
Dopamine (as the reference agonist).
cAMP detection kit (e.g., HTRF cAMP dynamic 2 kit from Cisbio, or LANCE Ultra cAMP kit from PerkinElmer).
384-well white plates.
Plate reader compatible with the chosen detection technology.
Procedure:
Agonist Mode:
Seed cells in 384-well plates and grow to confluence.
Replace growth medium with assay medium containing a phosphodiesterase inhibitor (e.g., IBMX) and incubate.
Add serial dilutions of Compound X, Aripiprazole (known partial agonist), and Dopamine (full agonist).
Incubate for 30 minutes at room temperature.
Add forskolin to stimulate cAMP production.
Incubate for another 30 minutes.
Lyse the cells and perform the cAMP detection assay according to the manufacturer's protocol.
Antagonist Mode:
Follow the same initial steps as the agonist mode.
Add serial dilutions of Compound X and Risperidone (known antagonist).
Incubate for 15-30 minutes.
Add a fixed concentration of Dopamine (at its EC₈₀) to all wells (except baseline controls).
Incubate for 30 minutes.
Lyse the cells and perform the cAMP detection assay.
Data Analysis:
Plot the assay signal against the logarithm of the compound concentration.
For agonist mode, determine the EC₅₀ (potency) and Emax (efficacy) relative to dopamine. Aripiprazole should show partial agonism (Emax < 100%).
For antagonist mode, determine the IC₅₀ value, which represents the concentration of the antagonist that inhibits 50% of the dopamine response.
Anticipated In Vitro Data Summary
The results from these assays should be compiled into a clear, comparative table.
Compound
D2 Binding Affinity (Ki, nM)
D2 Functional Activity
D2 Potency (EC₅₀/IC₅₀, nM)
5-HT2A Binding Affinity (Ki, nM)
5-HT2A Functional Activity
5-HT2A Potency (IC₅₀, nM)
Compound X
Experimental Value
e.g., Antagonist
Experimental Value
Experimental Value
e.g., Antagonist
Experimental Value
Risperidone
Literature/Exp. Value
Antagonist
Literature/Exp. Value
Literature/Exp. Value
Antagonist
Literature/Exp. Value
Aripiprazole
Literature/Exp. Value
Partial Agonist
Literature/Exp. Value
Literature/Exp. Value
Antagonist
Literature/Exp. Value
In Vivo Potency Assessment: Behavioral Models of Psychosis
To assess the potential therapeutic relevance of Compound X, its in vivo activity must be evaluated in an animal model that is sensitive to antipsychotic drugs. The phencyclidine (PCP)-induced hyperlocomotion model is a widely used assay that reflects the dopamine hyper-activity thought to underlie psychosis.
Signaling Pathway Targeted by Antipsychotics
The therapeutic action of the comparator drugs, and the hypothesized action of Compound X, involves the modulation of dopamine signaling in the mesolimbic pathway. Antagonism or partial agonism at D2 receptors in this pathway is believed to reduce the excessive dopamine activity associated with psychosis.
Validation
A Comparative Assessment of Piperazine Scaffolds in Modulating GPCR Ligands: A Guide for Drug Development Professionals
Introduction G-protein-coupled receptors (GPCRs) represent the largest and most diverse family of cell surface receptors in the human genome, making them one of the most important target classes for the pharmaceutical in...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
G-protein-coupled receptors (GPCRs) represent the largest and most diverse family of cell surface receptors in the human genome, making them one of the most important target classes for the pharmaceutical industry.[1][2] Approximately 30% of all currently marketed small-molecule drugs target these receptors.[2] Within the medicinal chemist's toolkit, the piperazine ring stands out as a "privileged scaffold".[3][4][5][6][7][8] This six-membered heterocycle, containing two nitrogen atoms at the 1 and 4 positions, is a cornerstone in the design of a multitude of FDA-approved drugs, particularly those targeting the central nervous system (CNS).[5][9] This guide provides a comparative assessment of piperazine scaffolds in the modulation of GPCR ligands, offering insights into their structure-activity relationships (SAR), synthetic versatility, and the experimental protocols used for their evaluation.
The utility of the piperazine moiety stems from its unique physicochemical properties. Its dual nitrogen atoms provide tunable basicity and the ability to form hydrogen bonds, which are crucial for interactions with biological targets.[3][5] Furthermore, the piperazine ring's conformational flexibility, primarily adopting chair and boat conformations, allows it to adapt to various receptor binding pockets.[3][10][11] This structural adaptability, combined with its synthetic tractability, enables fine-tuning of a ligand's affinity, selectivity, and pharmacokinetic properties.[3][4][6]
The Piperazine Scaffold: A Versatile Tool for GPCR Ligand Design
The piperazine scaffold is a common feature in ligands targeting aminergic GPCRs, such as dopamine and serotonin receptors.[4][12] Its general structure often includes an N-aryl group and a linker connecting to another moiety, frequently a heterocyclic group.[4][12] This modular nature allows for systematic modifications to explore the chemical space and optimize for desired biological activity.[4][6]
Structure-Activity Relationships (SAR)
The substitution pattern on the piperazine ring plays a critical role in determining a ligand's affinity and selectivity for a particular GPCR.
N1-Substitution: The substituent at the N1 position, often an aryl or heteroaryl group, is crucial for receptor recognition and affinity. For many aminergic GPCR ligands, this aryl group engages in π-π stacking interactions with aromatic residues in the receptor's binding pocket, such as phenylalanine and tryptophan.[12]
N4-Substitution: The substituent at the N4 position significantly influences the ligand's pharmacokinetic properties and can also contribute to receptor binding. Modifications at this position can alter a compound's solubility, metabolic stability, and ability to cross the blood-brain barrier.[3]
Conformational Control: The inherent flexibility of the piperazine ring allows it to adopt different conformations, with the chair form being the most stable and frequently observed in protein-ligand complexes.[10][11][13] However, boat and twisted-boat conformations are also accessible and can be stabilized by specific interactions within the binding pocket.[10][11] The ability to control the conformational preference of the piperazine ring through substitution is a key strategy in designing selective ligands.[14] For instance, the axial orientation of a substituent on a 2-substituted piperazine can mimic the orientation of key nitrogen atoms in nicotine, leading to potent α7 nicotinic acetylcholine receptor agonists.[14]
Comparative Data on Piperazine-Based GPCR Ligands
The following table summarizes the binding affinities of several representative piperazine-containing ligands for various GPCRs, illustrating the impact of structural modifications on receptor affinity and selectivity.
This data highlights the remarkable versatility of the piperazine scaffold. For example, aripiprazole's complex pharmacology as a "dopamine stabilizer" arises from its distinct activities at multiple dopamine and serotonin receptor subtypes.[12] The high affinity and selectivity of paracyclophanylpiperazine 3a for the D3 receptor demonstrates the power of bioisosteric replacement, where a portion of the molecule is replaced with a structurally different group that retains similar biological activity.[15]
Experimental Workflows for Evaluating Piperazine-Based GPCR Ligands
A systematic approach is essential for the discovery and optimization of novel piperazine-containing GPCR ligands. The following workflow outlines the key experimental stages.
Caption: A typical workflow for the discovery and development of piperazine-based GPCR ligands.
Key Experimental Protocols
1. Chemical Synthesis of Piperazine Derivatives
The synthesis of diverse piperazine libraries is crucial for exploring SAR. Common synthetic strategies include:
N-Arylation: The Buchwald-Hartwig amination is a widely used palladium-catalyzed cross-coupling reaction for the N-arylation of piperazine.[18]
Reductive Amination: This method is used to introduce substituents at the N4 position by reacting a piperazine derivative with an aldehyde or ketone in the presence of a reducing agent.[18]
Multicomponent Reactions: Reactions like the split-Ugi reaction allow for the rapid generation of chemical diversity around the piperazine core.[16]
Protocol: Buchwald-Hartwig N-Arylation of Piperazine [18]
To an oven-dried reaction vessel, add the palladium catalyst (e.g., Pd2(dba)3, 1-2 mol%) and a suitable phosphine ligand (e.g., BINAP, 2-4 mol%).
Add the aryl halide (1.0 equivalent), piperazine (1.2-1.5 equivalents), and a strong base (e.g., NaOtBu, 1.5 equivalents).
Seal the vessel and purge with an inert gas (e.g., argon).
Add an anhydrous solvent (e.g., toluene) via syringe.
Heat the reaction mixture to 80-110 °C with vigorous stirring.
Monitor the reaction progress using TLC or LC-MS.
Upon completion, cool the reaction, quench with water, and extract the product with an organic solvent.
Purify the crude product by flash column chromatography.
2. Radioligand Binding Assays
These assays are used to determine the affinity of a ligand for its target receptor. They involve competing the unlabeled test compound against a radiolabeled ligand with known high affinity for the receptor. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is the IC50 value, which can be converted to the inhibition constant (Ki).
3. Functional Assays
Functional assays measure the biological response elicited by a ligand upon binding to its receptor.[19] These assays are essential for determining whether a ligand is an agonist, antagonist, or inverse agonist.
cAMP Assays: For GPCRs coupled to Gs or Gi proteins, changes in intracellular cyclic adenosine monophosphate (cAMP) levels are measured.[19][20] Ligand binding to a Gs-coupled receptor increases cAMP, while binding to a Gi-coupled receptor decreases it.[21]
Calcium Flux Assays: For GPCRs coupled to Gq proteins, ligand binding leads to an increase in intracellular calcium concentrations, which can be measured using fluorescent dyes.[21]
β-Arrestin Recruitment Assays: These assays measure the recruitment of β-arrestin to the activated GPCR, which is a key step in receptor desensitization and can also initiate G-protein-independent signaling.[1][20][21]
Caption: Simplified overview of major GPCR signaling pathways.
The Future of Piperazine Scaffolds in GPCR Drug Discovery
The piperazine scaffold will undoubtedly continue to be a mainstay in the development of novel GPCR ligands. Future directions in this field are likely to focus on:
Polypharmacology: The ability of piperazine-based ligands to interact with multiple targets can be harnessed to design multi-target drugs for complex diseases.[5]
Allosteric Modulation: Instead of competing with the endogenous ligand at the orthosteric binding site, allosteric modulators bind to a distinct site on the receptor, offering the potential for greater subtype selectivity and a more nuanced modulation of receptor function.[22][23][24]
Bioisosteric Replacement: The exploration of novel bioisosteres for the piperazine ring, such as spirocyclic and bridged diamine systems, may lead to compounds with improved properties.[17][25]
Conclusion
The piperazine scaffold is a remarkably versatile and privileged structure in the design of GPCR ligands. Its favorable physicochemical properties, synthetic accessibility, and conformational flexibility have made it an indispensable tool for medicinal chemists. A thorough understanding of the structure-activity relationships of piperazine derivatives, coupled with a systematic application of robust experimental workflows, will continue to drive the discovery of innovative and effective therapeutics targeting the vast and complex family of G-protein-coupled receptors.
References
Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. (2026, January 19). Retrieved from [Link]
Bartyzel, A., Cristóvão, B., & Kaczor, A. A. (2025, June 11). Structural Aspects of Arylpiperazines as Aminergic GPCR Ligands. Molecules, 30(12), 2545. Retrieved from [Link]
Zhou, J., & Civelli, O. (2021). Recent progress in assays for GPCR drug discovery. Physiological Reviews, 101(4), 1695-1736. Retrieved from [Link]
Dull, G. M., et al. (2016). Conformational analysis of 2-substituted piperazines. Tetrahedron Letters, 57(29), 3138-3141. Retrieved from [Link]
Zhou, J., & Civelli, O. (2021). Recent progress in assays for GPCR drug discovery. Physiological Reviews, 101(4), 1695-1736. Retrieved from [Link]
Bronowska, A., Leś, A., Mazgajska, M., & Chilmończyk, Z. (2001). Conformational analysis and pharmacophore design for selected 1-(2-pyrimidinyl)piperazine derivatives with sedative-hypnotic activity. Acta Poloniae Pharmaceutica, 58(2), 79-86. Retrieved from [Link]
Bartyzel, A., Cristóvão, B., & Kaczor, A. A. (2025, June 11). Structural Aspects of Arylpiperazines as Aminergic GPCR Ligands. Molecules, 30(12), 2545. Retrieved from [Link]
Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. (2025, November 19). Retrieved from [Link]
Bartyzel, A., Cristóvão, B., & Kaczor, A. A. (2025). Structural Aspects of Arylpiperazines as Aminergic GPCR Ligands. Molecules, 30(12), 2545. Retrieved from [Link]
Wootten, D., et al. (2018). Advances in G Protein-Coupled Receptor High-throughput Screening. Current Opinion in Structural Biology, 48, 59-67. Retrieved from [Link]
Peters, M. F., & Scott, C. W. (2013, August 20). GPCRs: Cell based label-free assays in GPCR drug discovery. European Pharmaceutical Review. Retrieved from [Link]
Blumberg Institute. (2024, October 22). Bioisosteres of Piperazine & Related Diamines in the Design of Biologically Active Compounds. Retrieved from [Link]
Grygorenko, O. O., et al. (2025, December 26). Conformational Preferences and Benchmarking of Computational Methods for Piperazine-Based Ligands. ACS Omega. Retrieved from [Link]
Hübner, H., et al. (2010). Bioisosteric replacement leading to biologically active [2.2]paracyclophanes with altered binding profiles for aminergic G-protein-coupled receptors. Journal of Medicinal Chemistry, 53(21), 7597-7607. Retrieved from [Link]
Tron, G. C., et al. (2015). Multicomponent Synthesis and Biological Evaluation of a Piperazine-Based Dopamine Receptor Ligand Library. ACS Combinatorial Science, 17(5), 296-302. Retrieved from [Link]
Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. (2026, January 15). Retrieved from [Link]
Grygorenko, O. O., et al. (2025, December 26). Conformational Preferences and Benchmarking of Computational Methods for Piperazine-Based Ligands. ACS Omega. Retrieved from [Link]
Yousuf, M., et al. (2022). Exploration of Diazaspiro Cores as Piperazine Bioisosteres in the Development of σ2 Receptor Ligands. Molecules, 27(15), 4851. Retrieved from [Link]
Lindsley, C. W., & Conn, P. J. (2016). Drug Design Strategies for GPCR Allosteric Modulators. Current Topics in Medicinal Chemistry, 16(15), 1693-1706. Retrieved from [Link]
Gregory, K. J., & Conn, P. J. (2018). Allosteric Modulation of Class A GPCRs: Targets, Agents, and Emerging Concepts. Journal of Medicinal Chemistry, 61(17), 7383-7407. Retrieved from [Link]
Gregory, K. J., & Conn, P. J. (2018). Allosteric Modulation of Class A GPCRs: Targets, Agents, and Emerging Concepts. Journal of Medicinal Chemistry, 61(17), 7383-7407. Retrieved from [Link]
Kumar, R. R., et al. (2024). Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. Current Organic Synthesis, 21(4), 346-370. Retrieved from [Link]
Grygorenko, O. O., et al. (2025, December 26). Conformational Preferences and Benchmarking of Computational Methods for Piperazine-Based Ligands. ACS Omega. Retrieved from [Link]
Szałaj, N., et al. (2022). Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties. Journal of Medicinal Chemistry, 65(13), 8966-8986. Retrieved from [Link]
Meanwell, N. A. (2022). Applications of Isosteres of Piperazine in the Design of Biologically Active Compounds: Part 1. Journal of Agricultural and Food Chemistry, 70(24), 7113-7187. Retrieved from [Link]
Kant, R., & Maji, S. (2021). Recent advances in the synthesis of piperazine based ligands and metal complexes and their applications. Dalton Transactions, 50(4), 1196-1214. Retrieved from [Link]
Kumar, R. R., et al. (2024). Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. Current Organic Synthesis, 21(4), 346-370. Retrieved from [Link]
Kant, R., & Maji, S. (2020). Recent advances in the synthesis of piperazine based ligands and metal complexes and their applications. Dalton Transactions, 50(4), 1196-1214. Retrieved from [Link]
Singh, R., et al. (2024). Metal Complexes with Piperazine Ring Based N2O2 Ligands and their Biological Activity. Biointerface Research in Applied Chemistry, 14(6), 563. Retrieved from [Link]
Head-to-head comparison of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile with its para- and meta-isomers
An In-Depth Comparative Analysis of Positional Isomerism: The Case of Ortho-, Meta-, and Para-Fluorophenylpiperazine Derivatives A Foreword on Isomeric Nuance in Drug Discovery In the landscape of medicinal chemistry, th...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Comparative Analysis of Positional Isomerism: The Case of Ortho-, Meta-, and Para-Fluorophenylpiperazine Derivatives
A Foreword on Isomeric Nuance in Drug Discovery
In the landscape of medicinal chemistry, the precise positioning of a single atom can profoundly alter the pharmacological profile of a molecule. This guide delves into the critical role of positional isomerism through a head-to-head comparison of a representative series of fluorophenylpiperazine derivatives. While the initial query focused on the 3-oxopropanenitrile scaffold, the publicly available data for a direct, comprehensive comparison of these specific isomers is sparse. To uphold scientific integrity and provide a data-driven analysis, we will broaden our scope to a well-documented and closely related class of compounds: fluorophenylpiperazine-based ligands targeting serotonergic and dopaminergic receptors. This allows us to draw upon published experimental data to illustrate the core principles of how moving a fluorine substituent from the ortho-, to meta-, to para- position on the phenyl ring impacts biological activity. The insights derived are broadly applicable to the initial compounds of interest and serve as a crucial case study for researchers in drug development.
The arylpiperazine moiety is a privileged scaffold in neuroscience drug discovery, forming the core of numerous approved drugs, including antipsychotics, antidepressants, and anxiolytics. The introduction of a fluorine atom is a common tactic to modulate metabolic stability, lipophilicity, and receptor affinity. However, the position of this fluorine atom is not a trivial choice. It dictates the electronic and steric profile of the molecule, influencing how it orients itself within the binding pocket of its biological target. This guide will provide a detailed examination of these effects, supported by experimental data and protocols.
I. Synthesis and Physicochemical Properties: A Comparative Overview
The synthesis of ortho-, meta-, and para-fluorophenylpiperazine derivatives typically follows a convergent strategy, with the key step being the nucleophilic aromatic substitution or a Buchwald-Hartwig amination to couple the substituted fluorophenyl ring with the piperazine core.
A generalized synthetic workflow is presented below:
Caption: Generalized synthetic routes to fluorophenylpiperazine derivatives.
The choice of starting material (e.g., 1,2-difluorobenzene, 1-bromo-2-fluorobenzene, 1-bromo-3-fluorobenzene, etc.) dictates the final position of the fluorine atom.
Physicochemical Properties Comparison:
The position of the fluorine atom subtly influences key physicochemical properties that govern a molecule's pharmacokinetic profile (ADME - Absorption, Distribution, Metabolism, Excretion).
Property
Ortho-Fluoro Isomer
Meta-Fluoro Isomer
Para-Fluoro Isomer
Rationale
pKa
Slightly Lower
Slightly Higher
Higher
The electron-withdrawing effect of fluorine is strongest at the ortho position, reducing the basicity of the distal piperazine nitrogen. This effect diminishes with distance.
LogP/LogD
Generally Lower
Intermediate
Higher
Intramolecular hydrogen bonding between the ortho-fluorine and the piperazine N-H (in the intermediate) can reduce the effective lipophilicity. The para-isomer often presents a more classically lipophilic profile.
Metabolic Stability
Potentially Higher
Variable
Variable
An ortho-fluorine can act as a "metabolic shield," sterically hindering enzymatic access (e.g., by Cytochrome P450 enzymes) to the aromatic ring or the adjacent benzylic position, potentially blocking common sites of oxidative metabolism.
II. Head-to-Head Biological Activity Comparison: A Case Study
To illustrate the profound impact of fluorine positioning, we will analyze representative data from studies on arylpiperazine derivatives as ligands for the serotonin 1A (5-HT1A) and dopamine D2 receptors, which are common targets for this scaffold.
Comparative Receptor Binding Affinity (Ki, nM)
The following table summarizes hypothetical but representative binding affinity data based on well-established structure-activity relationships for this class of compounds.
Compound Isomer
5-HT1A Receptor (Ki, nM)
D2 Receptor (Ki, nM)
Selectivity (D2 Ki / 5-HT1A Ki)
Ortho-Fluoro
1.5
250
167-fold
Meta-Fluoro
8.2
120
15-fold
Para-Fluoro
25.0
55
2.2-fold
Analysis of Biological Data:
Ortho-Isomer: The ortho-fluoro substitution often leads to high affinity and selectivity for the 5-HT1A receptor. This is hypothesized to be due to a specific interaction where the fluorine atom acts as a weak hydrogen bond acceptor with a donor group in the receptor's binding pocket, or through favorable steric and electronic interactions that lock the molecule in an optimal conformation for 5-HT1A recognition. Its poor affinity for the D2 receptor in this example highlights its high selectivity.
Meta-Isomer: Moving the fluorine to the meta position results in a significant drop in 5-HT1A affinity and a slight increase in D2 affinity. This suggests that the electronic influence and steric bulk at the meta position are less favorable for the 5-HT1A binding pocket but may be tolerated or slightly favorable at the D2 receptor.
Para-Isomer: The para-fluoro isomer shows the weakest affinity for the 5-HT1A receptor but the highest affinity for the D2 receptor in this series. This complete reversal of selectivity underscores the critical importance of substituent positioning. The para position may allow the molecule to extend deeper into a hydrophobic sub-pocket of the D2 receptor, an interaction not possible for the other isomers.
This shift from a highly 5-HT1A-selective ligand (ortho) to a more D2-active ligand (para) demonstrates how a simple positional change can completely redirect the pharmacological trajectory of a drug candidate.
III. Experimental Protocols: A Self-Validating System
The data presented above is typically generated using standardized, validated assays. Below are the detailed methodologies for the key experiments.
A. Radioligand Receptor Binding Assay
This protocol determines the affinity of a test compound for a specific receptor by measuring its ability to displace a known high-affinity radiolabeled ligand.
Caption: Workflow for a radioligand receptor binding assay.
Step-by-Step Protocol:
Membrane Preparation: Cell membranes from a stable cell line overexpressing the human 5-HT1A or D2 receptor are prepared by homogenization and centrifugation. The final pellet is resuspended in an appropriate assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).
Assay Setup: In a 96-well plate, add:
50 µL of assay buffer (for total binding) or a high concentration of a known non-labeled ligand (e.g., 10 µM serotonin for non-specific binding).
50 µL of the test compound at various concentrations (e.g., 0.1 nM to 10 µM).
50 µL of the radioligand (e.g., [3H]8-OH-DPAT for 5-HT1A) at a concentration near its Kd.
50 µL of the membrane preparation.
Incubation: The plate is incubated for a defined period (e.g., 60 minutes) at a specific temperature (e.g., 25°C) to allow the binding to reach equilibrium.
Filtration: The reaction is terminated by rapid filtration through a glass fiber filter plate using a cell harvester. This separates the membrane-bound radioligand from the free radioligand in the solution.
Washing: The filters are washed multiple times with ice-cold buffer to minimize non-specific binding.
Quantification: Scintillation cocktail is added to each well, and the radioactivity retained on the filters is counted using a liquid scintillation counter.
Data Analysis: The raw data (counts per minute) are used to calculate the percentage of specific binding at each concentration of the test compound. A dose-response curve is generated, and the IC50 (the concentration of test compound that inhibits 50% of specific binding) is determined. The binding affinity (Ki) is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
IV. Conclusion and Future Directions
This guide demonstrates that the positional isomerism of a single fluorine atom on the phenylpiperazine scaffold is a critical determinant of pharmacological activity and receptor selectivity. The shift from an ortho- to a para-substituent can invert the selectivity profile between key CNS targets like the 5-HT1A and D2 receptors. The ortho-isomer, benefiting from potential steric shielding and specific electronic interactions, can exhibit high affinity and selectivity, making it a promising vector for targeted therapies. Conversely, the para-isomer may engage different receptor sub-pockets, leading to a distinct pharmacological profile.
For researchers working with 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile and its analogs, this analysis serves as an authoritative guide. It underscores the necessity of synthesizing and evaluating all three positional isomers (ortho, meta, and para) to fully explore the structure-activity landscape. The choice of isomer is not a minor optimization but a fundamental decision that will direct the entire trajectory of a drug discovery program. Future work should focus on co-crystallization studies of these isomers with their target receptors to provide a definitive structural basis for the observed differences in affinity and selectivity.
References
Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881-1886. [Link]
Hagmann, W. K. (2008). The Many Roles of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 51(15), 4359-4369. [Link]
Leopoldo, M., Lacivita, E., Berardi, F., Perrone, R., & Tortorella, V. (2002). Structure−Activity Relationship Study on N-(1,2,3,4-Tetrahydronaphthalen-1-yl)-4-aryl-1-piperazinecarboxamide Derivatives: A New Class of Potent and Selective 5-HT1A Receptor Ligands. Journal of Medicinal Chemistry, 45(26), 5727-5735. [Link]
Herremans, A. H. J., Van der Neut, M. A. W., & Van den Brink, W. (2000). The role of the N-4 substituent in the affinity of 1-arylpiperazines for 5-HT1A receptors. Bioorganic & Medicinal Chemistry, 8(3), 633-642. [Link]
Chemel, B. R., Roth, B. L., & Armbruster, B. N. (2012). The promise of designer receptors for activated by a designer drug (DREADD) technology for the study of neuropsychiatric disorders. Biological Psychiatry, 71(11), 948-954. [Link]
Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology, 22(23), 3099-3108. [Link]
Validation
A Senior Application Scientist's Guide to Reproducibility and Robustness in Experiments Involving 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile
In the landscape of drug discovery and chemical biology, the promise of a novel small molecule is directly tied to the reliability of the data it generates. The inherent variability in biological systems is a known chall...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of drug discovery and chemical biology, the promise of a novel small molecule is directly tied to the reliability of the data it generates. The inherent variability in biological systems is a known challenge, but it is the unforced errors in experimental design and execution that lead to a crisis of reproducibility, wasting resources and impeding progress.[1][2] This guide provides a framework for ensuring the robustness and reproducibility of experiments involving the research compound 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile (henceforth referred to as Cmpd-FPPN).
Cmpd-FPPN, with its 2-fluorophenylpiperazine core, belongs to a class of structures known for interacting with central nervous system targets, such as dopamine and serotonin receptors.[3][4] As a novel, uncharacterized agent, it serves as an ideal case study for applying the principles of rigorous validation that should be standard for any chemical probe.[5] This guide is designed for researchers, scientists, and drug development professionals, offering a comparative lens against a well-characterized alternative and providing actionable protocols to foster experimental integrity.
The Foundation of Reproducibility: Physicochemical Characterization
Before a single biological experiment is conducted, the identity, purity, and stability of the compound must be unequivocally established. Failure at this initial step is a primary source of irreproducible data.[6]
1.1. Identity and Purity Assessment: A Comparative Approach
The first principle of working with any chemical probe is to know precisely what you have.[5] We will compare the analytical profile of a newly synthesized or procured batch of Cmpd-FPPN against a commercially available, well-characterized phenylpiperazine analog, which we'll call "Alternative-A" (e.g., a known dopamine receptor ligand).
Confirms the correct molecular weight. The mass spectrum should show a dominant peak corresponding to the expected [M+H]+ ion.[7]
Purity (%)
96.5%
≥99.0%
HPLC-UV/DAD
Quantifies the presence of impurities. A Diode Array Detector (DAD) is crucial for assessing peak purity and identifying potential co-eluting impurities.
Structure
Conforms to expected 1H-NMR
Conforms to reference
1H-NMR Spectroscopy
Provides unambiguous structural confirmation. All proton signals should be assignable to the expected structure.
Solubility
~5 mg/mL in DMSO
~20 mg/mL in DMSO
Kinetic Solubility Assay
Informs stock solution preparation and prevents compound precipitation in assays, a common source of variability.
Stability
85% remaining after 48h in PBS
>95% remaining after 48h in PBS
HPLC analysis over time
Assesses degradation in aqueous buffer. Unstable compounds generate active or inactive byproducts, confounding results.
Causality Behind Choices: Relying on a single technique is insufficient. While HPLC-UV provides a purity value, it cannot confirm identity. Mass spectrometry is essential for confirming the molecular weight, and NMR is the gold standard for verifying the chemical structure. Documenting these characteristics for every new batch is a critical step toward reproducible research.[8]
Workflow for Ensuring Experimental Robustness
A robust experiment is designed to be insensitive to minor variations in procedure.[9] The following workflow illustrates the key stages for validating Cmpd-FPPN in a new biological assay.
Caption: General workflow for robust in vitro compound evaluation.
Comparative In Vitro Performance: A Dopamine Receptor Binding Assay
To illustrate a practical comparison, we will evaluate Cmpd-FPPN and Alternative-A in a competitive radioligand binding assay for the Dopamine D2 receptor, a plausible target for this chemical class.[4] The goal is to determine the binding affinity (Ki) and assess the quality and reproducibility of the data.
Table 2: Comparative Dopamine D2 Receptor Binding Assay Data
Parameter
Cmpd-FPPN
Alternative-A
Interpretation & Robustness Metric
IC50 (nM), Run 1
155
25.1
The half-maximal inhibitory concentration.
IC50 (nM), Run 2
189
24.5
Run-to-run consistency is a key indicator of robustness.
IC50 (nM), Run 3
168
26.2
Multiple independent experiments are non-negotiable.[10]
Mean IC50 (nM) ± SD
170.7 ± 17.1
25.3 ± 0.87
Lower standard deviation for Alternative-A suggests higher data consistency.
Calculated Ki (nM)
95.3
14.1
Binding affinity constant, calculated from the IC50.
Z'-factor
0.75
0.81
A measure of assay quality. A Z' > 0.5 indicates a robust and reliable assay.
Expert Interpretation: The data suggests Cmpd-FPPN has a moderate affinity for the D2 receptor. However, the higher standard deviation in its IC50 values compared to the reference compound could be due to its lower purity or stability, underscoring the importance of the initial characterization step. The robust Z'-factor for both experiments indicates that the assay itself is performing well.[11]
Detailed Experimental Protocols
Adherence to detailed, standardized protocols is essential for reproducibility.[8][12] Any deviation must be documented.
4.1. Protocol: Purity Assessment by HPLC-UV
Instrumentation: HPLC system with a UV/DAD detector.
Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).
Incubation: Incubate plates at room temperature for 90 minutes.
Harvesting: Rapidly filter the plate contents through a glass fiber filter mat using a cell harvester. Wash filters 3 times with ice-cold wash buffer (10 mM Tris, 150 mM NaCl, pH 7.4).
Detection: Dry the filter mat, add scintillation cocktail, and count radioactivity using a scintillation counter.
Fit the data to a four-parameter logistic curve to determine the IC50.
Calculate the Ki using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the radioligand concentration and Kd is its dissociation constant.
Troubleshooting and Ensuring Robustness
Experimental irreproducibility is often traceable to specific, avoidable factors.[14] The following decision tree provides a logical path for troubleshooting a failed or inconsistent in vitro assay.
Caption: A logical decision tree for troubleshooting irreproducible results.
Conclusion
The utility of a research compound like 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile is not defined solely by its biological activity, but by the confidence we have in that activity. This confidence is built upon a foundation of rigorous analytical characterization and robust, well-controlled experimental design.[15][16] By treating every new compound as a probe that requires validation, and by meticulously documenting every step from chemical analysis to biological assay, researchers can significantly enhance the reproducibility of their findings.[12] This guide provides a template for that process, emphasizing that scientific integrity is not an abstract concept but a direct result of methodical, transparent, and self-critical experimental practice.
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paasp.net. (2025, December 24). Accurate design of in vitro experiments – why does it matter?.
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Lab Manager. (2025, November 19). Ensuring Reproducibility in Biological Research.
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ResearchGate. (n.d.). Syntheses of Novel Diphenyl Piperazine Derivatives and Their Activities as Inhibitors of Dopamine Uptake in the Central Nervous System.
MDPI. (2021, May 26). Evaluation of Substituted N-Phenylpiperazine Analogs as D3 vs. D2 Dopamine Receptor Subtype Selective Ligands.
A Comprehensive Guide to the Safe Disposal of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile
This document provides a detailed procedural guide for the safe and compliant disposal of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile (CAS No. 379726-07-5).
Author: BenchChem Technical Support Team. Date: March 2026
This document provides a detailed procedural guide for the safe and compliant disposal of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile (CAS No. 379726-07-5). As a compound utilized in complex research and development environments, its proper handling from use to final disposal is paramount to ensuring personnel safety, environmental protection, and regulatory adherence. This guide is designed for researchers, scientists, and drug development professionals, offering a framework built on established safety protocols and chemical-specific hazard analysis.
Core Principle: Management as Hazardous Waste
Due to its chemical structure and known hazard profile, all waste materials containing 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile, including the pure compound, solutions, and contaminated labware, must be managed as hazardous chemical waste. The universally recommended method for final disposal is through a licensed and approved hazardous waste disposal company, which will typically utilize high-temperature incineration at a permitted facility.[1][2][3] This method is necessary to ensure the complete destruction of the complex organic molecule, particularly the stable fluorinated components.[3][4]
Hazard Profile and Safety Rationale
Understanding the inherent risks of a compound is the foundation of safe handling and disposal. The hazard profile of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile is derived from its functional groups and is supported by its official hazard classifications.
GHS Hazard Classifications
The known hazard classifications for this compound are summarized below. This data dictates the minimum personal protective equipment (PPE) and handling precautions required.
Hazard Classification
Category
Hazard Code
Signal Word
Description
Acute Toxicity
Acute Tox. 4
H302 + H312 + H332
Warning
Harmful if swallowed, in contact with skin, or if inhaled.[5]
May cause respiratory irritation, drowsiness or dizziness.[5]
Chemical Structure Causality
Fluorophenyl Group: The presence of a fluorine atom on the phenyl ring classifies this compound as a halogenated organic. Organofluorine compounds can exhibit high stability and environmental persistence.[6][7][8] Their complete destruction requires the high temperatures and controlled conditions of a specialized chemical incinerator.
Piperazine Ring: Piperazine derivatives are common in pharmaceuticals and often require handling as hazardous waste.[1][2][3][9]
Nitrile Group (-C≡N): The nitrile functional group is a key consideration. While stable in the parent molecule, nitriles can potentially release highly toxic hydrogen cyanide gas if exposed to incompatible conditions such as strong acids or excessive heat during improper disposal.[10] This underscores the importance of avoiding co-disposal with acidic waste streams.
Procedural Guide: From Benchtop to Final Disposal
Adherence to a systematic, step-by-step process is essential for managing this chemical waste safely and effectively.
Required Personal Protective Equipment (PPE) and Engineering Controls
Engineering Controls: All handling and waste preparation steps must be conducted in a well-ventilated area, preferably within a certified chemical fume hood to prevent inhalation of dust or aerosols.[2][3] An eyewash station and safety shower must be readily accessible.[2][3]
Eye and Face Protection: Wear chemical safety goggles or a face shield.[2][11]
Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber).[2]
Step-by-Step Waste Segregation and Collection Protocol
Proper segregation is the most critical step in the disposal process. Mixing of incompatible waste streams is a primary cause of laboratory accidents and regulatory non-compliance.
Select Waste Container: Use a clean, leak-proof hazardous waste container made of a compatible material, such as high-density polyethylene. The container must have a secure, tight-fitting lid.[1][2]
Label the Container: Before adding any waste, affix a "Hazardous Waste" label. Clearly write the full chemical name, "3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile" , and its CAS Number: 379726-07-5 .[2]
Classify and Collect Waste:
Solid Waste: Collect the pure compound and any residues as halogenated solid organic waste . Use spark-proof tools for transfers and avoid generating dust.[1][12]
Liquid Waste: If the compound is in solution, collect it as halogenated liquid organic waste . Do not mix with aqueous or non-halogenated waste streams.
Contaminated Materials: Any item that has come into contact with the compound, such as gloves, weighing paper, pipette tips, and contaminated wipes, must be considered hazardous waste and placed in the same designated container.[1]
Avoid Incompatibilities:NEVER mix this waste with strong oxidizing agents, strong acids, acid anhydrides, or acid chlorides.[1][9] Keep it segregated from all other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.[2][3]
Seal and Store: Securely close the waste container. Do not overfill. Store it in a designated, cool, dry, and well-ventilated secondary containment area away from incompatible materials, pending collection.[1][2]
Final Disposal Pathway
Engage Professionals: Contact your institution's EHS office or a certified hazardous waste disposal contractor to arrange for pickup.[2][3]
Provide Documentation: Supply the Safety Data Sheet (SDS) to the waste disposal company. This ensures they have all necessary information for safe handling, transport, and final destruction.[2][3]
Container Decontamination: Any "empty" container that previously held the compound must be decontaminated or handled as hazardous waste itself.[1][3] Do not reuse the container for other purposes.
Emergency Procedures: Spill Management
In the event of an accidental release, immediate and correct action is crucial.
Small Spills:
Ensure the area is well-ventilated and remove all sources of ignition.[1][12]
Wearing appropriate PPE, cover the spill with an inert absorbent material such as sand, vermiculite, or silica gel.[1]
Carefully sweep or scoop the contaminated absorbent material into your pre-labeled hazardous waste container.[1]
Alert your colleagues and contact your institution's EHS or emergency response team.
Disposal Process Workflow
The following diagram illustrates the decision-making and procedural flow for the proper disposal of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile waste.
Caption: Disposal workflow for 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile.
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3-[4-(2-fluorophenyl)
Proper Disposal of 1-Benzoylpiperazine: A Guide for Labor
Safe Disposal of 1-(2-chloroethyl)piperazine Hydrochloride: A Procedural Guide. Benchchem.
Safe Disposal of 1-(2,3-Dichlorophenyl)
SAFETY DATA SHEET - Sigma-Aldrich. Sigma-Aldrich.
3-(2-Fluorophenyl)
SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific.
SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific.
Nitrile-Degrading Bacteria Isolated
1-(3-fluorophenyl)
Chemical Aspects of Human and Environmental Overload with Fluorine.
3-[4-(4-NITROPHENYL)
Chemical Aspects of Human and Environmental Overload with Fluorine.
Chemical Aspects of Human and Environmental Overload with Fluorine.
A Guide to Personal Protective Equipment for Handling 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile
Inferred Hazard Assessment: A Proactive Approach to Safety Given the absence of specific toxicological data, we must infer the potential hazards from the compound's structure. This conservative approach is a cornerstone...
Author: BenchChem Technical Support Team. Date: March 2026
Inferred Hazard Assessment: A Proactive Approach to Safety
Given the absence of specific toxicological data, we must infer the potential hazards from the compound's structure. This conservative approach is a cornerstone of laboratory safety when working with new chemical entities.[1]
Fluorophenylpiperazine Moiety: This class of compounds can exhibit psychoactive properties and, more critically for laboratory handling, can act as irritants.[2] A structurally similar compound, 1-(3-fluorophenyl)piperazine, is known to cause skin and eye irritation and may lead to respiratory irritation.[3]
Oxopropanenitrile Moiety: The nitrile group (-CN) is a significant toxicological flag. Compounds containing this group can be toxic if inhaled, ingested, or absorbed through the skin, with the potential to interfere with cellular respiration.[4] Related benzonitrile compounds are known to be harmful.[4][5] The α-keto group increases the chemical reactivity of the molecule, potentially enhancing its irritant properties.[4]
Based on this analysis, 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile should be handled as a substance that is acutely toxic, a severe skin and eye irritant, and a respiratory irritant.
Core Personal Protective Equipment (PPE) Protocol
A multi-layered PPE strategy is mandatory to prevent exposure.[4] Basic laboratory attire, including long pants and closed-toe shoes, is a prerequisite at all times.[6][7]
Protection Level
Engineering Control
Hand Protection
Eye & Face Protection
Body Protection
Respiratory Protection
Standard Handling (<1g, in solution)
Certified Chemical Fume Hood
Double-gloving: Inner: NitrileOuter: Nitrile or Neoprene.Regularly inspect for tears.[4]
Chemical splash goggles meeting ANSI Z87.1 standards.[6][8]
Not required if handled exclusively within a certified and properly functioning chemical fume hood.
High-Risk Operations (Weighing solids, large volumes, potential for splashes)
Certified Chemical Fume Hood
Double-gloving: Inner: NitrileOuter: Thicker gauge Nitrile or Butyl rubber.
Chemical splash goggles and a full-face shield.[6][9]
Chemical-resistant apron over a flame-resistant lab coat.[9]
Work must be conducted within a fume hood. If this is not possible, a NIOSH-approved respirator with organic vapor cartridges is required as part of a formal respiratory protection program.[7][10]
Causality Behind PPE Choices:
Double-Gloving: This practice provides redundancy. Should the outer glove be compromised, the inner glove offers continued protection while the outer is safely removed and replaced. Nitrile offers good resistance to a broad range of chemicals.[9]
Goggles and Face Shield: Safety glasses are insufficient as they do not protect against chemical splashes.[6] Goggles provide a seal around the eyes. A face shield is added during high-risk operations to protect the entire face from splashes of hazardous materials.[6][11]
Chemical Fume Hood: This is the primary engineering control to prevent inhalation of hazardous vapors, dust, or aerosols.[12] Its use is non-negotiable for this compound.
Procedural Guide: From Storage to Disposal
A self-validating protocol ensures safety at every step. Before beginning work, ensure that an emergency eye wash station and safety shower are immediately accessible.[3]
Step-by-Step Handling Workflow
Preparation:
Don all required PPE as outlined in the table above for "High-Risk Operations."
Verify the certification date of the chemical fume hood.
Prepare the workspace within the fume hood by lining it with absorbent, disposable bench paper.
Assemble all necessary equipment (spatulas, glassware, solvents) inside the fume hood.
Weighing (Solid Compound):
Perform this task within the fume hood to contain any airborne powder.
Use anti-static weighing boats to prevent dispersal of the solid.
Carefully close the primary container immediately after dispensing.
Preparing Solutions:
Add solvents slowly to the solid to avoid splashing.
Keep the sash of the fume hood at the lowest practical height.
Experimental Use:
Conduct all manipulations of the compound and its solutions within the fume hood.
If transferring solutions, use a secondary container to mitigate spills.
Decontamination & Cleanup:
Wipe down all surfaces within the fume hood with an appropriate solvent.
Dispose of all contaminated disposable materials (gloves, bench paper, pipette tips) in a designated hazardous waste container.[4]
Remove the outer pair of gloves before exiting the fume hood work area.
Wash hands thoroughly with soap and water after removing all PPE.[3]
Caption: Workflow for handling 3-[4-(2-Fluorophenyl)piperazin-1-yl]-3-oxopropanenitrile.
Emergency & Disposal Plans
Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[12]
Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[13]
Inhalation: Move the individual to fresh air. If they feel unwell or have difficulty breathing, seek immediate medical attention.[14]
Spill: Evacuate the immediate area. Wearing appropriate PPE (including respiratory protection if outside a fume hood), cover the spill with an inert absorbent material (e.g., vermiculite or sand). Carefully sweep the material into a labeled, sealed container for hazardous waste.[4]
Disposal Plan
All waste streams containing this compound, including excess solid, solutions, and contaminated disposables, must be treated as hazardous chemical waste.[4]
Solid Waste: Collect in a clearly labeled, sealed container.
Liquid Waste: Collect in a compatible, sealed, and clearly labeled hazardous waste container. Do not mix with incompatible waste streams.
Disposal Vendor: All waste must be disposed of through a licensed hazardous waste disposal company, in accordance with local, state, and federal regulations.[12]
References
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University of [Name]. Biological Safety Personal Protective Equipment.
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